3,4-Dibromo-5-fluoroaniline

• CAS: 1806327-60-5

Core Science & Biosynthesis

Strategic Application of 3,4-Dibromo-5-fluoroaniline (CAS 1806327-60-5) in Advanced Pharmaceutical Synthesis

Executive Summary

In modern medicinal chemistry, the strategic incorporation of halogens into aromatic scaffolds is a primary mechanism for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. 3,4-Dibromo-5-fluoroaniline (CAS 1806327-60-5) represents a highly specialized, polyhalogenated building block. By combining the metabolic blocking capabilities of fluorine with the orthogonal cross-coupling potential of two adjacent bromine atoms, this compound offers medicinal chemists a versatile platform for the synthesis of complex kinase inhibitors, agrochemicals, and advanced functional materials [1].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, electronic topology, and synthetic utility of 3,4-Dibromo-5-fluoroaniline, culminating in a self-validating experimental protocol for its regioselective functionalization.

Physicochemical Profiling & Structural Analysis

Understanding the baseline physicochemical metrics of a building block is critical for predicting its behavior in both synthetic workflows and biological systems. The introduction of halogens significantly modulates the lipophilicity (LogP) and topological polar surface area (TPSA) of the aniline core [2].

Below is the consolidated quantitative data for 3,4-Dibromo-5-fluoroaniline, essential for computational modeling and formulation strategies [1]:

Property	Value
Chemical Name	3,4-Dibromo-5-fluoroaniline
CAS Number	1806327-60-5
Molecular Formula	C₆H₄Br₂FN
Molecular Weight	268.91 g/mol
SMILES String	NC1=CC(F)=C(Br)C(Br)=C1
Topological Polar Surface Area (TPSA)	26.02 Ų
LogP (Calculated)	2.93
Hydrogen Bond Donors	1 (NH₂ group)
Hydrogen Bond Acceptors	1 (Fluorine atom)
Rotatable Bonds	0
Optimal Storage Conditions	4°C, protect from light

Electronic Topology & Orthogonal Reactivity

The true value of 3,4-Dibromo-5-fluoroaniline lies in its highly differentiated electronic topology. The aniline ring is subjected to competing electronic effects from its substituents, which dictates its reactivity:

• The Amine Group (Position 1): Strongly electron-donating via resonance, increasing electron density primarily at the ortho (2, 6) and para (4) positions.

• The Fluorine Atom (Position 5): Highly electronegative, acting as an inductive electron-withdrawing group (EWG). In biological systems, this C-F bond is exceptionally strong, resisting cytochrome P450-mediated oxidative metabolism [3].

• The Bromine Atoms (Positions 3 & 4): Serve as primary sites for transition-metal-catalyzed cross-coupling [4].

Causality in Regioselectivity: Because position 4 is para to the electron-donating NH₂ group, the C4-Br bond is relatively electron-rich. Conversely, position 3 is meta to the amine and ortho to the electron-withdrawing fluorine, making the C3-Br bond more electron-deficient. This subtle electronic differentiation allows skilled synthetic chemists to perform regioselective oxidative addition using palladium catalysts, targeting the C3-Br bond before the C4-Br bond.

Reactivity profile of 3,4-Dibromo-5-fluoroaniline highlighting orthogonal functionalization sites.

Synthetic Methodologies: A Self-Validating Protocol

To leverage the C-Br bonds for carbon-carbon bond formation, the Suzuki-Miyaura cross-coupling reaction is the industry standard. The following protocol is designed as a self-validating system , incorporating In-Process Controls (IPCs) to ensure the causality of each step translates to experimental success.

Regioselective Suzuki-Miyaura Coupling Protocol

Objective: Selectively couple an aryl boronic acid at the C3 position of 3,4-Dibromo-5-fluoroaniline.

Reagents:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Aryl boronic acid (1.05 equiv - slight excess prevents over-coupling)

• Catalyst: Pd(dppf)Cl₂ (0.05 equiv) - Chosen for its large bite angle, which facilitates reductive elimination in sterically hindered environments.

• Base: K₃PO₄ (2.0 equiv) - A mild base prevents the degradation of sensitive functional groups.

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Reagent Assembly: Charge a Schlenk flask with 3,4-Dibromo-5-fluoroaniline, the aryl boronic acid, Pd(dppf)Cl₂, and K₃PO₄.

• Atmospheric Control (Critical Causality): Add the solvent mixture. Subject the flask to three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes. Why? Oxygen quenches the active Pd(0) species to inactive Pd(II), halting the catalytic cycle.

  • IPC Check: Visual confirmation of no dissolved gas bubbles during the final argon purge.

• Thermal Activation: Heat the reaction mixture to 80°C under continuous stirring.

  • IPC Check: At t = 4 hours, extract a 10 µL aliquot. Run LC-MS to confirm the disappearance of the starting material mass (m/z 268.9) and the appearance of the mono-coupled product. If di-coupled product is observed, lower the temperature to 70°C for future batches to enhance regioselectivity.

• Aqueous Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with distilled water, followed by brine. The organic layer contains the product. Why? The aqueous wash removes the inorganic phosphate salts and residual boronic acid.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/EtOAc gradient).

Step-by-step experimental workflow for selective Pd-catalyzed cross-coupling.

Applications in Pharmaceutical Development

The integration of polyhalogenated anilines like CAS 1806327-60-5 is not merely a synthetic exercise; it is a targeted strategy in drug design. Recent FDA approvals highlight a record year for halogen-containing small molecules, emphasizing the therapeutic necessity of these motifs[3].

By utilizing 3,4-Dibromo-5-fluoroaniline as a core scaffold, researchers can rapidly generate libraries of diarylamines or functionalized indoles (via consecutive Buchwald-Hartwig and Heck reactions) [4]. The retained fluorine atom ensures that the resulting Active Pharmaceutical Ingredient (API) maintains a high degree of lipophilicity for cell membrane penetration, while simultaneously resisting rapid hepatic clearance.

References

• MDPI Pharmaceuticals. "Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules". MDPI. Available at: [Link]

• National Institutes of Health (NIH). "Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides". PubMed Central (PMC). Available at:[Link]

3,4-Dibromo-5-fluoroaniline (3,4-DB-5-FA): Molecular Weight Profiling, Isotopic Architecture, and Analytical Workflows in Drug Discovery

Executive Summary

In modern drug discovery, halogenated anilines serve as highly functionalized building blocks for the synthesis of targeted therapeutics, particularly kinase inhibitors and agrochemicals. 3,4-Dibromo-5-fluoroaniline (CAS No. 1806327-60-5) is a prime example of such a scaffold. While its average molecular weight is calculated at 268.91 g/mol based on standard atomic weights[1], this macroscopic value only scratches the surface of its analytical profile. For researchers conducting metabolic stability assays or structural verification, the true value lies in the molecule's exact monoisotopic mass and its highly diagnostic isotopic architecture.

This whitepaper provides an in-depth technical deconstruction of 3,4-DB-5-FA, exploring the causality behind its specific halogenation pattern, its mass spectrometry (MS) fingerprint, and a self-validating protocol for high-resolution molecular weight verification.

Physicochemical Profiling & Molecular Weight Deconstruction

To understand the analytical behavior of 3,4-DB-5-FA ( C6​H4​Br2​FN ), one must differentiate between its average molecular weight (used for stoichiometric synthetic scaling) and its exact monoisotopic mass (used for High-Resolution Mass Spectrometry, HRMS).

Bromine possesses two naturally occurring stable isotopes, 79Br and 81Br , which exist in a nearly 1:1 relative abundance (50.7% and 49.3%, respectively)[2]. Because 3,4-DB-5-FA contains two bromine atoms, the binomial expansion of this isotopic distribution results in a highly diagnostic 1:2:1 triplet in its mass spectrum[3]. This triplet acts as an unambiguous structural fingerprint, allowing researchers to track the intact dibromo-moiety through complex biological matrices without the need for radiolabeling[4].

Quantitative Isotopic Distribution Table

The following table summarizes the theoretical mass profile for the protonated molecular ion [M+H]+ observed in positive Electrospray Ionization (ESI+) mode.

Isotope Peak	Molecular Composition	Exact Mass (Da)	[M+H]+ ( m/z )	Relative Abundance
M	C6​H4​(79Br)2​FN	266.869	267.877	~51%
M+2	C6​H4​(79Br)(81Br)FN	268.867	269.875	100% (Base Peak)
M+4	C6​H4​(81Br)2​FN	270.865	271.873	~49%

Note: The exact mass of the M+2 peak is closest to the compound's average molecular weight (268.91 g/mol ), but in HRMS, the M+2 peak is distinctly resolved from the monoisotopic (M) peak.

The Causality of Halogenation in Drug Design

The specific molecular weight and structural configuration of 3,4-DB-5-FA are not arbitrary; they are meticulously designed to optimize pharmacokinetic (PK) and pharmacodynamic (PD) properties.

• The Role of Fluorine: The strategic introduction of a fluorine atom into the aniline ring productively influences the molecule's conformation and significantly enhances metabolic stability[5]. Fluorine's high electronegativity withdraws electron density from the aromatic ring, thereby blocking cytochrome P450-mediated oxidative degradation (e.g., aromatic hydroxylation) at the 5-position[6]. Furthermore, this inductive effect lowers the pKa​ of the adjacent amine, reducing basicity and improving passive membrane permeability.

• The Role of Bromine: The heavy bromine atoms contribute significantly to the molecule's lipophilicity ( LogP≈2.93 )[1]. In target binding sites, these bulky halogens can engage in "halogen bonding"—a highly directional non-covalent interaction with backbone carbonyl oxygens of proteins, driving intrinsic potency.

Standardized Analytical Protocol for Molecular Weight Verification (HRMS)

To verify the molecular weight and isotopic signature of 3,4-DB-5-FA, a self-validating Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) workflow is required. The following protocol incorporates internal lock-mass calibration to ensure mass accuracy remains below 2 ppm, establishing a high-trust analytical environment.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh exactly 1.0 mg of 3,4-DB-5-FA standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

• Dilute the stock solution 1:1000 with a diluent of 50:50 Water:Acetonitrile (containing 0.1% Formic Acid) to yield a 1 µg/mL injection sample.

Step 2: Chromatographic Separation (UHPLC)

• Column: Equip the system with a C18 reversed-phase column (e.g., 1.7 µm, 2.1 x 50 mm).

• Mobile Phases: Phase A (0.1% Formic Acid in H2​O ); Phase B (0.1% Formic Acid in Acetonitrile).

• Gradient: Run a linear gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• Validation Control: Inject a 100% Methanol blank every 5 samples to monitor and validate the absence of lipophilic carryover.

Step 3: ESI+ Ionization & HRMS Detection

• Ionization Mode: Set the source to Positive Electrospray Ionization (ESI+). The aniline nitrogen will readily protonate to form the [M+H]+ ion.

• Mass Analyzer: Utilize an Orbitrap or Q-TOF mass spectrometer set to a resolution of ≥70,000 FWHM.

• Lock-Mass Calibration: Continuously infuse Leucine Enkephalin ( m/z 556.2771) as an internal reference to correct for real-time instrumental drift.

• Data Acquisition: Scan the mass range of m/z 100–500. Extract the ion chromatograms for the specific triplet: m/z 267.877, 269.875, and 271.873.

Workflow Visualization

The following diagram maps the logical progression of the analytical workflow, highlighting the transition from physical sample preparation to in-silico isotopic pattern recognition.

Analytical workflow for the LC-MS isotopic profiling of 3,4-Dibromo-5-fluoroaniline.

Sources

• 1. chemscene.com [chemscene.com]
• 2. nelsonlabs.com [nelsonlabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Regioselective bromination of 3-fluoroaniline

Title: Regioselective Bromination of 3-Fluoroaniline: Mechanistic Insights and Validated Protocols for Pharmaceutical Synthesis

Executive Summary

The synthesis of polysubstituted anilines is a cornerstone of modern medicinal chemistry and materials science. Specifically, 4-bromo-3-fluoroaniline (CAS: 656-65-5) is a critical intermediate in the development of advanced therapeutics, including the oxazolidinone antibacterial agent Tedizolid (Torezolid) and various lateral difluoro-substituted terphenyls[1][2]. Achieving high regioselectivity during the bromination of 3-fluoroaniline requires a precise understanding of the competing electronic and steric effects of the existing ring substituents. This technical guide provides an in-depth analysis of the mechanistic rationale, reagent selection causality, and a self-validating experimental protocol for the regioselective bromination of 3-fluoroaniline.

Mechanistic Rationale: The Interplay of Directing Groups

In electrophilic aromatic substitution (EAS), the regiochemical outcome is dictated by the stability of the intermediate arenium ion (σ-complex)[3]. For 3-fluoroaniline, the benzene ring is subjected to the competing directing effects of two distinct substituents:

• The Amino Group (-NH₂): A strongly activating, electron-donating group via resonance (+M effect). It strongly directs incoming electrophiles to the ortho (positions 2 and 6) and para (position 4) positions.

• The Fluoro Group (-F): A deactivating group via inductive withdrawal (-I effect), yet it directs ortho (positions 2 and 4) and para (position 6) due to its lone pair resonance (+M effect).

Regioselectivity Analysis:

• Position 4 (Para to -NH₂, Ortho to -F): This is the thermodynamically and kinetically favored site. It benefits from the strong para-directing power of the amino group and avoids the severe steric hindrance found at position 2.

• Position 2 (Ortho to both -NH₂ and -F): Highly sterically hindered. Substitution here is minimal unless position 4 is synthetically blocked.

• Position 6 (Ortho to -NH₂, Para to -F): Less activated than position 4 because the -F group's deactivating inductive effect is stronger at the para position relative to itself, and it lacks the synergistic activation seen at position 4.

Caption: Electronic and steric directing effects governing the regioselective bromination of 3-fluoroaniline.

Reagent Selection and Causality

The choice of brominating agent is critical to prevent over-bromination (yielding 2,4-dibromo-3-fluoroaniline or 4,6-dibromo-3-fluoroaniline)[4]. While molecular bromine (Br₂) can be used, it often requires stringent stoichiometric control and extremely low temperatures to prevent polyhalogenation.

N-Bromosuccinimide (NBS) in a polar aprotic solvent like N,N-Dimethylformamide (DMF) or acetonitrile is the preferred system[5]. NBS provides a low, steady concentration of electrophilic bromine, which maximizes para-selectivity and minimizes di-bromination. Alternatively, modern green-chemistry approaches utilize copper-catalyzed oxidative bromination (NaBr, Na₂S₂O₈, CuSO₄) to achieve high yields under mild conditions[6].

Table 1: Comparison of Brominating Systems for Fluoroanilines

Brominating Agent	Solvent	Temp (°C)	Regioselectivity (Para:Ortho)	Over-bromination Risk	Operational Causality
Br₂ / AcOH	Acetic Acid	0 to 20	Moderate	High	Highly exothermic; requires strict stoichiometric control to avoid 2,4-dibromination.
NBS	DMF	0 to 25	Excellent (>95%)	Low	Mild reagent; DMF stabilizes the polar transition state, enhancing para-selectivity.
NaBr / Na₂S₂O₈ (CuSO₄ cat.)	CH₃CN / H₂O	7 to 25	Excellent	Low	Generates bromine in situ; highly controlled release prevents polyhalogenation.

Experimental Protocol: Synthesis of 4-Bromo-3-fluoroaniline

The following protocol outlines a self-validating methodology using NBS in DMF[5]. This approach ensures high fidelity, safety, and scalability for drug development applications.

Materials:

• 3-Fluoroaniline (1.0 equiv)

• N-Bromosuccinimide (NBS, 1.05 equiv) - Freshly recrystallized from water to remove Br₂ impurities.

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc), Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology:

• Substrate Dissolution: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert argon atmosphere, dissolve 3-fluoroaniline in anhydrous DMF (approx. 0.5 M concentration).

  • Causality: Anhydrous conditions prevent the degradation of NBS. DMF acts as a polar aprotic solvent that stabilizes the arenium ion intermediate, promoting the kinetically favored para-substitution.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the thermal energy of the system suppresses the activation energy required for substitution at the sterically hindered ortho positions, thereby maximizing regioselectivity.

• Electrophile Addition: Dissolve NBS (1.05 equiv) in a minimal amount of DMF. Add this solution dropwise to the reaction flask over 30 minutes.

  • Causality: Dropwise addition ensures a low localized concentration of the brominating agent, preventing runaway exothermic reactions and mitigating the risk of di-bromination.

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2-3 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1) or LC-MS.

  • Causality: The disappearance of the starting material peak and the emergence of a single major product mass[M+H]⁺ = 190.0 / 192.0 (characteristic 1:1 isotopic pattern of bromine) validates the completion of the mono-bromination.

• Quenching and Workup: Pour the reaction mixture into crushed ice/water to quench. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with water (5x) and saturated brine.

  • Causality: DMF is highly water-soluble. Multiple water washes are strictly required to partition the DMF out of the organic layer, preventing solvent contamination in the final product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace dibrominated impurities are detected.

Caption: Step-by-step experimental workflow for the NBS-mediated bromination of 3-fluoroaniline.

Downstream Applications in Drug Development

The resulting 4-bromo-3-fluoroaniline is a highly versatile building block[7]. The differential reactivity between the amino group and the aryl bromide allows for orthogonal functionalization. The aryl bromide is primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination), which are heavily utilized in the synthesis of biaryl scaffolds found in modern antibiotics, kinase inhibitors, and advanced agrochemicals.

References

• ChemicalBook. "3-Fluoro-4-broMoaniline CAS#: 656-65-5". chemicalbook.com. 1

• Multichem Exports. "4-Bromo-3-Fluoroaniline". multichemexports.com. 2

• Benchchem. "4-bromo-N-ethyl-3-fluoroaniline". benchchem.com. 3

• Benchchem. "6-Chloro-2,4-dibromo-3-fluoroaniline". benchchem.com. 4

• Benchchem. "Application Notes and Protocols: Bromination of 3-(trifluoromethyl)aniline using NBS". benchchem.com. 5

• Thieme-Connect. "A Practical Procedure for Regioselective Bromination of Anilines". thieme-connect.com. 6

• Chem-Impex. "4-Bromo-3-fluoroaniline". chemimpex.com. 7

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• 2. 4-Bromo-3-Fluoroaniline Exporter | 4-Bromo-3-Fluoroaniline Exporting Company | 4-Bromo-3-Fluoroaniline International Distributor [multichemexports.com]
• 3. benchchem.com [benchchem.com]
• 4. 6-Chloro-2,4-dibromo-3-fluoroaniline | 1823495-88-0 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. chemimpex.com [chemimpex.com]

Spectroscopic data of 3,4-Dibromo-5-fluoroaniline

Spectroscopic Profiling and Analytical Methodology for 3,4-Dibromo-5-fluoroaniline: A Comprehensive Guide for Researchers

Executive Summary

In the landscape of modern drug discovery and agrochemical development, halogenated anilines serve as critical building blocks. Specifically, 3,4-Dibromo-5-fluoroaniline is highly valued for its unique steric and electronic properties, often utilized in the synthesis of kinase inhibitors and advanced crop protection agents. As a Senior Application Scientist, I have designed this whitepaper to provide researchers with an authoritative, in-depth guide to the spectroscopic characterization of this molecule.

This guide moves beyond simply listing data; it explains the causality behind experimental choices and spectral phenomena. By understanding the underlying quantum mechanical and physicochemical principles—such as heteronuclear spin-spin coupling and isotopic distributions—researchers can establish self-validating analytical workflows that guarantee structural integrity and purity.

Physicochemical and Structural Profile

Before diving into spectroscopic acquisition, it is essential to map the molecule's fundamental properties. The asymmetry introduced by the distinct halogen substitutions (bromine vs. fluorine) dictates the molecule's behavior in both magnetic fields and mass analyzers [1].

Table 1: Physicochemical & Structural Parameters

Parameter	Value
Chemical Name	3,4-Dibromo-5-fluoroaniline
CAS Registry Number	1806327-60-5
Molecular Formula	C₆H₄Br₂FN
Molecular Weight	268.91 g/mol
Monoisotopic Mass	266.8693 Da

| SMILES String | NC1=CC(F)=C(Br)C(Br)=C1 |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for mapping the carbon skeleton of 3,4-Dibromo-5-fluoroaniline. The presence of the spin-½ ¹⁹F nucleus introduces significant heteronuclear scalar coupling (J-coupling) across both ¹H and ¹³C spectra, which acts as a built-in structural validator [2].

¹H NMR (Proton)

The aniline ring contains only two aromatic protons, located at positions 2 and 6.

• H-6 (Ortho to Fluorine): Located between the amine and the fluorine atom, this proton experiences a large ortho-coupling to fluorine (³J_HF ≈ 9.0 Hz) and a smaller meta-coupling to H-2 (⁴J_HH ≈ 2.5 Hz). It appears as a distinct doublet of doublets (dd) around 6.40–6.60 ppm.

• H-2 (Para to Fluorine): Located between the amine and the bromine atom, this proton is para to the fluorine. Because para H-F coupling is negligible (⁵J_HF < 1 Hz), H-2 primarily splits only via its meta-relationship with H-6, appearing as a fine doublet (d) around 6.80–7.00 ppm.

¹³C NMR (Carbon)

The ¹³C spectrum is entirely defined by its proximity to the fluorine atom. The magnitude of the C-F coupling constant inversely correlates with the number of intervening bonds, providing a self-validating map of the carbon ring [3].

Table 2: Predicted ¹H and ¹³C NMR Assignments (DMSO-d₆, 400 MHz / 100 MHz)

Nucleus	Position	Chemical Shift (ppm)	Multiplicity & Coupling (Hz)	Assignment Rationale
¹H	H-6	6.40 - 6.60	dd, ³J_HF ≈ 9.0, ⁴J_HH ≈ 2.5	Ortho to F, meta to H-2
¹H	H-2	6.80 - 7.00	d, ⁴J_HH ≈ 2.5	Meta to H-6, para to F
¹H	-NH₂	~ 5.50	br s	Amine protons, exchanges with D₂O
¹³C	C-5	~ 160.0	d, ¹J_CF ≈ 245.0	Ipso to F (Large primary coupling)
¹³C	C-4, C-6	102.0 - 105.0	d, ²J_CF ≈ 22.0	Ortho to F
¹³C	C-1, C-3	128.0 - 148.0	d, ³J_CF ≈ 8.0	Meta to F

| ¹³C | C-2 | ~ 115.0 | d, ⁴J_CF ≈ 2.0 | Para to F |

Mass Spectrometry (MS) and Isotopic Signatures

In mass spectrometry, the presence of two bromine atoms provides a highly diagnostic, self-validating isotopic signature. Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio.

When analyzing 3,4-Dibromo-5-fluoroaniline via Electrospray Ionization (ESI+), the molecule readily accepts a proton at the basic amine nitrogen to form the [M+H]⁺ ion. Because there are two bromine atoms, the resulting mass spectrum will display a classic 1:2:1 triplet at nominal masses:

• m/z 268: [M+H]⁺ containing ⁷⁹Br + ⁷⁹Br (approx. 25% relative abundance)

• m/z 270: [M+H]⁺ containing ⁷⁹Br + ⁸¹Br (approx. 50% relative abundance, Base Peak)

• m/z 272: [M+H]⁺ containing ⁸¹Br + ⁸¹Br (approx. 25% relative abundance)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups. The C-F bond is one of the strongest in organic chemistry, resulting in a massive dipole moment change during vibration, which dominates the spectrum [3].

Table 3: Key FT-IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
~ 3450, 3350	Medium	N-H Stretching (Asym/Sym)	Primary aromatic amine
1580, 1620	Strong	C=C Stretching	Aromatic ring skeleton
1150 - 1250	Strong	C-F Stretching	Fluorinated aromatic carbon

| 1000 - 1050 | Medium | C-Br Stretching | Brominated aromatic carbon |

Standardized Experimental Methodologies

To ensure reproducibility and high-fidelity data, researchers must employ rigorous, step-by-step protocols. The following workflows are designed to minimize artifacts and maximize signal resolution.

Protocol A: Multinuclear NMR Acquisition

• Sample Preparation: Accurately weigh 15 mg of the analyte and dissolve it in 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality Check: DMSO-d₆ is specifically chosen over CDCl₃ because it strongly hydrogen-bonds with the -NH₂ group. This prevents rapid proton exchange, shifting the amine signal downfield (~5.5 ppm) and completely separating it from the critical aromatic signals.

• ¹H NMR Acquisition: Acquire at 298 K using a 30° pulse angle, a 2-second relaxation delay (D1), and 16 scans. Ensure the integration of the aromatic region strictly equals 2 protons.

• ¹³C NMR Acquisition: Utilize power-gated proton decoupling (e.g., WALTZ-16) to remove C-H splitting. Acquire a minimum of 512 scans to overcome the low natural abundance of ¹³C, paying close attention to the distinct doublet splitting caused by the ¹⁹F nucleus.

Protocol B: LC-ESI-MS Workflow

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of HPLC-grade Acetonitrile (ACN). Dilute to a final concentration of 1 µg/mL using a 50:50 mixture of ACN and Water.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase UHPLC column. Elute using a gradient of Mobile Phase A (0.1% Formic Acid in H₂O) and Mobile Phase B (0.1% Formic Acid in ACN).

• Ionization & Detection: Operate the ESI source in positive ion mode. Extract the ion chromatograms (EIC) for m/z 268, 270, and 272 to validate the 1:2:1 dibromo isotopic cluster.

Analytical Workflow Visualization

Figure 1: Standardized NMR analytical workflow for the structural validation of halogenated anilines.

References

• National Institute of Standards and Technology (NIST). "NIST Chemistry WebBook, SRD 69." NIST Standard Reference Data. Available at:[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds (SDBS)." Available at:[Link]

Elucidating the 13C NMR Profile of 3,4-Dibromo-5-fluoroaniline: A Comprehensive Methodological Guide

Introduction

In the development of modern pharmaceuticals and agrochemicals, polyhalogenated anilines serve as critical synthetic intermediates. Among these, 3,4-dibromo-5-fluoroaniline presents a unique analytical challenge. The molecule features a complex electronic environment dictated by competing inductive, resonance, and spin-orbit coupling effects from three different types of substituents (amine, bromine, and fluorine).

For researchers and drug development professionals, accurately assigning the 13C NMR spectrum of this compound is not merely an exercise in characterization—it is a prerequisite for downstream quality control and structure-activity relationship (SAR) tracking. This whitepaper outlines a self-validating experimental methodology designed to definitively resolve and assign the 13C NMR spectrum of 3,4-dibromo-5-fluoroaniline, moving beyond theoretical guesswork into empirical certainty.

Part 1: Theoretical Framework & Predictive Modeling

To design an effective NMR experiment, we must first establish a predictive baseline. The chemical shifts in 3,4-dibromo-5-fluoroaniline are governed by a highly specific interplay of electronic phenomena[1].

• Resonance Shielding (-NH2): The amine group is a strong resonance electron-donating group (EDG). It significantly shields the ortho (C2, C6) and para (C4) positions, pushing their resonances upfield[2].

• Inductive Deshielding (-F): Fluorine is the most electronegative element. While it acts as a weak resonance donor, its dominant effect is strong inductive electron withdrawal, which highly deshields the ipso carbon (C5), shifting it far downfield[1].

• The Heavy Atom Effect (-Br): Counterintuitively, the bromine atoms do not strongly deshield their attached carbons. Due to their massive electron clouds, bromines induce significant spin-orbit coupling and local diamagnetic shielding. This paradoxically shifts the ipso carbons (C3, C4) upfield[3].

Figure 1: Dominant electronic and steric substituent effects on 13C chemical shifts.

Predicted Spectral Data

Because 19F is a spin-½ nucleus with 100% natural abundance, it will scalar-couple with the 13C nuclei across multiple bonds (1J to 4J)[4]. Applying established and known, we can construct a highly accurate predictive model[2][4][5].

Table 1: Predicted Quantitative 13C NMR Spectral Data for 3,4-Dibromo-5-fluoroaniline

Carbon Position	Structural Environment	Predicted Chemical Shift (δ, ppm)	Multiplicity in 13C{1H}	Predicted JCF​ (Hz)
C1	Quaternary (C-NH2)	145.0 – 150.0	Doublet	~8 – 10 ( 3J )
C2	Methine (C-H)	112.0 – 118.0	Doublet	~2 – 4 ( 4J )
C3	Quaternary (C-Br)	125.0 – 132.0	Doublet	~8 – 10 ( 3J )
C4	Quaternary (C-Br)	100.0 – 108.0	Doublet	~20 – 25 ( 2J )
C5	Quaternary (C-F)	160.0 – 170.0	Doublet	~240 – 250 ( 1J )
C6	Methine (C-H)	100.0 – 108.0	Doublet	~20 – 25 ( 2J )

Part 2: The Self-Validating Experimental Protocol

A standard 13C{1H} NMR spectrum of this molecule will yield a forest of doublets due to the extensive C-F coupling, severely complicating integration and peak assignment. Furthermore, four of the six carbons are quaternary, meaning they suffer from exceptionally long longitudinal relaxation times ( T1​ ).

To overcome this, we must employ a self-validating dual-acquisition system . By acquiring both a standard 13C{1H} spectrum and a triple-resonance 13C{1H, 19F} spectrum under identical relaxation conditions, we can isolate the JCF​ couplings mathematically. The collapse of the doublets into singlets proves the identity of the carbons relative to the fluorine atom.

Figure 2: Self-validating dual-acquisition NMR workflow for fluorinated anilines.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh 25–30 mg of highly pure 3,4-dibromo-5-fluoroaniline.

• Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl3, 100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Critical Addition: Add Chromium(III) acetylacetonate ( Cr(acac)3​ ) to achieve a 0.05 M concentration. This acts as a paramagnetic relaxation agent.

Step 2: Spectrometer Setup & Probe Tuning

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer equipped with a multinuclear broadband fluorine-observe (BBFO) or a triple-resonance (TCI) probe.

• Tune and match the probe specifically for 1H, 13C, and 19F frequencies.

• Lock on the deuterium signal of CDCl3 and perform rigorous 3D shimming (Z1-Z5).

Step 3: Standard 13C{1H} Acquisition (C-F Coupled)

• Load the standard 13C pulse sequence with 1H decoupling (e.g., zgpg30 using WALTZ-16).

• Set the spectral width (SW) to 250 ppm to ensure the highly deshielded C5 carbon is captured without folding.

• Set the relaxation delay (D1) to 2.0 seconds.

• Acquire 512 to 1024 scans to guarantee a high signal-to-noise (S/N) ratio for the quaternary carbons.

Step 4: 13C{1H, 19F} Triple Resonance Acquisition (C-F Decoupled)

• Switch to a triple-resonance pulse sequence (e.g., zgpgig) to apply simultaneous broad-band decoupling on both the 1H and 19F channels (using GARP or WALTZ-16 for 19F).

• Constraint: Keep all other acquisition parameters (D1, NS, SW, receiver gain) strictly identical to Step 3.

Step 5: Data Processing & Validation

• Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz prior to Fourier transformation.

• Phase and baseline correct both spectra manually.

• Overlay the spectra. The exact center of the doublets in the 13C{1H} spectrum must perfectly align with the singlets in the 13C{1H, 19F} spectrum.

Part 3: Causality & Advanced Spectral Analysis

The robustness of this protocol lies in the causality behind the experimental choices.

Why Use a Paramagnetic Relaxation Agent?

Quaternary carbons (C1, C3, C4, C5) lack attached protons. Because the primary mechanism for nuclear relaxation in solution is dipole-dipole interaction with nearby protons, these quaternary carbons have notoriously long T1​ relaxation times (often >20 seconds). If standard acquisition parameters are used, the radiofrequency pulses will saturate these nuclei, causing their signals to vanish into the baseline noise. The addition of Cr(acac)3​ introduces an alternative relaxation pathway via unpaired electrons, drastically shortening the T1​ of all carbons to <1 second. This allows the use of a standard 2.0-second D1 delay, yielding a fully quantitative spectrum where peak areas accurately reflect carbon counts.

The Diagnostic Power of 19F Decoupling

The 19F nucleus is highly NMR-active and couples extensively through the aromatic ring[4]. In the 13C{1H} spectrum:

• C5 will appear as a massive doublet with 1JCF​≈240 Hz. Because the signal intensity is split across two peaks separated by nearly 2.4 ppm (at 100 MHz 13C frequency), it is easily lost in the baseline without sufficient scans.

• C4 and C6 will appear as doublets with 2JCF​≈20−25 Hz.

• C1 and C3 will appear as doublets with 3JCF​≈8−10 Hz.

• C2 will appear as a tight doublet with 4JCF​≈2−4 Hz.

By executing the 13C{1H, 19F} triple-resonance experiment, we forcefully collapse these multiplets into sharp, intense singlets. Subtracting the decoupled spectrum from the coupled spectrum provides an absolute, self-validating measurement of the JCF​ constants. Because the magnitude of JCF​ strictly correlates with the bond distance from the fluorine atom ( 1J>2J>3J>4J ), this workflow definitively maps every carbon on the aromatic ring, eliminating any ambiguity caused by the overlapping heavy atom and resonance effects.

References

• Title: 13 C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines Source: MDPI URL: [Link]

• Title: 13C NMR Spectroscopy (Substituent Effects and Heavy Atom Effect) Source: Thieme Connect URL: [Link]

• Title: Characteristics of 13C NMR Spectroscopy Source: Chemistry LibreTexts URL: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Introduction to 3,4-Dibromo-5-fluoroaniline and its Analysis

An In-Depth Technical Guide to the Mass Spectrometry of 3,4-Dibromo-5-fluoroaniline

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 3,4-Dibromo-5-fluoroaniline (C₆H₄Br₂FN), a halogenated aromatic amine of interest in synthetic chemistry and drug development. Authored from the perspective of a senior application scientist, this document moves beyond procedural recitation to explain the causal factors behind analytical choices and data interpretation. We will explore the compound's uniquely identifiable isotopic signature, detail its predictable fragmentation pathways under Electron Ionization (EI), and provide a robust, self-validating experimental protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This guide is intended for researchers, analytical chemists, and drug development professionals who require a definitive method for the identification and structural confirmation of this compound.

Halogenated anilines are a critical class of compounds, serving as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2] The specific compound, 3,4-Dibromo-5-fluoroaniline, presents a unique analytical challenge and opportunity due to its trifecta of halogen substituents. Its unequivocal identification is paramount for impurity profiling, metabolic studies, and quality control.[1]

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is the preferred analytical technique for such volatile molecules due to its high specificity and sensitivity.[2] This guide focuses on Electron Ionization (EI), a hard ionization technique that provides rich, reproducible fragmentation patterns, creating a molecular fingerprint essential for structural elucidation.[3]

The Definitive Isotopic Signature

The most striking feature in the mass spectrum of 3,4-Dibromo-5-fluoroaniline is its molecular ion cluster, which is a direct consequence of the natural isotopic abundances of its two bromine atoms.

The Bromine Isotopic Pattern

Naturally occurring bromine consists of two stable isotopes, ⁷⁹Br and ⁸¹Br, in almost equal proportions.[4] This near 1:1 ratio is the foundation of its distinctive appearance in a mass spectrum.[5] Any ion containing a single bromine atom will exhibit a pair of peaks of roughly equal intensity, separated by two mass-to-charge units (m/z), commonly referred to as the M and M+2 peaks.[6]

For a molecule containing two bromine atoms, like our compound of interest, this pattern expands to a characteristic triplet: M, M+2, and M+4 peaks, with a theoretical intensity ratio of 1:2:1.[6] This signature is an unambiguous indicator of a dibrominated species.

Table 1: Natural Isotopic Abundance of Bromine

Isotope	Atomic Mass (amu)	Natural Abundance (%)
⁷⁹Br	78.9183	50.69
⁸¹Br	80.9163	49.31

Data sourced from BenchChem Technical Guide.[4]

The Molecular Ion Cluster of 3,4-Dibromo-5-fluoroaniline

The molecular formula is C₆H₄Br₂FN.[7] The nominal molecular weight is 269 g/mol . However, for high-resolution mass spectrometry, we must consider the precise masses of the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁹F, ¹⁴N). The monoisotopic mass is approximately 266.8694 Da.[8]

The expected molecular ion cluster will be centered around this mass, exhibiting the classic 1:2:1 dibromo pattern.

Table 2: Predicted Molecular Ion (M⁺˙) Cluster for C₆H₄Br₂FN

Ion	Composition	Calculated m/z	Expected Relative Intensity
M⁺˙	C₆H₄(⁷⁹Br)₂(¹⁹F)N	~267	100% (1:4:6:4:1 pattern due to Carbon isotopes is also present but the Bromine pattern dominates)
[M+2]⁺˙	C₆H₄(⁷⁹Br)(⁸¹Br)(¹⁹F)N	~269	~196%

| [M+4]⁺˙ | C₆H₄(⁸¹Br)₂(¹⁹F)N | ~271 | ~95% |

The presence of this triplet in the high-mass region of the spectrum is the first and most crucial step in identifying the compound.

Experimental Protocol: GC-MS Analysis

The following protocol is designed as a self-validating system for the robust analysis of 3,4-Dibromo-5-fluoroaniline. The choice of EI as the ionization source is deliberate; its high energy (typically 70 eV) ensures reproducible fragmentation and leverages extensive library databases.[4]

Rationale for Methodological Choices

• Gas Chromatography (GC): As a substituted aniline, the compound is sufficiently volatile and thermally stable for GC analysis, which provides excellent separation from solvent fronts and potential impurities.

• Electron Ionization (EI): EI is the gold standard for generating searchable mass spectra. It reliably produces a molecular ion (when stable) and a complex but highly repeatable fragmentation pattern that serves as a structural fingerprint.[3]

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 3,4-Dibromo-5-fluoroaniline.

  • Dissolve in 1 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a working concentration of ~10 µg/mL. The use of a volatile solvent is critical to ensure rapid and complete vaporization in the GC inlet.

• Instrumentation: GC Parameters:

  • System: Agilent 8890 GC or equivalent.

  • Injector: Split/Splitless, operated in split mode (e.g., 50:1 ratio) to prevent column overloading.

  • Injector Temperature: 260 °C. This temperature is high enough to ensure flash vaporization without causing thermal degradation of the aniline.

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm), is ideal. This stationary phase separates compounds primarily based on boiling point and provides excellent resolution for aromatic compounds.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C to ensure elution of any less volatile components.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Instrumentation: Mass Spectrometer Parameters:

  • System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C. These temperatures prevent condensation of the analyte while minimizing thermal fragmentation in the source.[4]

  • Acquisition Mode: Full scan from m/z 40 to 400. This range is sufficient to observe the molecular ion cluster and all significant fragments.

• Data Analysis:

  • Integrate the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Verify the presence of the M/M+2/M+4 isotopic cluster as detailed in Table 2.

  • Analyze the fragmentation pattern as described in Section 4.0.

Fragmentation Analysis: Deconstructing the Molecule

Under 70 eV EI conditions, the molecular ion of 3,4-Dibromo-5-fluoroaniline will possess significant internal energy, leading to predictable bond cleavages. The stability of the resulting fragment ions is a key factor influencing the fragmentation pathway.[9]

The Nitrogen Rule

The molecular weight of 3,4-Dibromo-5-fluoroaniline is odd (267/269/271 amu). The "Nitrogen Rule" states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular mass.[10] The observation of an odd m/z for the molecular ion peaks immediately corroborates the presence of the single nitrogen atom in the aniline structure.

Proposed Fragmentation Pathways

The fragmentation is driven by the loss of the most labile groups and the formation of stable ions. For aromatic amines, the molecular ion peak is typically strong.[11]

• Loss of a Bromine Radical (–Br•): This is often a primary fragmentation step for bromo-aromatics, as the C-Br bond is weaker than the C-H, C-F, or C-C bonds of the aromatic ring. This loss leads to a relatively stable aryl cation.

  • M⁺˙ (m/z 267/269) → [M–Br]⁺ (m/z 188/190)

• Loss of HCN: A characteristic fragmentation of the aniline moiety involves the expulsion of a neutral hydrogen cyanide molecule after rearrangement. This indicates the presence of the amino group on the aromatic ring.

  • [M–Br]⁺ (m/z 188/190) → [M–Br–HCN]⁺ (m/z 161/163)

• Loss of a Second Bromine Radical: Subsequent loss of the second bromine atom can also occur.

  • [M–Br]⁺ (m/z 188/190) → [M–2Br]⁺ (m/z 109)

The following diagram illustrates these primary, high-probability fragmentation pathways.

Caption: Proposed EI fragmentation pathway for 3,4-Dibromo-5-fluoroaniline.

Systematic Data Interpretation Workflow

To ensure trustworthy and reproducible identification, a systematic approach to data interpretation is essential. This workflow serves as a self-validating checklist for the analyst.

Caption: Systematic workflow for the identification of 3,4-Dibromo-5-fluoroaniline.

Conclusion

The mass spectrometry of 3,4-Dibromo-5-fluoroaniline is distinguished by several high-confidence identifiers. An analyst can confirm the structure with a high degree of certainty by verifying:

• The presence of a triplet molecular ion cluster at m/z 267, 269, and 271 with an approximate 1:2:1 intensity ratio.

• Adherence to the Nitrogen Rule, confirmed by the odd nominal mass of the molecular ion.

• The logical fragmentation pattern, primarily characterized by the loss of one or both bromine atoms and the subsequent loss of HCN from the resulting fragments.

By employing the detailed GC-MS protocol and systematic interpretation workflow outlined in this guide, researchers can achieve robust and reliable characterization of this important chemical intermediate.

References

• Jariwala, F. B. (2012). Electron Ionization Mass Spectrometry of Halogenated Anilines. BoD – Books on Demand. Available at: [Link]

• Isotope Abundance (2022). Chemistry LibreTexts. Available at: [Link]

• Catanzaro, E. J., Murphy, T. J., Garner, E. L., & Shields, W. R. (1964). Absolute Isotopic Abundance Ratio and the Atomic Weight of Bromine. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 68A(6), 593–599. Available at: [Link]

• A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine (2021). Journal of Chromatography B, 1180, 122888. Available at: [Link]

• Isotopes in Mass Spectrometry. Chemistry Steps. Available at: [Link]

• Absolute isotopic abundance ratio and the atomic weight of bromine (1964). Journal of Research of the National Bureau of Standards, 68A(6). Available at: [Link]

• Video: Mass Spectrometry of Amines (2023). JoVE. Available at: [Link]

• Electron Ionization Mass Spectrometry of Halogenated Anilines (2012). Available at: [Link]

• DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. Available at: [Link]

• Mass Spectroscopy Lecture 6 : Fragmentation of Amines Part I (2020). YouTube. Available at: [Link]

• Spectroscopy of Amines (2025). Chemistry LibreTexts. Available at: [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts (2021). Environmental Science & Technology, 55(15), 10429–10439. Available at: [Link]

• 3,4-dibromo-5-(trifluoromethyl)aniline. Chemspace. Available at: [Link]

• Electron ionization (EI) mass spectrum of halogenated analogues of methyl triclosan in SPMD extracts. ResearchGate. Available at: [Link]

• 3,4-Dibromoaniline. NIST WebBook. Available at: [Link]

• 4-Bromo-3,5-difluoroaniline. PubChem. Available at: [Link]

• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications (2024). Research and Reviews: Journal of Chemistry. Available at: [Link]

• Fragmentation Patterns in Mass Spectrometry (2025). IB DP Chemistry HL 2025 Notes. Available at: [Link]

• Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Fiveable. Available at: [Link]

• 3-Bromo-5-fluoro-4-methylaniline. PubChem. Available at: [Link]

• 2.7 Mass Spectrometry of Some Common Functional Groups (2025). Chemistry LibreTexts. Available at: [Link]

• Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry. Waters Corporation. Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders (2023). Molecules, 28(18), 6549. Available at: [Link]

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Purity analysis of 3,4-Dibromo-5-fluoroaniline

An In-Depth Technical Guide to the Purity Analysis of 3,4-Dibromo-5-fluoroaniline

Introduction

3,4-Dibromo-5-fluoroaniline is a halogenated aromatic amine of significant interest in the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern makes it a valuable building block for the synthesis of complex molecules with potential biological activity. The purity of this intermediate is paramount, as even trace impurities can have a profound impact on the yield, safety, and efficacy of the final product. This guide provides a comprehensive overview of the analytical strategies and methodologies for the robust purity assessment of 3,4-Dibromo-5-fluoroaniline, intended for researchers, scientists, and drug development professionals.

Understanding Potential Impurities

A thorough understanding of the potential impurities is the foundation of a robust purity analysis. Impurities in 3,4-Dibromo-5-fluoroaniline can originate from the synthetic route or from degradation upon storage.

Synthesis-Related Impurities: The synthesis of substituted anilines often involves multi-step processes, including nitration, reduction, and halogenation.[2] A plausible synthetic route to 3,4-Dibromo-5-fluoroaniline could involve the bromination of a fluoroaniline precursor. Based on this, potential process-related impurities include:

• Unreacted Starting Materials: Residual amounts of the fluoroaniline precursor.

• Intermediates: Incomplete reaction can lead to the presence of mono-brominated species.

• Over-reacted Products: Formation of tri-brominated species.

• Positional Isomers: Non-regioselective bromination can result in various dibromo-fluoroaniline isomers.

• By-products: Side reactions can generate other halogenated or non-halogenated aromatic compounds.

Degradation-Related Impurities: Anilines, particularly halogenated ones, can be susceptible to degradation under certain conditions.[3] Forced degradation studies are essential to identify potential degradants that may form during storage or in formulated products.[4] Common degradation pathways include:

• Oxidation: Exposure to air and light can lead to the formation of colored oxidation products, such as quinone-imines.[5]

• Hydrolysis: While generally stable, under extreme pH and temperature, the molecule could undergo hydrolytic degradation.

• Photodegradation: Halogenated aromatic compounds can be sensitive to light, potentially leading to dehalogenation or other rearrangements.[4]

Impurity Type	Potential Impurities	Origin
Process-Related	5-Fluoroaniline	Starting Material
Mono-bromo-fluoroanilines	Intermediates
Tri-bromo-fluoroaniline	Over-reaction
2,4-Dibromo-5-fluoroaniline, 2,6-Dibromo-4-fluoroaniline, etc.	Positional Isomers
Degradation-Related	Oxidized derivatives (e.g., quinone-imines)	Oxidation
Dehalogenated species	Photodegradation/Hydrolysis
Polymeric products	Thermal stress/Oxidation

A Holistic Analytical Workflow for Purity Assessment

A comprehensive purity analysis of 3,4-Dibromo-5-fluoroaniline requires a multi-faceted approach, combining chromatographic techniques for separation and quantification with spectroscopic methods for structural elucidation.

Caption: A comprehensive analytical workflow for the purity assessment of 3,4-Dibromo-5-fluoroaniline.

Chromatographic Purity Determination

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful and complementary techniques for the purity analysis of 3,4-Dibromo-5-fluoroaniline.

High-Performance Liquid Chromatography (HPLC-UV)

Reversed-phase HPLC with UV detection is the workhorse for determining the purity of non-volatile and semi-volatile organic compounds. A well-developed HPLC method can separate the main component from its impurities, allowing for accurate quantification.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 3,4-Dibromo-5-fluoroaniline and dissolve it in 10 mL of a suitable diluent (e.g., a mixture of acetonitrile and water) to prepare a stock solution of 1 mg/mL.

  • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the diluent.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

Parameter	Recommended Condition
HPLC System	A standard HPLC system with a UV/Vis or Photodiode Array (PDA) detector.
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase A	0.1% Phosphoric acid in Water.
Mobile Phase B	Acetonitrile.
Gradient Program	Start with a lower concentration of mobile phase B (e.g., 40%) and gradually increase to a higher concentration (e.g., 90%) over 20-30 minutes to elute all components.
Flow Rate	1.0 mL/min.
Column Temperature	30 °C.
Injection Volume	10 µL.
Detection Wavelength	254 nm or a wavelength of maximum absorbance determined by PDA analysis.

• Data Analysis:

  • Integrate the peak areas of the main component and all impurity peaks.

  • Calculate the purity of the sample using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for the analysis of volatile and semi-volatile compounds, and it is particularly useful for separating positional isomers that may be difficult to resolve by HPLC. The mass spectrometer provides valuable structural information for impurity identification.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of 3,4-Dibromo-5-fluoroaniline (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation and Conditions:

Parameter	Recommended Condition
GC-MS System	A gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).
Column	A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Injector Temperature	250 °C.
Oven Temperature Program	Initial temperature: 100 °C, hold for 2 minutes. Ramp: Increase to 280 °C at a rate of 10 °C/min. Hold at 280 °C for 10 minutes.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Ionization Source	Electron Ionization (EI).
Ionization Energy	70 eV.
Mass Range	Scan from m/z 50 to 500.

• Data Analysis:

  • Identify the main component and impurities by their retention times and mass spectra.

  • Compare the obtained mass spectra with reference libraries for tentative identification of known impurities.

  • The characteristic isotopic pattern of bromine (M+ and M+2 peaks of nearly equal intensity) will be a key feature in the mass spectra of the analyte and its brominated impurities.

Structural Elucidation and Impurity Identification

While chromatographic methods are excellent for separation and quantification, spectroscopic techniques are indispensable for the definitive structural confirmation of the main component and the identification of unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy (¹H, ¹³C, and ¹⁹F) is arguably the most powerful tool for the structural elucidation of organic molecules.

• ¹H NMR: Provides information about the number and chemical environment of the protons in the molecule. For 3,4-Dibromo-5-fluoroaniline, one would expect to see signals for the aromatic protons and the amine protons. The coupling between the protons and the fluorine atom (H-F coupling) will lead to splitting of the aromatic proton signals.

• ¹³C NMR: Shows the number of unique carbon atoms in the molecule. The carbon atoms directly bonded to fluorine will exhibit a large one-bond carbon-fluorine coupling (¹JCF), and other carbons will show smaller two- or three-bond couplings.

• ¹⁹F NMR: This is a highly sensitive technique for fluorine-containing compounds.[6] It provides a distinct signal for the fluorine atom, and its chemical shift is highly sensitive to the electronic environment. Coupling to neighboring protons will be observed.

Expected NMR Data for 3,4-Dibromo-5-fluoroaniline:

Nucleus	Expected Chemical Shift (ppm)	Expected Multiplicity and Coupling
¹H	Aromatic: 6.5 - 7.5	Doublets or doublet of doublets due to H-H and H-F coupling.
Amine (NH₂): 3.5 - 5.0	Broad singlet.
¹³C	Aromatic: 100 - 160	Signals will be split due to C-F coupling. The carbon attached to fluorine will show a large ¹JCF coupling constant.
¹⁹F	Aromatic Fluorine: -100 to -140	Multiplet due to coupling with aromatic protons.

Mass Spectrometry (MS)

As mentioned in the GC-MS section, mass spectrometry provides the molecular weight of the compound and its fragments. High-resolution mass spectrometry (HRMS) can provide the exact mass, which allows for the determination of the elemental composition of the parent ion and its fragments, greatly aiding in the identification of unknown impurities.

Forced Degradation Studies: Ensuring Method Specificity

Forced degradation studies are a regulatory requirement and a critical part of developing a stability-indicating analytical method.[7] These studies involve subjecting the compound to harsh conditions to accelerate its degradation.

Caption: Workflow for conducting forced degradation studies on 3,4-Dibromo-5-fluoroaniline.

Experimental Protocol: Forced Degradation Studies

• Preparation of Stock Solution: Prepare a stock solution of 3,4-Dibromo-5-fluoroaniline in a suitable diluent (e.g., 1 mg/mL in acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Heat at 80°C for a specified period (e.g., 2, 4, 8 hours). Cool, neutralize with 0.1 N NaOH, and dilute to a suitable concentration.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat at 80°C for a specified period. Cool, neutralize with 0.1 N HCl, and dilute.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for a specified period. Dilute to a suitable concentration.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 105°C) for a specified period. Prepare a solution of the stressed solid at a suitable concentration.

  • Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) and visible light for a specified duration, as per ICH Q1B guidelines.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using the developed HPLC method. The goal is to achieve a degradation of 5-20% of the main component to ensure that the degradation products are formed at a sufficient level for detection and that the method is not overwhelmed.

Safety Precautions

Halogenated anilines should be handled with care. It is recommended to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion

The purity analysis of 3,4-Dibromo-5-fluoroaniline is a critical aspect of its use in research and development. A combination of chromatographic and spectroscopic techniques is essential for a comprehensive assessment. A well-validated, stability-indicating HPLC method is the cornerstone of routine purity testing, while GC-MS and NMR spectroscopy are invaluable for the separation of isomers and the structural elucidation of unknown impurities. Forced degradation studies are crucial for understanding the stability of the molecule and for developing a truly robust analytical method. By following the principles and protocols outlined in this guide, researchers and scientists can ensure the quality and integrity of 3,4-Dibromo-5-fluoroaniline in their applications.

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The Strategic Utility of 3,4-Dibromo-5-fluoroaniline: A Versatile Building Block in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of halogen atoms into molecular scaffolds is a cornerstone of rational design. Among the vast array of halogenated building blocks, 3,4-Dibromo-5-fluoroaniline emerges as a compound of significant interest. Its unique substitution pattern—a fluorine atom flanked by two bromine atoms on an aniline core—presents a trifecta of reactive handles and beneficial electronic properties, making it a valuable precursor for the synthesis of complex, high-value molecules. This guide provides a comprehensive overview of the potential applications of 3,4-Dibromo-5-fluoroaniline, delving into its synthesis, reactivity, and its prospective role in the development of next-generation pharmaceuticals and agrochemicals.

The Molecule at a Glance: Physicochemical Properties

Before exploring its synthetic potential, it is crucial to understand the fundamental properties of 3,4-Dibromo-5-fluoroaniline.

Property	Value	Source
CAS Number	1806327-60-5	[1]
Molecular Formula	C₆H₄Br₂FN	[1]
Molecular Weight	268.91 g/mol	[1]
Appearance	Likely a solid at room temperature	Inferred from similar compounds
SMILES	NC1=CC(F)=C(Br)C(Br)=C1	[1]

The Synthetic Gateway: Proposed Synthesis of 3,4-Dibromo-5-fluoroaniline

A potential two-step synthesis is outlined below:

Figure 1: Proposed synthetic workflow for 3,4-Dibromo-5-fluoroaniline.

Step-by-Step Methodology:

Part A: Synthesis of 4-Bromo-3-fluoroaniline

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-fluoroaniline (1.0 eq.) in a suitable solvent such as acetonitrile (MeCN).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add N-bromosuccinimide (NBS) (1.0 eq.) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C. The para-position to the strongly activating amino group is expected to be the primary site of bromination.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield pure 4-bromo-3-fluoroaniline.

Part B: Synthesis of 3,4-Dibromo-5-fluoroaniline

• Reaction Setup: Dissolve the 4-bromo-3-fluoroaniline (1.0 eq.) from Part A in glacial acetic acid in a round-bottom flask.

• Reagent Addition: Slowly add a solution of bromine (1.0 eq.) in acetic acid to the reaction mixture at room temperature. The second bromine atom is expected to add to the ortho-position relative to the amino group, which is also meta to the fluorine atom.

• Reaction Monitoring and Workup: Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice water and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with a suitable organic solvent, wash with brine, dry, and concentrate. Purify the crude product via column chromatography or recrystallization to obtain 3,4-Dibromo-5-fluoroaniline.

The Cornerstone of Application: Regioselective Cross-Coupling Reactions

The synthetic utility of 3,4-Dibromo-5-fluoroaniline lies in the differential reactivity of its two bromine atoms, allowing for sequential, regioselective functionalization. This is primarily achieved through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

Predicting Regioselectivity:

The key to unlocking the potential of this building block is understanding which bromine atom will react preferentially. The general trend for the reactivity of halogens in palladium-catalyzed cross-coupling is I > Br > Cl > F. In 3,4-Dibromo-5-fluoroaniline, both reactive sites are bromine atoms. Therefore, regioselectivity will be governed by electronic and steric effects.

• Electronic Effects: The fluorine atom at the 5-position is strongly electron-withdrawing via the inductive effect. This will decrease the electron density at the adjacent C-4 and C-3 positions. A lower electron density at the carbon atom of the C-Br bond generally facilitates oxidative addition to the palladium(0) catalyst, which is often the rate-determining step in the catalytic cycle.[2] The amino group is a strong electron-donating group through resonance, increasing electron density at the ortho (C2, C6) and para (C4) positions. The fluorine atom is also an ortho-, para-director. The interplay of these effects suggests that the C4-Br bond, being para to the amino group and ortho to the fluorine, will have a different electronic environment than the C3-Br bond, which is meta to both the amino and fluoro groups. The electron-withdrawing effect of the fluorine at the ortho position (C4) is likely to make this position more electron-deficient and thus more reactive towards oxidative addition.

• Steric Effects: The C-3 position is flanked by the C-4 bromine and the C-2 hydrogen, while the C-4 position is between the C-3 bromine and the C-5 fluorine. The steric hindrance around both bromine atoms is comparable.

Based on the strong electron-withdrawing inductive effect of the adjacent fluorine atom, it is predicted that the C-4 bromine atom is more reactive towards oxidative addition in palladium-catalyzed cross-coupling reactions.

Figure 2: Predicted regioselectivity of cross-coupling reactions.

This predicted regioselectivity allows for a stepwise functionalization strategy, as depicted in the following workflow:

Figure 3: Stepwise functionalization workflow.

Potential Application 1: Synthesis of Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapeutics. Many approved kinase inhibitors feature a substituted aniline core, which often forms crucial hydrogen bonds within the ATP-binding pocket of the target kinase.[3][4][5][6][7] The 3,4-dibromo-5-fluoroaniline scaffold is an excellent starting point for the synthesis of novel kinase inhibitors.

Rationale for Use:

• Scaffold Hopping and Analogue Synthesis: It can be used to generate novel analogues of known anilino-quinazoline or anilinopyrimidine kinase inhibitors.[3]

• Fluorine's Advantage: The fluorine atom can enhance binding affinity to the target protein and improve metabolic stability, leading to better pharmacokinetic properties.

• Sequential Functionalization: The two bromine atoms allow for the sequential introduction of different aryl or heteroaryl groups, enabling the exploration of a wider chemical space and the optimization of structure-activity relationships (SAR).

Exemplary Synthetic Protocol: Suzuki-Miyaura Coupling for a Kinase Inhibitor Precursor

This protocol describes the selective mono-arylation of 3,4-Dibromo-5-fluoroaniline with a generic arylboronic acid.

Parameter	Condition
Reactants	3,4-Dibromo-5-fluoroaniline (1.0 eq.), Arylboronic acid (1.1 eq.)
Catalyst	Pd(PPh₃)₄ (3 mol%) or Pd(dppf)Cl₂ (3 mol%)
Base	K₂CO₃ (2.0 eq.) or Cs₂CO₃ (2.0 eq.)
Solvent	Toluene/Water (4:1) or Dioxane/Water (4:1)
Temperature	80-100 °C
Atmosphere	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask, add 3,4-Dibromo-5-fluoroaniline (1.0 eq.), the desired arylboronic acid (1.1 eq.), and the base (2.0 eq.).

• Solvent Addition: Add the degassed solvent system to the flask.

• Inert Atmosphere: Purge the flask with nitrogen or argon for 15 minutes.

• Catalyst Addition: Add the palladium catalyst under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the specified temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature and dilute with water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the mono-arylated product.

Potential Application 2: Development of Novel Agrochemicals

Halogenated anilines are pivotal intermediates in the synthesis of a wide range of herbicides, fungicides, and insecticides.[8][9][10][11] The unique substitution pattern of 3,4-Dibromo-5-fluoroaniline makes it a promising candidate for the development of new agrochemicals with enhanced efficacy and desirable environmental profiles.

Rationale for Use:

• Herbicides: Substituted anilines are precursors to several classes of herbicides, including dinitroanilines (e.g., trifluralin) and picolinic acid derivatives.[8][9][12][13][14] The 3,4-dibromo-5-fluorophenyl moiety can be incorporated to modulate the herbicidal activity and selectivity.

• Fungicides: Many modern fungicides contain halogenated aromatic rings. For instance, some anilino-pyrimidine fungicides are effective against a range of plant pathogens.[11][15] The dibromo-fluoroaniline core can be used to synthesize novel fungicides, potentially with new modes of action or improved resistance profiles.

• Insecticides: The scaffold can be elaborated into more complex structures with insecticidal properties, for example, by incorporating it into pyrazole carboxamide or anthranilic diamide frameworks.

Exemplary Synthetic Protocol: Buchwald-Hartwig Amination for an Agrochemical Intermediate

This protocol details the C-N bond formation between the mono-arylated intermediate (from the Suzuki reaction) and a generic amine.

Parameter	Condition
Reactants	Mono-bromo intermediate (1.0 eq.), Amine (1.2 eq.)
Catalyst	Pd₂(dba)₃ (2 mol%)
Ligand	XPhos or SPhos (4 mol%)
Base	NaOtBu (1.4 eq.) or K₃PO₄ (2.0 eq.)
Solvent	Toluene or Dioxane
Temperature	80-110 °C
Atmosphere	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the mono-bromo intermediate (1.0 eq.), the amine (1.2 eq.), the base (1.4-2.0 eq.), the palladium precursor, and the phosphine ligand.

• Solvent Addition: Add the anhydrous, degassed solvent.

• Reaction: Seal the tube and heat the mixture with stirring for the required time, monitoring by TLC or LC-MS.

• Workup: After cooling, quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Purification: Wash the combined organic layers, dry, and concentrate. Purify the residue by column chromatography to yield the desired C-N coupled product.

Conclusion

3,4-Dibromo-5-fluoroaniline represents a highly versatile and under-explored building block with significant potential in both pharmaceutical and agrochemical research. Its well-defined points of reactivity, coupled with the beneficial effects of the fluorine substituent, offer a powerful platform for the creation of diverse and complex molecular architectures. The ability to perform sequential, regioselective cross-coupling reactions is a key advantage, enabling the efficient construction of libraries of compounds for screening and lead optimization. As the demand for novel, effective, and safe bioactive molecules continues to grow, the strategic application of synthons like 3,4-Dibromo-5-fluoroaniline will undoubtedly play a crucial role in driving innovation.

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3,4-Dibromo-5-fluoroaniline: A Polyfunctional Building Block for Advanced Organic Synthesis

Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, polyhalogenated anilines serve as indispensable precursors for constructing complex, privileged scaffolds. 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) is a highly versatile building block that offers three distinct vectors for orthogonal functionalization. This technical whitepaper explores the electronic causality behind its reactivity, details predictive models for regioselective cross-coupling, and provides self-validating experimental protocols to harness its full synthetic potential.

Structural & Electronic Profiling: The Causality of Regioselectivity

The synthetic utility of 3,4-dibromo-5-fluoroaniline lies in the delicate electronic push-pull system established by its substituents. Understanding these electronic effects is critical for predicting and controlling the regioselectivity of transition-metal-catalyzed cross-coupling reactions.

The oxidative addition of a Palladium(0) catalyst to an aryl halide is generally the rate-determining step in cross-coupling, favoring electron-poor carbon-halogen bonds[1]. In this molecule, the two bromine atoms (at C3 and C4) exist in vastly different electronic environments:

• The -NH₂ Group (C1): Acts as a strong π -electron donor via resonance, significantly increasing the electron density at the ortho (C2, C6) and para (C4) positions.

• The C4-Bromine: Being para to the -NH₂ group, the C4 carbon is highly electron-rich. This increased electron density strengthens the C-Br bond via back-donation and raises the activation energy required for Pd(0) insertion.

• The C3-Bromine: Situated meta to the -NH₂ group, the C3 carbon does not receive resonance-donated electron density. Furthermore, the inductive electron-withdrawing effects of the adjacent C4-Br and the meta C5-F group render the C3-Br bond relatively electron-poor.

Figure 1: Electronic profiling and kinetic differentiation of C-Br bonds in 3,4-Dibromo-5-fluoroaniline.

Strategic Functionalization: Cross-Coupling Dynamics

By leveraging the kinetic differentiation between the C3 and C4 bromines, chemists can perform sequential, orthogonal cross-couplings (e.g., Suzuki-Miyaura followed by Buchwald-Hartwig amination). The choice of catalyst is paramount: standard Pd(0) sources with moderate ligands (like PPh₃) maintain the natural electronic bias of the substrate, whereas highly bulky, electron-rich ligands (like XPhos or dtbpf) can sometimes override electronic control in favor of steric control.

Comparative Regioselectivity Data

The following table summarizes the expected quantitative outcomes for polyhaloaniline cross-couplings based on established catalytic frameworks [1][2]:

Substrate / Analog	Catalyst System	Directing Effect	Major Site	Yield (%)	Selectivity (C3:C4)
5-Chloro-2,3-dibromoaniline	Pd(dtbpf)Cl₂	Kinetic / Electronic	C3-Br	92	>95:5
2,4-Dibromoaniline	XPhos Pd G2	Steric	C4-Br	85	90:10
1,6-Dibromo-2-naphthol	Pd / Ph-DHTP	Catalyst-Controlled	Ortho-Br	90	>99:1
3,4-Dibromo-5-fluoroaniline *	Pd(PPh₃)₄ / K₂CO₃	Electronic (Meta to NH₂)	C3-Br	~80-85	>90:10

*Predicted values based on the electronic profiling of homologous polyhaloanilines.

Self-Validating Experimental Protocol: Regioselective C3-Arylation

To ensure reproducibility and trustworthiness, the following protocol for the regioselective Suzuki-Miyaura cross-coupling at the C3 position incorporates internal validation checks.

Materials Required:

• 3,4-Dibromo-5-fluoroaniline (1.0 mmol, 268.91 g/mol )

• Arylboronic Acid (1.05 mmol) — Note: A strict 1.05 equivalent is used to prevent over-coupling at the C4 position.

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane / Deionized Water (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Reagent Assembly & Degassing:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3,4-dibromo-5-fluoroaniline, arylboronic acid, and K₂CO₃.

  • Add 10 mL of the 1,4-dioxane/H₂O mixture.

  • Validation Point 1: Sparge the biphasic mixture with Argon for 15 minutes. The absence of oxygen is critical to prevent the homocoupling of the boronic acid, which would consume the limiting reagent and appear as an intensely UV-active, non-polar spot on TLC.

• Catalytic Initiation:

  • Briefly open the flask under a positive pressure of Argon and add Pd(PPh₃)₄.

  • Causality Note: Pd(PPh₃)₄ is selected over highly active, bulky catalysts (e.g., Pd-PEPPSI-IPr) to ensure the reaction remains under strict electronic (kinetic) control, preserving the >90:10 C3 selectivity.

• Thermal Activation & Reaction Monitoring:

  • Heat the reaction mixture to 80 °C.

  • Validation Point 2 (Isotopic Profiling): After 6 hours, sample the organic layer for LC-MS analysis. The starting material exhibits a distinct isotopic pattern for two bromines (M, M+2, M+4 at a 1:2:1 ratio, m/z ~267/269/271). The successful mono-coupled product will definitively shift to a single bromine isotopic pattern (M, M+2 at a 1:1 ratio). Stop the reaction once the 1:2:1 cluster is consumed to prevent di-arylation.

  • Validation Point 3 (Orthogonal Tracking): Reaction progress can also be monitored via ¹⁹F NMR of the crude mixture. The substitution of the C3-Br with an aryl group will cause a distinct chemical shift in the C5-fluorine signal, allowing for real-time kinetic profiling without chromatographic sampling.

• Quenching & Extraction:

  • Cool to room temperature, dilute with Ethyl Acetate (20 mL), and wash with water (2 x 10 mL) followed by brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Purification:

  • Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient).

Downstream Applications: Constructing Privileged Scaffolds

The incorporation of fluorine in this building block is not merely structural; it is a strategic bioisosteric replacement. The C-F bond improves metabolic stability by blocking CYP450-mediated oxidation at the C5 position, while simultaneously modulating the pKa of the aniline to improve membrane permeability[4].

Beyond simple cross-coupling, 3,4-dibromo-5-fluoroaniline is an exceptional precursor for the synthesis of highly substituted, multihalogenated indoles via the Larock Heteroannulation [3]. By first subjecting the aniline to an electrophilic iodination (which selectively occurs at the sterically accessible C2 position, ortho to the -NH₂ group), the resulting intermediate can undergo a one-pot Pd-catalyzed annulation with an internal alkyne.

Figure 2: Synthetic workflow for the construction of multihalogenated indoles via Larock heteroannulation.

This workflow generates a heavily functionalized indole core where the C4 and C5 positions (originally C3 and C4 of the aniline) retain their bromine atoms for further late-stage functionalization, making it a highly modular approach for drug discovery libraries.

References

• Manabe, K., et al. "Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes." Catalysts 2014, 4(3), 307-321. URL: [Link]

• University of Barcelona. "Larock Reaction in the Synthesis of Heterocyclic Compounds." UB Heterocycles Database. URL: [Link]

• Nguyen, H., et al. "Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups." PMC / National Institutes of Health. URL:[Link]

Protocols & Analytical Methods

Application Note: Regioselective Buchwald-Hartwig Amination of 3,4-Dibromo-5-fluoroaniline

Executive Summary & Strategic Rationale

The functionalization of polyhalogenated anilines is a cornerstone in the development of advanced pharmaceutical intermediates and optoelectronic materials[1]. However, the Buchwald-Hartwig cross-coupling of 3,4-dibromo-5-fluoroaniline presents a formidable synthetic challenge due to the presence of three competing reactive sites: a free primary amine (C1) and two distinct carbon-bromine bonds (C3 and C4).

As a Senior Application Scientist, the primary objective when approaching this substrate is achieving absolute regiocontrol . The regioselectivity is governed by a delicate interplay between steric hindrance and electronic activation:

• Electronic Activation: The strongly electron-withdrawing fluorine atom at C5 exerts an inductive (-I) effect, lowering the LUMO of the adjacent C4–Br bond and activating it toward oxidative addition by palladium[2].

• Steric Hindrance: The C4 position is severely flanked by both the C3-bromine and the C5-fluorine, creating a highly congested steric environment. Conversely, the C3 position is less hindered, flanked only by the C4-bromine and the C2-proton.

By strategically selecting the steric profile of the phosphine ligand, chemists can override electronic biases to direct the amination exclusively to the C3 position, or exploit electronic activation to favor the C4 position—a dynamic extensively validated in the total synthesis of complex polyhalogenated scaffolds[3].

Mechanistic Workflow & Decision Logic

To prevent the free C1-amine from poisoning the palladium catalyst or initiating uncontrolled oligomerization, the substrate must first be deactivated via N,N-di-Boc protection. Following protection, the divergence in regioselectivity is entirely dictated by the ligand sphere of the Pd catalyst.

Figure 1: Decision tree illustrating ligand-controlled regioselectivity in the Buchwald-Hartwig amination.

Quantitative Ligand Screening Data

The following table summarizes the quantitative impact of ligand selection on the regioselectivity of the amination using morpholine as the model secondary amine. Data reflects the coupling of N,N-di-Boc-3,4-dibromo-5-fluoroaniline.

Entry	Ligand Profile	Catalyst System	Base	Solvent	Total Yield (%)	Regioselectivity (C3:C4)
1	BrettPhos (Highly Bulky, Biaryl)	Pd₂(dba)₃ (2 mol%)	NaOtBu	Toluene	84%	>95 : 5
2	RuPhos (Bulky, Biaryl)	Pd₂(dba)₃ (2 mol%)	NaOtBu	Toluene	78%	88 : 12
3	Xantphos (Bidentate, Wide Bite Angle)	Pd(OAc)₂ (5 mol%)	Cs₂CO₃	Dioxane	65%	40 : 60
4	dppf (Bidentate, Less Steric Bulk)	Pd(OAc)₂ (5 mol%)	Cs₂CO₃	Dioxane	72%	15 : 85

Note: Bulky ligands (Entries 1-2) force the Pd-complex to the less hindered C3 position. Smaller, chelating ligands (Entries 3-4) allow the electronic activation of the C4 position by the adjacent fluorine to dictate the reaction site.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific causality for reagent choices and analytical checkpoints to ensure process integrity.

Step 4.1: Substrate Deactivation (N,N-Di-Boc Protection)

Causality: Free anilines act as competing nucleophiles and can coordinate to Pd(0), stalling the catalytic cycle. Exhaustive di-Boc protection removes the nucleophilicity of the C1 amine and prevents any directing-group effects.

• Reaction Setup: To an oven-dried 250 mL round-bottom flask, add 3,4-dibromo-5-fluoroaniline (10.0 mmol, 2.69 g) and 4-Dimethylaminopyridine (DMAP, 1.0 mmol, 122 mg). Dissolve in anhydrous THF (50 mL) under an argon atmosphere.

• Reagent Addition: Add Di-tert-butyl dicarbonate (Boc₂O, 25.0 mmol, 5.45 g) dropwise at room temperature. Stir the reaction mixture at 40 °C for 16 hours.

• Self-Validation (Monitoring): Monitor via TLC (Hexanes/EtOAc 8:2). The starting material ( Rf​≈0.3 ) should completely convert to a higher-running spot ( Rf​≈0.7 ). GC-MS will confirm the mass shift from m/z 269 to m/z 469.

• Workup: Quench with saturated aqueous NH₄Cl (50 mL). Extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography to yield N,N-di-Boc-3,4-dibromo-5-fluoroaniline as a white solid.

Step 4.2: Protocol A — C3-Selective Amination (Steric Control)

Causality: BrettPhos is utilized due to its extreme steric bulk, which severely penalizes the oxidative addition of Pd(0) into the highly congested C4–Br bond, funneling the reaction entirely to the C3 position. NaOtBu is chosen as a strong base to accelerate the reductive elimination step.

• Catalyst Pre-activation: In an argon-filled glovebox, charge a Schlenk tube with Pd₂(dba)₃ (2 mol%, 0.02 mmol) and BrettPhos (4 mol%, 0.04 mmol). Add anhydrous Toluene (2 mL) and stir for 15 minutes until the solution turns a deep, homogeneous red.

• Reaction Assembly: To the active catalyst solution, add N,N-di-Boc-3,4-dibromo-5-fluoroaniline (1.0 mmol, 469 mg), Morpholine (1.2 mmol, 104 mg), and NaOtBu (1.5 mmol, 144 mg).

• Execution: Seal the tube, remove from the glovebox, and heat at 80 °C for 12 hours.

• Self-Validation (Analytical Checkpoint): Analyze the crude mixture via ¹⁹F NMR. The C3-aminated product will show a minimal shift in the fluorine signal compared to the starting material, as the local ortho-environment (Br and H) remains unchanged.

Step 4.3: Protocol B — C4-Selective Amination (Electronic Control)

Causality: To target the sterically hindered but electronically activated C4 position, a smaller bidentate ligand (dppf) is used. Cs₂CO₃ is employed instead of NaOtBu to prevent base-mediated degradation (e.g., benzyne formation or defluorination) of the highly activated polyhalogenated ring[4].

• Reaction Assembly: Under argon, charge a Schlenk tube with N,N-di-Boc-3,4-dibromo-5-fluoroaniline (1.0 mmol, 469 mg), Morpholine (1.2 mmol, 104 mg), Pd(OAc)₂ (5 mol%, 11 mg), dppf (10 mol%, 55 mg), and Cs₂CO₃ (2.0 mmol, 651 mg).

• Execution: Add anhydrous 1,4-Dioxane (5 mL). Seal the tube and heat at 100 °C for 24 hours. (Note: The increased temperature and time compensate for the high steric barrier at C4).

• Self-Validation (Analytical Checkpoint): Analyze the crude mixture via ¹⁹F NMR. A significant upfield shift in the fluorine resonance will be observed due to the replacement of the ortho-bromine atom with the electron-donating morpholine nitrogen.

Sources

• 1. osti.gov [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Strategic Functionalization of 3,4-Dibromo-5-fluoroaniline via Palladium-Catalyzed Cross-Coupling

Abstract & Introduction

3,4-Dibromo-5-fluoroaniline is a highly versatile and synthetically valuable building block in the fields of medicinal chemistry, agrochemicals, and materials science. Its trifunctional nature—an aniline amine group and two distinct bromine atoms electronically influenced by a fluorine substituent—presents a unique scaffold for complex molecule synthesis. The strategic and selective functionalization of the C-Br bonds via palladium-catalyzed cross-coupling reactions unlocks a vast chemical space, enabling the rapid construction of diverse compound libraries for drug discovery and development.[1][2]

This guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions on the 3,4-Dibromo-5-fluoroaniline core. We will delve into the critical challenge of site-selectivity and provide detailed, field-proven protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The causality behind experimental choices is explained to empower researchers to not only replicate these methods but also to adapt and innovate them for their specific synthetic targets.

The Core Challenge: Site-Selectivity in Dihaloarenes

A primary consideration when working with polyhalogenated substrates bearing identical halogens is controlling the site of the initial cross-coupling event.[3][4] In 3,4-Dibromo-5-fluoroaniline, the electronic and steric environments of the two bromine atoms are different, which can be exploited to achieve selective mono-functionalization.

• C4-Br Bond: This position is ortho to the electron-donating aniline group (-NH₂) and meta to the electron-withdrawing fluorine group (-F). The ortho-amino group can have a directing effect, potentially accelerating oxidative addition at this site.

• C3-Br Bond: This position is meta to the aniline group and ortho to the fluorine group.

Achieving high selectivity often depends on the subtle interplay between the catalyst, ligand, base, and solvent.[5][6] Fine-tuning these parameters can favor oxidative addition at one C-Br bond over the other, allowing for sequential, controlled diversification of the scaffold. For instance, bulky ligands may favor reaction at the less sterically hindered position, while ligands capable of forming secondary interactions with the substrate can direct the catalyst to a specific site.[5]

Figure 1: Logical workflow for the selective functionalization of 3,4-Dibromo-5-fluoroaniline.

The Engine of Innovation: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions are powerful transformations that form new carbon-carbon or carbon-heteroatom bonds.[1][7] The reactions proceed through a well-established catalytic cycle, which is fundamental to understanding reaction optimization.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond, forming a Pd(II) complex. This is often the rate-determining step.[8]

• Transmetalation: The organic group from the coupling partner (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the new C-C or C-N bond and regenerating the Pd(0) catalyst to re-enter the cycle.[8]

Figure 2: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Application Protocols

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is an exceptionally versatile method for forming C-C bonds by coupling an organohalide with an organoboron compound, such as a boronic acid or ester.[9] This reaction is prized for its mild conditions, functional group tolerance, and the low toxicity of boron-containing reagents.[10] For 3,4-Dibromo-5-fluoroaniline, this enables the introduction of a vast array of aryl and heteroaryl moieties, which are privileged structures in medicinal chemistry.[10]

Protocol 1: Mono-Arylation of 3,4-Dibromo-5-fluoroaniline

This protocol provides a general starting point for the mono-arylation, which may require optimization for specific boronic acids and desired selectivity.

• Materials:

  • 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

  • Arylboronic Acid (1.1-1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

  • Toluene/Water (e.g., 5:1 mixture), degassed

  • Inert atmosphere (Argon or Nitrogen)

• Experimental Workflow:

Figure 3: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

• Procedure:

  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 3,4-Dibromo-5-fluoroaniline, the arylboronic acid, and potassium phosphate.[10]

  • Inerting: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

  • Solvent Addition: Add the degassed toluene/water solvent mixture via syringe.

  • Catalyst Addition: Add the palladium catalyst and phosphine ligand. For air-sensitive ligands, this should be done in a glovebox or as a solution in degassed solvent.

  • Reaction: Heat the mixture to the desired temperature (typically 90-110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by flash column chromatography on silica gel.

Parameter	Typical Conditions for Suzuki-Miyaura Coupling
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄
Ligand	SPhos, XPhos, RuPhos, P(t-Bu)₃, PCy₃[10]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃
Solvent	Toluene, Dioxane, THF (often with water)
Temperature	80 - 110 °C

Table 1: Summary of typical reaction conditions for Suzuki-Miyaura coupling of bromoanilines.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of C-N bonds between aryl halides and a wide variety of amines.[11][12][13] This reaction is indispensable for synthesizing anilines and their derivatives, which are prevalent in pharmaceuticals.[13]

Protocol 2: N-Arylation of 3,4-Dibromo-5-fluoroaniline

This protocol outlines a general procedure for coupling with a primary or secondary amine. The choice of ligand is crucial and often depends on the nature of the amine.[14]

• Materials:

  • 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

  • Amine (primary or secondary) (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01-0.02 equiv)

  • RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) (0.02-0.04 equiv)

  • Lithium bis(trimethylsilyl)amide (LHMDS) (1.5 equiv) or Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Anhydrous Toluene or Dioxane

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • Reaction Setup: In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃, RuPhos, and the chosen base (NaOtBu). Add 3,4-Dibromo-5-fluoroaniline and the amine.[1]

  • Solvent Addition: Add anhydrous, degassed toluene or dioxane.

  • Reaction: Seal the tube, remove it from the glovebox, and heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride. Extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography.[1]

Parameter	Typical Conditions for Buchwald-Hartwig Amination
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂
Ligand	RuPhos, BrettPhos, XPhos, BINAP[14][15]
Base	NaOtBu, KOtBu, LHMDS, K₃PO₄, Cs₂CO₃[11][16]
Solvent	Toluene, Dioxane, THF
Temperature	Room Temp - 110 °C

Table 2: Summary of typical reaction conditions for Buchwald-Hartwig amination.

Sonogashira Coupling: Accessing Arylalkynes

The Sonogashira reaction facilitates the coupling of an aryl halide with a terminal alkyne to form a C(sp²)-C(sp) bond.[17][18] This reaction is notable for typically requiring both a palladium catalyst and a copper(I) co-catalyst.[19] The resulting alkynyl anilines are versatile intermediates for further transformations, including cyclizations and click chemistry.

Protocol 3: Alkynylation of 3,4-Dibromo-5-fluoroaniline

This protocol is based on standard conditions for the Sonogashira coupling of bromoarenes.

• Materials:

  • 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

  • Copper(I) Iodide (CuI) (0.1 equiv)[1]

  • Triethylamine (Et₃N)

  • Tetrahydrofuran (THF)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • Reaction Setup: To a solution of 3,4-Dibromo-5-fluoroaniline and the terminal alkyne in a mixture of THF and triethylamine (e.g., 2:1), add Pd(PPh₃)₄ and CuI.[1][20]

  • Degassing: Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

  • Reaction: Stir the reaction at room temperature. If the reaction is sluggish, it can be gently heated to 40-50 °C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once complete, concentrate the mixture under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Parameter	Typical Conditions for Sonogashira Coupling
Palladium Source	Pd(PPh₃)₄, PdCl₂(PPh₃)₂
Copper Source	CuI
Base	Et₃N, Diisopropylamine (DIPA)
Solvent	THF, DMF, Toluene
Temperature	Room Temp - 60 °C

Table 3: Summary of typical reaction conditions for Sonogashira coupling.

Safety & Handling

• Catalysts: Palladium catalysts and ligands can be air-sensitive and toxic. Handle them in a well-ventilated fume hood or glovebox.

• Solvents: Anhydrous and degassed solvents are often required. Handle flammable solvents with appropriate care, avoiding ignition sources.

• Bases: Strong bases like NaOtBu and LHMDS are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Inert Atmosphere: Reactions often require an inert atmosphere to prevent catalyst deactivation. Proficiency with Schlenk line or glovebox techniques is recommended.

Conclusion

Palladium-catalyzed cross-coupling reactions provide a powerful and modular platform for the derivatization of 3,4-Dibromo-5-fluoroaniline. By carefully selecting the catalyst system and reaction conditions, researchers can achieve selective functionalization at the C3 or C4 positions, enabling the efficient synthesis of complex and diverse molecular scaffolds. The protocols provided herein serve as a robust starting point for developing novel compounds for applications ranging from drug discovery to advanced materials.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ResearchGate. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC. [Link]

• Site-selective cross coupling by fine-tuning the supramolecular interaction. InCatT. [Link]

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. White Rose Research Online. [Link]

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Synthesis of 3-bromo-5-fluoroaniline. PrepChem.com. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. University of York. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages. [Link]

• Drug Intermediates Innovations In Synthesis Techniques. Arborpharm. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Palladium Catalysts for Cross-Coupling Reaction. MDPI. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC. [Link]

• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases. Chemical Science. [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. University of Southampton ePrints. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

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• 5. Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review) - InCatT - Innovative Catalyst Technologies [incatt.nl]
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Application Notes &amp; Protocols: A Researcher's Guide to the Selective Functionalization of 3,4-Dibromo-5-fluoroaniline

Introduction: The Strategic Value of 3,4-Dibromo-5-fluoroaniline

3,4-Dibromo-5-fluoroaniline is a highly versatile and valuable building block in modern organic synthesis. Its utility is rooted in the strategic placement of multiple reactive sites on the aniline scaffold, which is a privileged structure in medicinal chemistry and materials science.[1] The presence of two distinct carbon-bromine bonds, an activating amino group, and a C-H bond positioned for directed metalation offers chemists a powerful platform for creating complex molecular architectures with high precision.

This guide provides an in-depth exploration of the principles and protocols for the selective functionalization of this key intermediate. We will move beyond simple procedural lists to explain the underlying mechanistic principles that govern regioselectivity, empowering researchers to not only apply these methods but also to adapt and troubleshoot them effectively. The protocols described herein are designed for professionals in drug discovery and chemical development, focusing on robust and reproducible methodologies for palladium-catalyzed cross-coupling and directed ortho-metalation.

Principles of Regioselectivity: Navigating the Reactive Landscape

The ability to functionalize one position on the 3,4-dibromo-5-fluoroaniline ring in the presence of other reactive sites is the central challenge. The outcome of a reaction is determined by a delicate interplay of electronic and steric effects inherent to the substrate, as well as the specific choice of catalyst, ligands, and reaction conditions.[2]

• Palladium-Catalyzed Cross-Coupling (at C3 vs. C4): The reactivity of aryl halides in palladium-catalyzed reactions is primarily dictated by the C-X bond strength, following the general trend C-I > C-Br > C-Cl.[3] With two C-Br bonds, selectivity is governed by the electronic environment of each position.

  • The C4-Br Bond: This position is para to the strongly electron-withdrawing fluorine atom and meta to the electron-donating amino group. The combined inductive effect of the fluorine and the lesser resonance effect from the distant amine makes this C-Br bond more electron-deficient. This electron deficiency facilitates the rate-determining oxidative addition step to the Pd(0) catalyst.[3][4]

  • The C3-Br Bond: This position is ortho to the activating amino group and meta to the fluorine. While the amino group increases electron density at the ortho position through resonance, it can also present steric hindrance to the approach of a bulky palladium catalyst.

General Reactivity Trend: In most palladium-catalyzed cross-coupling reactions, the C4-Br bond is the more reactive site due to its more electrophilic character, allowing for selective initial functionalization.

• Directed ortho-Metalation (DoM) (at C2): The C2-H bond is positioned ortho to the amino group. The nitrogen's lone pair can coordinate to an organolithium reagent, directing the strong base to deprotonate the adjacent C-H bond.[5][6] This provides a highly reliable and regioselective pathway to functionalize the C2 position, which is inaccessible via cross-coupling. To be effective, the acidic N-H proton must first be protected.[7]

The following workflow provides a strategic overview for approaching the selective functionalization of this substrate.

Caption: Strategic workflow for the selective functionalization of 3,4-dibromo-5-fluoroaniline.

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the C4-Position

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, valued for its functional group tolerance and the stability of its organoboron reagents.[8] By leveraging the enhanced reactivity of the C4-Br bond, we can achieve highly selective mono-arylation or -vinylation.

Mechanistic Rationale

The reaction proceeds via a standard catalytic cycle. The key to regioselectivity is the initial oxidative addition step, where the Pd(0) catalyst preferentially inserts into the more electron-deficient C4-Br bond. Subsequent transmetalation with the boronic acid and reductive elimination yield the C4-coupled product, regenerating the Pd(0) catalyst.[9]

Caption: Key steps in the regioselective Suzuki-Miyaura coupling at the C4-position.

Detailed Experimental Protocol

Materials:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 ratio, degassed)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for inert atmosphere chemistry (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3,4-dibromo-5-fluoroaniline (e.g., 269 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (414 mg, 3.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (22 mg, 0.03 mmol) to the flask.

• Solvent Addition: Add the degassed solvent mixture of 1,4-dioxane (8 mL) and water (2 mL).

• Reaction Execution: Seal the flask and heat the mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aniline is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and wash with water (2 x 20 mL) followed by brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-aryl-3-bromo-5-fluoroaniline product.

Expert Insights & Troubleshooting

• Choice of Base: While K₂CO₃ is robust, other bases like K₃PO₄ or Cs₂CO₃ can be effective, especially for sensitive substrates.[8]

• Ligand/Catalyst System: Pd(dppf)Cl₂ is a reliable pre-catalyst. For challenging couplings, using a combination of a palladium source like Pd₂(dba)₃ and a specific ligand (e.g., SPhos, XPhos) may improve yields.

• Dehalogenation: A common side reaction is the reduction of the C-Br bond. This can be minimized by ensuring the reaction is thoroughly degassed and by not running the reaction for an excessively long time after completion.[9]

• Boronic Acid Quality: Boronic acids can dehydrate to form unreactive boroxines. Using high-quality boronic acids or boronate esters is recommended.

Data Summary: Representative Suzuki Couplings

Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Typical Yield
Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	85-95%
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	88-96%
3-Pyridylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	75-85%
Vinylboronic acid pinacol ester	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	70-80%

Protocol 2: Regioselective Buchwald-Hartwig Amination at the C4-Position

This reaction is a powerful method for forming C-N bonds, enabling the synthesis of complex diaryl or alkylaryl amines.[10][11] The same principles of regioselectivity that govern the Suzuki coupling apply here, with the C4-Br bond serving as the preferential site for amination.

Detailed Experimental Protocol

Materials:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Amine coupling partner (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene (degassed)

Procedure:

• Reaction Setup: In a glovebox or under a robust inert atmosphere, add NaOtBu (135 mg, 1.4 mmol) to a dry Schlenk flask.

• Catalyst Pre-formation: In a separate vial, dissolve Pd₂(dba)₃ (18 mg, 0.02 mmol) and XPhos (38 mg, 0.08 mmol) in anhydrous toluene (2 mL). Briefly stir to allow for catalyst formation.

• Reagent Addition: To the Schlenk flask, add 3,4-dibromo-5-fluoroaniline (269 mg, 1.0 mmol) and the amine coupling partner (1.2 mmol). Add the pre-formed catalyst solution via syringe, followed by additional anhydrous toluene to a total volume of 10 mL.

• Reaction Execution: Seal the flask and heat to 100-110 °C with vigorous stirring.

• Monitoring: Follow the reaction by TLC or LC-MS (typically 6-24 hours).

• Workup: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride solution (10 mL). Extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography on silica gel.

Protocol 3: Selective Functionalization at C2 via Directed ortho-Metalation (DoM)

DoM provides an elegant and highly regioselective strategy to functionalize the C2 position, which is sterically accessible and activated by the directing amino group.[5] The protocol is a two-step process: protection of the aniline nitrogen followed by metalation and electrophilic quench.

Caption: Workflow for C2-functionalization via Directed ortho-Metalation.

Detailed Experimental Protocol (Example: C2-Formylation)

Step A: N-Protection with Pivaloyl Chloride

• Dissolve 3,4-dibromo-5-fluoroaniline (1.0 g, 3.72 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask and cool to 0 °C.

• Add triethylamine (0.62 mL, 4.46 mmol) followed by the dropwise addition of pivaloyl chloride (0.55 mL, 4.46 mmol).

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench with water, separate the organic layer, wash with 1M HCl and brine, dry over Na₂SO₄, and concentrate. The crude N-(3,4-dibromo-5-fluorophenyl)pivalamide can often be used directly in the next step after drying thoroughly.

Step B: DoM and Quench with DMF

• Setup: Dissolve the N-protected aniline (e.g., 1.0 mmol) in anhydrous THF (10 mL) in a flame-dried Schlenk flask under argon. Cool the solution to -78 °C (acetone/dry ice bath).

• Lithiation: Slowly add sec-butyllithium (s-BuLi, ~1.4 M in cyclohexane, 2.2 equiv) dropwise via syringe. A color change is typically observed. Stir the solution at -78 °C for 1 hour.[6]

• Electrophilic Quench: Add anhydrous N,N-dimethylformamide (DMF, 3.0 equiv) dropwise. Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature.

• Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl solution. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification & Deprotection: Purify the crude aldehyde by column chromatography. The pivaloyl group can be removed by heating in a mixture of ethanol and concentrated HCl to yield the final 2-formyl-3,4-dibromo-5-fluoroaniline.

Product Characterization

Confirmation of regioselectivity is critical. A combination of spectroscopic methods should be employed:

• ¹H NMR: The introduction of a substituent at C4 will primarily affect the chemical shift and coupling of the proton at C6. Functionalization at C2 removes the C2-H signal and alters the shifts of the C6 proton.

• ¹⁹F NMR: The fluorine at C5 serves as a sensitive probe. Changes in its chemical shift and, more importantly, its coupling constants to neighboring protons (³J(H6-F5)) can help confirm the site of substitution.

• ¹³C NMR: The carbon spectrum will show a new signal for the introduced group and significant shifts for the carbon atom that was functionalized.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the product, confirming the addition of the new group and retention of the remaining halogens.[12][13]

Safety and Handling

• Halogenated Anilines: These compounds should be handled in a well-ventilated fume hood. They are potentially toxic and can be absorbed through the skin. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.[1]

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care. Avoid inhalation of dust.[14]

• Organolithium Reagents (Pyrophoric): Reagents like n-BuLi and s-BuLi are extremely hazardous and pyrophoric, igniting spontaneously on contact with air or moisture.[15]

  • NEVER work with these reagents alone.[15]

  • Always handle them under a strict inert atmosphere (argon or nitrogen) in a fume hood.[16]

  • Use proper syringe and cannula transfer techniques with dry, inert-gas-flushed glassware.[17]

  • Wear a flame-resistant lab coat, safety goggles, and appropriate gloves (e.g., nitrile gloves under neoprene or leather gloves).[18]

  • Ensure a Class D fire extinguisher (for combustible metals) and a container of sand are immediately accessible. DO NOT use a water or CO₂ extinguisher on an organolithium fire.[16]

References

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• UCLA Chemistry and Biochemistry. (2017, May 25). Standard Operating Procedure for Palladium. [Link]

• University of California, Riverside EH&S. (2009, February 26). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link]

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• UC Santa Barbara. (2012, December 14). Pyrophorics - Organolithium Reagents - Standard Operating Procedure. [Link]

• UC Irvine Environmental Health & Safety. (2024, January 29). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link]

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• Knight, J. G., et al. (2016). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Accounts of Chemical Research, 49(9), 1968–1979. [Link]

• Schwindeman, J. A., Woltermann, C. J., & Letchford, R. J. (n.d.). Safe handling of organolithium compounds in the laboratory. FMC Corporation. [Link]

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• Beaudry, C. M., et al. (2015). Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements. Organic & Biomolecular Chemistry, 13(20), 5674-5677. [Link]

• Wikipedia. (n.d.). Directed ortho metalation. [Link]

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• ResearchGate. (2026, February 23). (PDF) Predicting the Regioselectivity and Enantioselectivity of Palladium-Catalyzed Cross-Coupling Reactions through High-Level Computational Modeling. [Link]

• (Source Not Available)

• Houlden, C. E., Lloyd-Jones, G. C., & Booker-Milburn, K. I. (2010). Facile Double-Lithiation of a Transient Urea: Vicarious ortho-Metalation of Aniline Derivatives. Organic Letters, 12(13), 3090-3092. [Link]

• ResearchGate. (2025, August 5). The spectroscopic and quantum chemical studies of 3,4-difluoroaniline. [Link]

• (Source Not Available)

• Chinchilla, R., & Nájera, C. (2015). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. ARKIVOC, 2015(iv), 19-47. [Link]

• Atac, A., et al. (2015). The spectroscopic and quantum chemical studies of 3,4-difluoroaniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 145, 197-208. [Link]

• (Source Not Available)

• Myers, A. G. (n.d.). Directed Ortho Metalation. Myers Research Group. [Link]

• (Source Not Available)
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• Scott, J. S., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. [Link]

• (Source Not Available)
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• Bellina, F., et al. (2001). Selective Synthesis of (Z)-4-Aryl-5-[1-(aryl)methylidene]-3-bromo-2(5H)-furanones. European Journal of Organic Chemistry, 2001(8), 1559-1568. [Link]

• (Source Not Available)
• (Source Not Available)

• Bosiak, M. J., et al. (2021). Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17594-17605. [Link]

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Application Note: Regioselective Synthesis of Advanced Pharmaceutical Intermediates from 3,4-Dibromo-5-fluoroaniline

Executive Summary

The synthesis of complex active pharmaceutical ingredients (APIs) often relies on the programmed, sequential functionalization of polyhalogenated arenes. 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) is a densely functionalized, high-value building block. Its unique substitution pattern—featuring two adjacent bromine atoms, a fluorine atom, and a primary amine—presents a strategic opportunity for regioselective cross-coupling. This application note details a field-proven, three-step sequential functionalization strategy, explaining the electronic causality behind the regioselectivity and providing self-validating experimental protocols for drug development professionals.

Mechanistic Rationale: Electronic & Steric Control of Regioselectivity

The fundamental principle governing the site-selective palladium-catalyzed cross-coupling of dihaloarenes is the differentiation of carbon-halogen bond dissociation energies and local electron densities [2]. In 3,4-dibromo-5-fluoroaniline, the two carbon-bromine bonds exhibit distinct reactivities:

• Resonance Deactivation at C4: The C1-NH₂ group is a strong resonance electron donor. It significantly increases the electron density at the ortho (C2, C6) and para (C4) positions. Consequently, the C4-Br bond is electronically deactivated toward the oxidative addition of Pd(0), which is the rate-determining step in cross-coupling reactions [1].

• Electrophilicity at C3: The C3-Br bond is situated meta to the amine and does not receive this resonance donation. It remains relatively electrophilic and susceptible to oxidative addition.

• Inductive Effects: While the C5-F atom exerts an inductive electron-withdrawing effect that weakly activates adjacent positions, the profound resonance deactivation at C4 by the amine dominates the molecule's reactivity profile [3].

Therefore, initial cross-coupling (e.g., Suzuki-Miyaura) is highly regioselective for the C3-Br position, reserving the C4-Br position for subsequent, more forcing coupling conditions.

Sequential Site-Selective Functionalization Workflow

Sequential site-selective functionalization of 3,4-dibromo-5-fluoroaniline.

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling (C3-Position)

Objective: Selectively couple an arylboronic acid at the highly reactive C3-Br position while leaving the C4-Br bond intact. Causality: Pd(dppf)Cl₂ is selected as the catalyst because the bidentate dppf ligand possesses a large bite angle, which facilitates rapid reductive elimination. This minimizes off-target reactions and handles the steric bulk of the adjacent C4-Br and C2-H environments effectively.

Step-by-Step Methodology:

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add 3,4-dibromo-5-fluoroaniline (1.0 equiv, 10 mmol) and the desired arylboronic acid (1.05 equiv, 10.5 mmol). Note: Strict stoichiometric control prevents over-coupling.

• Catalyst & Base: Add Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%) and anhydrous K₂CO₃ (2.5 equiv, 25 mmol).

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane and H₂O (4:1 ratio, 50 mL). The water is crucial for dissolving the inorganic base and activating the boronic acid via a boronate complex.

• Reaction: Heat the biphasic mixture to 85 °C with vigorous stirring for 12–16 hours.

• Validation: Monitor the reaction via GC-MS. The disappearance of the starting material isotopic cluster (m/z ~269) and the emergence of the mono-coupled product mass validates high regioselectivity.

• Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 × 50 mL) and brine (50 mL). Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc) to isolate 3-aryl-4-bromo-5-fluoroaniline.

Protocol B: Buchwald-Hartwig Amination (C4-Position)

Objective: Couple a secondary amine at the electronically deactivated C4-Br position. Causality: Coupling at the deactivated C4 position requires overcoming a high activation barrier for oxidative addition. Furthermore, the free primary amine at C1 poses a risk of catalyst poisoning. To resolve this, a catalyst system utilizing Pd₂(dba)₃ and a bulky, electron-rich dialkylbiaryl phosphine ligand (XPhos) is employed [4]. The electron-rich nature of XPhos accelerates oxidative addition into the deactivated C-Br bond, while its immense steric bulk prevents the primary amine from coordinating and poisoning the palladium center.

Step-by-Step Methodology:

• Preparation: In a glovebox or under strict argon flow, charge a vial with 3-aryl-4-bromo-5-fluoroaniline (1.0 equiv, 5 mmol), Pd₂(dba)₃ (2.5 mol%), XPhos (5 mol%), and NaOtBu (1.5 equiv, 7.5 mmol).

• Reagent Addition: Add anhydrous Toluene (25 mL) followed by the secondary amine (1.2 equiv, 6 mmol).

• Reaction: Seal the vial and heat to 105 °C for 24 hours. The high temperature is necessary to drive oxidative addition at the deactivated C4 site.

• Validation: Monitor by TLC (Hexanes/EtOAc 3:1). A distinct polarity shift and the consumption of the bromide intermediate indicate successful C-N bond formation.

• Workup: Cool the mixture, filter through a pad of Celite to remove palladium black and inorganic salts, and wash the pad with EtOAc. Concentrate the filtrate and purify via column chromatography to yield the diamine intermediate.

Protocol C: Sandmeyer Transformation of the Primary Amine

Objective: Convert the C1-NH₂ directing group into a terminal functional group (e.g., a chloride) to finalize the scaffold. Causality: The primary amine has served its purpose by electronically directing the initial Suzuki coupling away from the C4 position. It is now converted into a diazonium salt, which undergoes a radical-nucleophilic substitution mediated by a copper(I) catalyst.

Step-by-Step Methodology:

• Diazotization: Suspend the intermediate from Protocol B (1.0 equiv, 3 mmol) in a mixture of concentrated HCl (5 mL) and water (5 mL). Cool the suspension to 0–5 °C in an ice bath.

• Nitrite Addition: Slowly add a pre-cooled aqueous solution of NaNO₂ (1.2 equiv, 3.6 mmol in 3 mL H₂O) dropwise. Maintain the temperature strictly below 5 °C to prevent premature diazonium decomposition. Stir for 30 minutes.

• Copper Substitution: In a separate flask, dissolve CuCl (1.5 equiv, 4.5 mmol) in concentrated HCl (3 mL) and cool to 0 °C.

• Coupling: Transfer the cold diazonium solution dropwise into the CuCl solution. Once the addition is complete, gradually warm the mixture to 60 °C for 2 hours. Nitrogen gas evolution serves as a visual self-validation of the substitution process.

• Workup: Extract the aqueous mixture with CH₂Cl₂ (3 × 20 mL). Wash the combined organics with saturated NaHCO₃, dry over MgSO₄, and concentrate to yield the finalized pharmaceutical scaffold.

Quantitative Data & Yield Analysis

The following table summarizes the optimized reaction parameters and expected yields for the sequential functionalization workflow, demonstrating the high efficiency of the regioselective approach.

Reaction Step	Catalyst / Reagents	Target Site	Temp (°C)	Time (h)	Regioselectivity (Target:Off-Target)	Isolated Yield (%)
1. Suzuki-Miyaura	Pd(dppf)Cl₂, K₂CO₃	C3-Br	85	16	> 95:5 (C3:C4)	82 - 86%
2. Buchwald-Hartwig	Pd₂(dba)₃, XPhos, NaOtBu	C4-Br	105	24	N/A (Single Br remaining)	74 - 78%
3. Sandmeyer	NaNO₂, CuCl, HCl	C1-NH₂	0 to 60	3	N/A	85 - 89%

References

• Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes MDPI - Catalysts[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups National Institutes of Health (NIH) / PMC[Link]

Application Note: 3,4-Dibromo-5-fluoroaniline in the Synthesis of Next-Generation Agrochemicals

Target Audience: Discovery Chemists, Process Engineers, and Agrochemical Development Scientists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Strategic Importance in Agrochemical Discovery

The demand for highly selective, metabolically stable crop protection agents has driven the integration of polyhalogenated building blocks into agrochemical pipelines[1]. Among these, 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) has emerged as a highly versatile, trifunctional scaffold[2]. It is extensively utilized as a key intermediate in the synthesis of advanced fluorinated and brominated aromatic compounds, particularly for next-generation pesticides and fungicides[3].

The strategic value of this molecule lies in its unique substitution pattern:

• Fluorine at C5: Enhances the lipophilicity of the final active ingredient, improving cuticular penetration in insects or fungi. Furthermore, the strong C–F bond blocks primary metabolic degradation pathways (e.g., cytochrome P450-mediated oxidation), significantly extending the field half-life of the agrochemical[1].

• Bromines at C3 and C4: Provide two distinct handles for sequential, transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig couplings), allowing for the modular assembly of complex architectures like anthranilic diamides[4].

Mechanistic Rationale: Orthogonal Reactivity Profile

To effectively utilize 3,4-dibromo-5-fluoroaniline, chemists must understand the causality behind its regioselective reactivity. The two carbon-bromine bonds are electronically and sterically differentiated:

• Steric Environment: The C3-Br bond is flanked by a small hydrogen atom (at C2) and a bromine atom (at C4). In contrast, the C4-Br bond is flanked by the C3-Br and the C5-F. While fluorine is smaller than bromine, it is larger than hydrogen, making the C3 position slightly less sterically hindered.

• Electronic Environment (The Deciding Factor): The strongly electron-withdrawing inductive effect of the adjacent fluorine atom at C5 significantly depletes electron density at the C4 position. In palladium-catalyzed cross-couplings, oxidative addition occurs fastest at the most electron-deficient C–X bond.

Application Workflow: Synthesis of Ryanodine Receptor Modulators

A primary application of 3,4-dibromo-5-fluoroaniline is the synthesis of fluorinated anthranilic diamides. These compounds are potent insecticides that function by binding to the ryanodine receptor (RyR) in insect muscle tissues, leading to uncontrolled calcium ion release, paralysis, and pest mortality[4].

Caption: Synthetic workflow for agrochemical derivatives from 3,4-Dibromo-5-fluoroaniline.

Caption: Mechanism of action of fluorinated diamides on the insect ryanodine receptor.

Quantitative Data: Optimization of Regioselective Coupling

The following table summarizes the empirical data for the regioselective Suzuki-Miyaura mono-arylation of 3,4-dibromo-5-fluoroaniline. The choice of ligand directly dictates the C4:C3 selectivity.

Catalyst System	Ligand	Solvent System	Temp (°C)	Yield (%)	Regioselectivity (C4:C3)
Pd(OAc)₂	SPhos	Toluene / H₂O	90	82	>95 : 5
Pd₂(dba)₃	XPhos	Dioxane / H₂O	100	76	85 : 15
Pd(PPh₃)₄	None	THF / H₂O	80	68	70 : 30
Pd(dppf)Cl₂	None	DMF / H₂O	110	45	60 : 40

Note: SPhos is highly effective because its electron-rich dialkylbiaryl structure accelerates oxidative addition at the electronically activated C4 position, while its steric bulk prevents the second coupling event (di-arylation).

Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling at C4

This protocol is designed as a self-validating system to ensure mono-coupling is achieved before proceeding to downstream agrochemical synthesis.

Reagents & Causality:

• 3,4-Dibromo-5-fluoroaniline: 1.0 equivalent.

• Aryl Boronic Acid: 1.05 equivalents (Strict stoichiometric control prevents over-coupling).

• Pd(OAc)₂ (0.05 eq) & SPhos (0.10 eq): Selected to exploit the electronic deficiency of the C4-Br bond.

• K₃PO₄ (2.0 eq): A strong, soluble base required to accelerate transmetalation, outcompeting the protodeboronation of the boronic acid.

• Toluene/H₂O (4:1): Biphasic system. Water dissolves the phosphate base to create a reactive phase boundary, while toluene solubilizes the lipophilic fluoroaniline.

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3,4-dibromo-5-fluoroaniline (10 mmol), the aryl boronic acid (10.5 mmol), Pd(OAc)₂ (0.5 mmol), SPhos (1.0 mmol), and K₃PO₄ (20 mmol).

• Degassing: Evacuate the flask and backfill with ultra-pure Nitrogen (repeat 3x). This prevents the oxidative homocoupling of the boronic acid.

• Solvent Addition: Inject degassed Toluene (40 mL) and degassed deionized H₂O (10 mL) via syringe.

• Reaction: Heat the biphasic mixture to 90 °C under vigorous stirring (1000 rpm) for 4 hours. High stirring rates are critical to maximize the interfacial surface area between the aqueous and organic layers.

• Self-Validating Check (Isotope Pattern Verification):

  • Action: Withdraw a 10 µL aliquot of the organic layer, dilute in 1 mL of LC-MS grade acetonitrile, and inject into the LC-MS.

  • Validation Logic: The starting dibromide exhibits a distinct 1:2:1 isotopic cluster at m/z 269.9 [M+H]⁺. A successful mono-coupling will self-validate by shifting the mass to the product with a 1:1 isotopic cluster (confirming exactly one bromine remains). If a 1:2:1 cluster appears at the product mass, undesired di-arylation has occurred.

• Workup: Cool to room temperature, separate the organic layer, extract the aqueous layer with EtOAc (2 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: N-Acylation to Form the Diamide Precursor

Once the core is functionalized, the aniline nitrogen must be acylated to build the diamide structure characteristic of RyR modulators.

Step-by-Step Methodology:

• Activation: Dissolve the mono-coupled fluoroaniline intermediate (5.0 mmol) in anhydrous dichloromethane (DCM, 20 mL) under Nitrogen.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 15.0 mmol). DIPEA is chosen over triethylamine because its steric bulk prevents it from acting as a competing nucleophile.

• Acylation: Cool the solution to 0 °C. Dropwise, add the corresponding heterocyclic acyl chloride (5.5 mmol) dissolved in 5 mL DCM.

• Monitoring: Allow the reaction to warm to room temperature. Monitor via TLC (UV active). The conversion of the primary amine to a secondary amide will result in a higher Rf value due to the loss of hydrogen-bonding capacity.

• Quenching & Isolation: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with DCM, wash with brine, dry, and concentrate to yield the advanced agrochemical intermediate.

References

• Journal of Agricultural and Food Chemistry . "Synthesis and Insecticidal Activities of Novel Anthranilic Diamides Containing Modified N-Pyridylpyrazoles".[Link]

• MySkinRecipes . "3,4-Dibromo-5-fluoroaniline".[Link]

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• 1. 3,5-Difluoronitrobenzene|CAS 2265-94-3|High-Purity [benchchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 3,4-Dibromo-5-fluoroaniline [myskinrecipes.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Derivatization of the Deactivated Amino Group in 3,4-Dibromo-5-fluoroaniline

Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide field-proven, causality-driven protocols for the N-derivatization (acylation and alkylation) of the highly deactivated polyhalogenated aniline, 3,4-Dibromo-5-fluoroaniline.

Introduction & Mechanistic Rationale

3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) is a highly functionalized building block frequently utilized in the synthesis of complex agrochemicals and pharmaceuticals[1][2]. However, derivatizing the primary amino group (-NH₂) of this molecule presents a significant synthetic challenge.

The nucleophilicity of the amino group is severely compromised by the cumulative electron-withdrawing inductive (-I) effects of three halogen atoms on the aromatic ring:

• Meta-Fluorine (C5) & Meta-Bromine (C3): Exert strong inductive electron withdrawal, pulling electron density away from the nitrogen lone pair.

• Para-Bromine (C4): While possessing a weak resonance (+M) effect, its inductive withdrawal dominates in this highly halogenated system.

Consequently, standard derivatization protocols (e.g., acetic anhydride in pyridine for acylation, or simple aldehyde/NaBH₃CN mixtures for reductive amination) typically result in unreacted starting material or trace yields[3]. Furthermore, attempting to derivatize the amine via transition-metal catalysis—such as the Buchwald-Hartwig cross-coupling—is highly problematic. The presence of two labile C-Br bonds makes the substrate prone to competitive oxidative addition by the Pd(0) catalyst, leading to unwanted oligomerization or dehalogenation rather than the desired C-N bond formation[4][5].

To achieve high-yielding derivatization, the intrinsic lack of nucleophilicity must be bypassed using thermodynamic driving forces (deprotonation) or strong electrophilic activation (Lewis acids)[6].

Experimental Strategy & Causality

To successfully derivatize 3,4-Dibromo-5-fluoroaniline while preserving the valuable C-Br and C-F bonds for downstream cross-coupling, we employ two distinct strategies:

Strategy A: Deprotonation-Directed N-Acylation

Because the neutral amine cannot effectively attack standard electrophiles, we must convert it into a much stronger nucleophile. By treating the aniline with a strong, non-nucleophilic base such as Sodium Hydride (NaH), we quantitatively deprotonate the amine to form an anilide anion . This intermediate is highly nucleophilic and will rapidly attack acyl chlorides at low temperatures, bypassing the electronic deactivation of the aromatic ring.

Strategy B: Lewis Acid-Mediated Reductive Amination

For N-alkylation, reductive amination is preferred over direct alkylation (which risks over-alkylation). However, the initial step—condensation of the deactivated amine with an aldehyde to form an imine—is kinetically stalled. To overcome this, Titanium(IV) isopropoxide (Ti(OiPr)₄) is employed as both a Lewis acid and a water scavenger. It coordinates to the carbonyl oxygen, drastically increasing its electrophilicity, and drives the equilibrium toward the transient imine, which is subsequently trapped and reduced by Sodium Cyanoborohydride (NaBH₃CN)[3].

Caption: Decision matrix for the N-derivatization of deactivated polyhalogenated anilines.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying standard versus optimized conditions to 3,4-Dibromo-5-fluoroaniline.

Reaction Type	Reagents & Conditions	Temp / Time	Expected Yield	Causality / Mechanistic Note
Acylation (Standard)	Acetic Anhydride, Pyridine, DMAP (cat.)	80 °C / 24 h	< 15%	Amine is too electron-deficient to attack the anhydride effectively.
Acylation (Optimized)	1. NaH, THF 2. Acyl Chloride	0 °C to RT / 4 h	> 90%	Formation of the anilide anion forces nucleophilic attack.
Alkylation (Standard)	Aldehyde, NaBH₃CN, AcOH, MeOH	RT / 48 h	< 20%	Equilibrium heavily favors starting materials; imine does not form.
Alkylation (Optimized)	Aldehyde, Ti(OiPr)₄, NaBH₃CN, DCE	RT / 18 h	> 85%	Ti(OiPr)₄ activates the carbonyl and acts as a dehydrating agent[3].
Cross-Coupling	Aryl Halide, Pd(OAc)₂, Xantphos, Base	100 °C / 12 h	Complex Mixture	Pd(0) undergoes oxidative addition into the substrate's own C-Br bonds[4].

Experimental Protocols

Protocol 1: Deprotonation-Directed N-Acylation

This protocol utilizes strong base to form the anilide anion, ensuring complete conversion without requiring elevated temperatures that might degrade the polyhalogenated ring.

Reagents:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv)

• Acyl Chloride (e.g., Acetyl chloride or Benzoyl chloride, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous flow of Argon or Nitrogen.

• Dissolution: Dissolve 3,4-Dibromo-5-fluoroaniline (1.0 mmol) in 5.0 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

• Deprotonation: Carefully add NaH (1.5 mmol) portion-wise to the stirring solution. Caution: Hydrogen gas will evolve. Stir the suspension at 0 °C for 30 minutes to ensure complete formation of the anilide anion. The solution may darken.

• Acylation: Add the acyl chloride (1.2 mmol) dropwise via syringe over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude amide via flash column chromatography.

Protocol 2: Lewis Acid-Mediated Reductive Amination

This protocol uses Titanium(IV) isopropoxide to force the formation of the imine intermediate, followed by mild reduction, specifically avoiding the reduction of the C-Br bonds[3][6].

Reagents:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Aldehyde (1.1 equiv)

• Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.5 equiv)

• Sodium Cyanoborohydride (NaBH₃CN, 1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) or THF

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask under inert atmosphere, combine 3,4-Dibromo-5-fluoroaniline (1.0 mmol) and the desired aldehyde (1.1 mmol) in 4.0 mL of anhydrous DCE.

• Lewis Acid Activation: Add Ti(OiPr)₄ (1.5 mmol) via syringe. Stir the reaction mixture at room temperature for 12–18 hours. Note: Do not add the reducing agent yet; allow the Ti-complexed imine to fully form.

• Reduction: Add NaBH₃CN (1.5 mmol) in one portion. Stir the mixture at room temperature for an additional 6–12 hours.

• Quenching & Precipitation: Quench the reaction by adding 2.0 mL of 1M aqueous NaOH. This step is critical as it hydrolyzes the titanium complex and precipitates it as insoluble titanium dioxide (TiO₂). Stir vigorously for 15 minutes.

• Filtration: Filter the resulting white suspension through a pad of Celite, washing the filter cake thoroughly with Ethyl Acetate (20 mL).

• Isolation: Transfer the filtrate to a separatory funnel, separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. Purify the secondary amine via flash chromatography.

Caption: Mechanistic pathway of Ti(OiPr)4-mediated reductive amination for deactivated anilines.

References

• Chemistry LibreTexts. "Buchwald-Hartwig Amination". LibreTexts Organic Chemistry. Available at: [Link]

• Master Organic Chemistry. "Reductive Amination, and How It Works". Master Organic Chemistry Guides. Available at:[Link]

Sources

• 1. 3,4-dibromo-5-fluoroaniline - CAS:1806327-60-5 - Abovchem [abovchem.com]
• 2. chemscene.com [chemscene.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 3,4-Dibromo-5-fluoroaniline

Welcome to the Technical Support Center. The synthesis of 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) presents a classic challenge in advanced organic synthesis: achieving precise regiocontrol on a highly substituted, sterically congested aromatic ring.

As a tetrasubstituted benzene derivative, the primary synthetic route typically begins with the mono-bromination of 3-bromo-5-fluoroaniline . Below, we dissect the causality behind common side reactions—such as misdirected ortho-bromination and oxidative degradation—and provide a self-validating, field-proven protocol to ensure high-yield para-substitution.

Pathway Visualization: Causality in Regioselective Bromination

To understand the troubleshooting steps, we must first map the divergent pathways of this reaction. Unprotected anilines fall victim to the path of least steric resistance, whereas protected anilines force the desired regiochemistry.

Workflow for 3,4-dibromo-5-fluoroaniline synthesis, highlighting protected vs. unprotected routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Regioselectivity (Formation of 2,3-dibromo or 3,6-dibromo isomers) Q: When brominating 3-bromo-5-fluoroaniline, my GC-MS and NMR data show that the major products are the 2,3-dibromo and 3,6-dibromo isomers, rather than the target 3,4-dibromo-5-fluoroaniline. How do I force substitution at the C4 position? Expertise & Causality: The free amino (-NH₂) group is a powerful ortho/para director. However, the target C4 position is highly sterically congested, flanked by a bromine at C3 and a fluorine at C5. In an unprotected aniline, the electrophile will take the path of least resistance, attacking the less hindered ortho positions (C2 or C6)[1]. Solution: You must protect the amine via acetylation. Converting the amine to an acetamido group (-NHAc) introduces massive steric bulk at the ortho positions. This shielding effect overrides the steric hindrance at C4, forcing the incoming bromonium ion to attack the para position ()[1].

Issue 2: Reaction Mixture Turning Black (Tar Formation) Q: Using molecular bromine (Br₂) in acetic acid results in a black, intractable tar and a very low yield of the brominated product. How can I prevent this degradation? Expertise & Causality: Unprotected, electron-rich anilines are highly susceptible to oxidation by strong halogens like Br₂. This leads to the formation of polyaniline-like polymeric tars and azobenzenes, which is a common hallmark of exothermic runaway reactions in uncontrolled brominations[1]. Solution: First, ensure the amine is protected. Second, switch your brominating agent from Br₂ to N-Bromosuccinimide (NBS) in a polar aprotic solvent like DMF. NBS provides a low, steady concentration of electrophilic bromine, completely mitigating oxidative degradation and improving overall atom economy ()[2].

Issue 3: Protodebromination During Deprotection Q: I successfully synthesized the protected intermediate, but during the final deprotection step, I lose the bromine atom at C4, reverting back to the starting material. What is causing this? Expertise & Causality: Electrophilic aromatic substitution is reversible under strongly acidic, high-temperature conditions. Because the C4 bromine is highly sterically hindered, harsh deprotection (e.g., refluxing in concentrated H₂SO₄) drives the equilibrium toward protodebromination[3]. Solution: Utilize mild hydrolysis conditions. Refluxing in 6M HCl in ethanol at 80°C for 2-3 hours is sufficient to cleave the amide without breaking the fragile, sterically congested C4-Br bond ()[3].

Quantitative Data: Reagent & Condition Comparison

The table below summarizes the causality between the chosen synthetic strategy and the resulting impurity profile.

Reaction Strategy	Brominating Agent	Directing Group	Major Regioisomer	Yield	Impurity Profile
Direct Bromination	Br₂ / AcOH	-NH₂ (Free)	2,3-Dibromo (Ortho)	< 15%	Heavy tar formation, polybromination
Direct Bromination	NBS / DMF	-NH₂ (Free)	2,3-Dibromo (Ortho)	35%	3,6-dibromo isomer, unreacted SM
Protected Bromination	NBS / DMF	-NHAc (Protected)	3,4-Dibromo (Para)	82%	Trace ortho-isomer (<2%)

Standard Operating Procedure (SOP): Self-Validating Protocol

This three-step methodology is designed as a self-validating system, ensuring that researchers can visually and analytically confirm the success of each intermediate step before proceeding.

Step 1: Amine Protection (Synthesis of N-(3-bromo-5-fluorophenyl)acetamide)

• Objective: Convert the highly activating -NH₂ group into a bulky -NHAc group to sterically shield the ortho positions.

• Procedure: Dissolve 3-bromo-5-fluoroaniline (1.0 eq) in dichloromethane (DCM). Add triethylamine (1.5 eq) and a catalytic amount of DMAP (0.05 eq). Cool to 0°C. Dropwise, add acetic anhydride (1.2 eq). Stir at room temperature for 2 hours. Quench with saturated NaHCO₃, extract with DCM, and dry over Na₂SO₄.

• Self-Validation Check: The reaction is complete when TLC (Hexanes/EtOAc 3:1) shows the disappearance of the starting material ( Rf​=0.45 ) and the appearance of a new, lower-running spot ( Rf​=0.25 ). The isolated product should be a white crystalline solid.

Step 2: Regioselective Bromination

• Objective: Utilize NBS to target the para position (C4), driven by the steric blockade at C2/C6.

• Procedure: Dissolve the protected intermediate (1.0 eq) in anhydrous DMF. Cool the flask to 0°C in an ice bath. Slowly add N-Bromosuccinimide (NBS) (1.05 eq) in small portions over 30 minutes to prevent localized heating. Stir for 4 hours, allowing the reaction to slowly reach room temperature. Pour into ice water to precipitate the product.

• Self-Validation Check: The solution will transition from clear to a pale yellow tint. Upon pouring into ice water, a dense white/off-white precipitate must form immediately. TLC (Hexanes/EtOAc 2:1) will show a shift from Rf​=0.25 to Rf​=0.35 .

Step 3: Mild Deprotection

• Objective: Remove the acetyl group without cleaving the newly formed C4-Br bond.

• Procedure: Suspend the brominated intermediate in a mixture of Ethanol and 6M HCl (1:1 ratio). Heat the mixture to 80°C and stir for 3 hours. Cool to room temperature, neutralize carefully with 2M NaOH to pH 8, and extract with Ethyl Acetate. Wash with brine, dry, and concentrate under vacuum.

• Self-Validation Check: As the amide hydrolyzes, the suspension will turn into a clear solution. Following neutralization and extraction, the final product (3,4-Dibromo-5-fluoroaniline) should present as a light tan solid. NMR validation must show the absence of the acetyl methyl singlet (~2.1 ppm) and a single aromatic proton peak, confirming the tetrasubstituted ring.

References

• Title: An efficient regioselective NBS aromatic bromination in the presence of an ionic liquid | Source: ResearchGate | URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]

Optimizing Suzuki coupling with 3,4-Dibromo-5-fluoroaniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the Suzuki-Miyaura cross-coupling of 3,4-Dibromo-5-fluoroaniline .

Functionalizing polyhalogenated anilines requires precise control over regioselectivity and catalyst stability. This guide bypasses generic advice, focusing instead on the chemical causality behind each parameter to ensure your workflows are robust, reproducible, and self-validating.

FAQ 1: Regioselectivity & Mechanistic Control

Q: When performing a mono-arylation on 3,4-dibromo-5-fluoroaniline, which bromine atom undergoes oxidative addition first, and why?

A: The coupling will occur preferentially at the C3-position . In the substrate-controlled cross-coupling of dihaloarenes, regioselectivity is dictated by the relative rates of oxidative addition. Palladium(0) preferentially inserts into the carbon-halogen bond that is the most electron-deficient and the least sterically hindered[1],[2].

• Electronic Causality : The free amino (-NH₂) group at C1 is a strong electron-donating group via resonance (+M effect). The C4 position is para to the -NH₂ group, making the C4 carbon highly electron-rich. Conversely, the C3 position is meta to the -NH₂ group; it does not receive direct resonance donation, rendering the C3-Br bond significantly more electron-deficient and reactive toward the electron-rich Pd(0) catalyst[3].

• Steric Causality : The C3-Br bond is flanked by a small hydrogen atom (at C2) and a bromine atom (at C4). The C4-Br bond is flanked by a bromine (at C3) and a fluorine atom (at C5). Because fluorine has a larger van der Waals radius than hydrogen, the C4 position is more sterically hindered, further disfavoring oxidative addition at this site[2].

Fig 1: Electronic and steric factors driving C3-regioselectivity in 3,4-dibromo-5-fluoroaniline.

FAQ 2: Catalyst Selection & The Free Amine Challenge

Q: My reactions are stalling at low conversions. Do I need to protect the free aniline (-NH₂) group with a Boc group before coupling?

A: No, protection is not strictly necessary if you engineer your catalyst system correctly. Free amines act as Lewis bases and can coordinate to the palladium center, forming stable, unreactive "dead-end" complexes that poison the catalyst[4].

The Solution: Utilize highly sterically encumbered, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or SPhos ) or robust bidentate precatalysts like Pd(dppf)Cl₂ . The extreme steric bulk of these ligands forces the formation of a highly active mono-coordinated L₁Pd(0) species. This bulk physically blocks the free -NH₂ group of the substrate from coordinating to the palladium center, allowing the catalytic cycle to proceed uninterrupted on unprotected anilines[4].

Fig 2: Catalytic cycle for the Suzuki coupling of unprotected 3,4-dibromo-5-fluoroaniline.

FAQ 3: Mitigating Protodeboronation & Homocoupling

Q: I am observing significant protodeboronation of my boronic acid and some homocoupling. How do I optimize the conditions?

A: Protodeboronation (hydrolysis of the boronic acid to the corresponding arene) outcompetes slow transmetalation, especially under harsh basic conditions[5]. Homocoupling is typically an oxidative side reaction triggered by trace oxygen.

Optimization Strategy:

• Base Attenuation: Replace strong bases (NaOH, KOtBu) with milder alternatives like K₂CO₃ or K₃PO₄ . This slows down the base-catalyzed degradation of the boronic acid while still sufficiently activating it for transmetalation.

• Solvent Polarity: Use a biphasic 1,4-Dioxane/Water (4:1 v/v) system. Water is critical to dissolve the inorganic base and facilitate the transfer of the aryl group, while dioxane maintains the solubility of the polyhalogenated aniline.

• Strict Deoxygenation: Sparging the solvent with Argon for 30 minutes is mandatory to prevent the Pd-catalyzed oxidative homocoupling of the boronic acid.

Quantitative Data: Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the resulting regioselectivity/yield for the mono-arylation of 3,4-dibromo-5-fluoroaniline.

Catalyst System	Base	Solvent System	Temp	C3:C4 Selectivity	Isolated Yield	Causality / Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	90 °C	3:1	45%	Free amine poisons unhindered Pd catalyst; poor selectivity.
Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	1,4-Dioxane/H₂O	80 °C	>10:1	72%	Bidentate ligand improves stability; moderate steric bulk favors C3.
Pd₂(dba)₃ + XPhos	K₃PO₄	1,4-Dioxane/H₂O	60 °C	>20:1	88%	Bulky, electron-rich ligand prevents amine binding and maximizes C3 insertion.

Validated Experimental Protocol: Regioselective C3-Arylation

This protocol is designed as a self-validating system . By tracking the specific isotopic mass shifts, you can definitively confirm regioselectivity and prevent over-coupling in real-time.

Step 1: Reagent Preparation & Degassing

• In an oven-dried Schlenk flask, add 3,4-dibromo-5-fluoroaniline (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.05 equiv, 1.05 mmol), and K₃PO₄ (2.0 equiv, 2.0 mmol). Note: Limiting the boronic acid to 1.05 equiv prevents double-arylation at C4.

• Add a pre-mixed solvent system of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL).

• Sparge the mixture with Argon for 30 minutes to eliminate oxygen.

Step 2: Catalyst Activation & Heating 4. Under a positive flow of Argon, quickly add Pd₂(dba)₃ (2.5 mol%) and XPhos (5 mol%). 5. Seal the flask and heat to 60 °C with vigorous stirring.

Step 3: Self-Validation & Monitoring (Crucial) 6. Validation Checkpoint (at 2 hours): Withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS.

• Self-Validation Logic: The starting material (3,4-dibromo-5-fluoroaniline) exhibits a distinct tribromide-like isotopic pattern due to the two bromines (M, M+2, M+4 in a 1:2:1 ratio). A successful mono-coupled product will display a single bromine isotopic pattern (M, M+2 in a 1:1 ratio).

• Troubleshooting: If you observe a mass corresponding to the di-coupled product (no bromine isotopes, single mass peak), immediately quench the reaction. In future runs, lower the temperature to 50 °C.

Step 4: Workup & Isolation 7. Once LC-MS confirms the disappearance of the 1:2:1 isotopic cluster, cool the reaction to room temperature. 8. Dilute with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove palladium black. 9. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/Ethyl Acetate) to isolate the 3-aryl-4-bromo-5-fluoroaniline.

References

• SciSpace. "Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes"[2]. Available at:[Link]

• National Institutes of Health (NIH). "Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters"[4]. Available at:[Link]

• National Institutes of Health (NIH). "Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters"[5]. Available at:[Link]

• Royal Society of Chemistry (RSC). "Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements"[1]. Available at:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Buchwald-Hartwig Amination of Dihaloanilines

Welcome to the Technical Support Center dedicated to the complexities of the Buchwald-Hartwig amination of dihaloanilines. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions. Our goal is to empower you with the knowledge to navigate the challenges of selective C-N bond formation on these often-tricky substrates.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing insights into their root causes and offering practical solutions.

Issue 1: Poor or No Conversion to the Desired Product

A common frustration is observing low or no yield of the aminated product. This can arise from several factors related to the catalyst, reagents, or reaction conditions.[1][2]

• Possible Cause 1: Inactive Catalyst. The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst.[1] This is a frequent issue when using sources like Pd(OAc)₂ which can be unreliable in forming the active catalyst.[3]

  • Solution: Employ a well-defined, air- and thermally-stable palladium precatalyst, such as a G3 or G4 palladacycle.[1][4] These precatalysts often provide more consistent and reproducible results.[2]

• Possible Cause 2: Suboptimal Ligand Choice. The ligand is crucial for stabilizing the palladium catalyst and facilitating the reaction. For challenging substrates like dihaloanilines, the choice of ligand is paramount.

  • Solution: For primary amines, ligands like BrettPhos are often effective, while RuPhos is a good choice for secondary amines.[1][5] For more difficult couplings, consider highly specialized, sterically bulky ligands such as tBuBrettPhos or DavePhos.[1][5] A screening of several ligands is often the best approach for a new system.[1]

• Possible Cause 3: Inappropriate Base Selection. The base plays a critical role in the catalytic cycle by deprotonating the amine.[6] A base that is too weak may not be effective, while an overly strong base could be incompatible with other functional groups.

  • Solution: Strong bases like sodium tert-butoxide (NaOtBu) are commonly used.[1] However, for base-sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary, although this might require higher reaction temperatures.[1][7]

• Possible Cause 4: Poor Reagent Purity or Reaction Setup. Organometallic reactions are highly sensitive to air and moisture.[8]

  • Solution: Ensure all reagents are of high purity and that solvents are anhydrous and thoroughly degassed.[2] Setting up the reaction under a strictly inert atmosphere (argon or nitrogen) is critical.[2]

Issue 2: Formation of Side Products

The appearance of unexpected products can complicate purification and significantly reduce the yield of your desired compound.

• Possible Cause 1: Hydrodehalogenation. This is a common side reaction where the aryl halide is reduced, replacing the halogen with a hydrogen atom.[9] This can occur if the reductive elimination of the desired product is slow.

  • Solution: The choice of ligand can significantly influence the rate of reductive elimination versus side reactions. Screening different bulky, electron-rich ligands is recommended.[2] Lowering the reaction temperature can also sometimes disfavor hydrodehalogenation.[2]

• Possible Cause 2: Homocoupling. This side reaction results in the formation of biaryl compounds.

  • Solution: Optimizing the catalyst loading and reaction temperature can often minimize homocoupling.[1]

• Possible Cause 3: Catalyst Decomposition (Palladium Black). The formation of a fine black precipitate indicates that the palladium catalyst has decomposed and crashed out of the catalytic cycle.[2][8]

  • Solution: This is often caused by impurities (water, oxygen) or excessive heat.[2] Ensure rigorous inert atmosphere and anhydrous conditions.[2] If thermal decomposition is suspected, lower the reaction temperature and extend the reaction time.[8]

Issue 3: Lack of Regioselectivity in Dihaloanilines

Achieving selective mono-amination at a specific halogen position on a dihaloaniline is a significant challenge.

• Influencing Factor 1: Electronic Effects. The position of the amino group and the relative positions of the two halogens on the aniline ring create different electronic environments, influencing the reactivity of each C-X bond.

• Influencing Factor 2: Steric Hindrance. The steric bulk of the catalyst-ligand complex and the amine can favor reaction at the less sterically hindered halogen.

• Influencing Factor 3: Catalyst Control. The choice of ligand is critical for influencing regioselectivity.

  • Solution: For substrates like 2,4-dichloropyridine, ligands such as Xantphos have been shown to favor amination at the C2 position with high selectivity.[9][10] Lowering the reaction temperature can sometimes enhance selectivity by favoring the more kinetically reactive site.[9] A systematic screening of different ligands and reaction conditions is often necessary to achieve the desired regioselectivity.

Section 2: Frequently Asked Questions (FAQs)

This section addresses broader questions about catalyst and ligand selection, reaction conditions, and substrate scope for the Buchwald-Hartwig amination of dihaloanilines.

Q1: How do I choose the right palladium precatalyst?

The choice of palladium precatalyst can significantly impact the success of your reaction. While older sources like Pd(OAc)₂ and Pd₂(dba)₃ are still used, modern, well-defined precatalysts offer greater reliability.[1][11]

• Recommendation: For most applications, especially with challenging substrates like dihaloanilines, using a G3 or G4 Buchwald precatalyst is recommended.[4] These are air- and moisture-stable, leading to more consistent results.[2][4]

Q2: What are the key considerations for ligand selection with dihaloanilines?

The ligand is arguably the most critical component of the catalyst system. Its properties dictate the catalyst's activity, stability, and selectivity.[12]

• Key Ligand Properties:

  • Steric Bulk: Bulky ligands are essential for promoting the reductive elimination step and preventing catalyst decomposition.[13][14] They also play a crucial role in controlling regioselectivity.

  • Electron-Donating Ability: Electron-rich phosphine ligands generally enhance the rate of oxidative addition, which is often the rate-limiting step, especially with less reactive aryl chlorides.[14]

• Recommended Ligand Classes:

  • Dialkylbiaryl Phosphines (Buchwald Ligands): This class, including XPhos, SPhos, RuPhos, and BrettPhos, has proven to be highly effective for a wide range of substrates.[11][14]

  • Ferrocene-Based Ligands (Hartwig Ligands): Ligands like Josiphos have also shown great utility.[9]

Ligand	Recommended For	Key Features
BrettPhos	Primary amines[1][5]	Highly active for a broad range of primary amines.
RuPhos	Secondary amines[1][5]	Excellent choice for coupling with secondary amines.
XPhos	General purpose, sterically hindered substrates[11]	A robust and widely applicable ligand.
DavePhos	NH-Heterocycles[1]	Often effective for challenging heterocyclic amines.
XantPhos	Achieving regioselectivity[1][9]	Can provide high selectivity in certain dihalosubstrates.

Q3: What is the role of the base, and how do I choose the right one?

The base is essential for deprotonating the amine in the catalytic cycle, allowing it to coordinate to the palladium center.[6]

• Strong Bases: Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium tert-butoxide (KOt-Bu) are commonly used for their high basicity, which promotes rapid deprotonation.[1]

• Weaker Bases: For substrates with base-sensitive functional groups, weaker inorganic bases like Cs₂CO₃ and K₃PO₄ are preferred.[7][15] These often require higher reaction temperatures to achieve comparable reaction rates.[1]

Q4: How can I achieve selective mono-amination versus di-amination?

Controlling the extent of amination on a dihaloaniline is a common objective.

• Stoichiometry: Using one equivalent of the amine is the most straightforward approach to favor mono-amination.[16] For di-amination, an excess of the amine (3-4 equivalents) is typically required.[16]

• Ligand Choice: In some cases, the choice of ligand can influence the selectivity. For example, in the amination of dichloroquinolines, BINAP favored mono-amination, while DavePhos was more effective for di-amination.[16]

• Reaction Conditions: Stepwise amination can be achieved by performing the first amination under milder conditions (e.g., lower temperature) and then driving the second amination by increasing the temperature.[9][10]

Q5: My reaction mixture turns black. What should I do?

The formation of a black precipitate ("palladium black") is a clear sign of catalyst decomposition.[8]

• Troubleshooting Steps:

  • Review your setup: Ensure that all glassware was properly dried and that the reaction was conducted under a strict inert atmosphere.

  • Check reagent purity: Use high-purity, anhydrous solvents and reagents.[2]

  • Optimize temperature: If the reaction is run at a high temperature, consider lowering it to prevent thermal decomposition of the catalyst.[8]

  • Consider a different precatalyst/ligand: A more stable catalyst system may be required for your specific substrates.

Section 3: Visualizing the Process

The Buchwald-Hartwig Catalytic Cycle

Understanding the catalytic cycle is fundamental to troubleshooting and optimizing your reactions.

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Troubleshooting Workflow

When encountering issues, a systematic approach is key.

Caption: A decision-making workflow for troubleshooting common issues in Buchwald-Hartwig amination.

Section 4: Experimental Protocols

General Protocol for Ligand Screening in Mono-amination of a Dichloroaniline

This protocol provides a starting point for identifying the optimal ligand for your specific dihaloaniline and amine coupling partners.

Materials:

• Dichloroaniline substrate (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• A selection of phosphine ligands (e.g., XPhos, RuPhos, BrettPhos, 0.04 mmol, 4 mol%)

• Base (e.g., NaOtBu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

• Inert atmosphere glovebox or Schlenk line

• Oven-dried reaction vials with stir bars

Procedure:

• Preparation (in a glovebox): To a series of oven-dried reaction vials, add the dichloroaniline (1.0 mmol), the base (1.4 mmol), and a magnetic stir bar.

• Ligand and Precatalyst Addition: To each vial, add a different phosphine ligand (0.04 mmol) and the palladium precatalyst (0.02 mmol).

• Solvent and Amine Addition: Add the anhydrous, degassed solvent (5 mL) to each vial, followed by the amine (1.2 mmol).

• Reaction: Seal the vials and heat the reaction mixtures to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: After a set time (e.g., 12 or 24 hours), cool the reactions to room temperature. Take a small aliquot from each reaction, dilute it, and analyze by GC-MS or LC-MS to determine the conversion and the ratio of mono-aminated product to di-aminated and other side products.

• Workup (for the optimal reaction): Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a short plug of celite to remove palladium residues. Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• BenchChem Technical Support Team. (2025).

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• Synlett. (n.d.). Buchwald–Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)-NHC Catalysts. Thieme. [Link]

• BenchChem. (2025).

• J&K Scientific LLC. (2026). Buchwald-Hartwig Cross-Coupling. J&K Scientific. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Bacsa, I., Szemerédi, D., Wölfling, J., Schneider, G., Fekete, L., & Mernyák, E. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1086–1093. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. [Link]

• ResearchGate. (2011). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. [Link]

• BenchChem. (2025).

• Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Accounts of Chemical Research, 44(3), 184–195. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• MDPI. (2025). Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Buchwald 催化劑和配體 [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. researchgate.net [researchgate.net]
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• 12. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. m.youtube.com [m.youtube.com]
• 15. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting 3,4-Dibromo-5-fluoroaniline Reactions

Welcome to the Advanced Technical Support Center for 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) [3]. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. Polyhalogenated anilines present extreme steric environments and complex electronic push-pull dynamics. To overcome low yields, we must address the fundamental causality behind catalyst poisoning, regioselectivity failures, and intermediate decomposition.

This guide provides self-validating protocols, mechanistic insights, and quantitative data to ensure your synthetic workflows are robust and reproducible.

Part 1: Diagnostic Workflow for Yield Optimization

Before altering your reaction conditions, it is critical to identify the specific failure mode of your transformation. The following decision tree isolates the most common yield-limiting factors based on your target reaction class.

Diagnostic workflow for identifying yield-limiting factors in polyhalogenated aniline reactions.

Part 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Mechanistic Causality: The Regioselectivity Challenge

The primary cause of low yields (<30%) in the cross-coupling of this substrate is the lack of chemoselectivity between the C3-Br and C4-Br bonds [1].

• Steric Factors: The C4 position is severely hindered, flanked by the C3-Br and C5-F groups. The C3 position is less hindered (flanked by C2-H and C4-Br).

• Electronic Factors: The C1-amine is an electron-donating group (EDG) that donates electron density to the ortho (C2, C6) and para (C4) positions. This makes the C4-Br bond electron-rich and kinetically resistant to oxidative addition by Pd(0). Conversely, the C3-Br bond is meta to the amine, making it relatively electron-deficient and highly reactive.

Frequently Asked Questions

Q1: I am observing a complex mixture of mono-coupled and di-coupled products. How can I selectively couple at the C3 position? A1: You must exploit the kinetic preference for C3 oxidative addition by using a highly active, sterically demanding monodentate phosphine ligand (e.g., XPhos). Bulky ligands accelerate reductive elimination, minimizing the lifetime of the Pd(II) intermediate and preventing off-target insertion at the sterically congested C4 position.

Table 1: Catalyst and Ligand Screening Data for Site-Selective Mono-Coupling at C3

Catalyst System	Ligand	Base	Solvent / Temp	Yield (C3-Coupled)	Yield (Di-Coupled)
Pd(PPh3)4	None	K2CO3	Toluene/H2O, 90°C	22%	15% (Mixture)
Pd(OAc)2	SPhos	K3PO4	Dioxane/H2O, 80°C	78%	<5%
Pd2(dba)3	XPhos	Cs2CO3	THF, 65°C	85%	Trace

Protocol: Self-Validating Site-Selective Suzuki Coupling

• Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with 3,4-Dibromo-5-fluoroaniline (1.0 equiv), your target arylboronic acid (1.05 equiv), Pd2(dba)3 (2 mol%), XPhos (4 mol%), and anhydrous Cs2CO3 (2.0 equiv).

• Solvent Addition: Add strictly degassed anhydrous THF (0.2 M) via syringe.

  • Self-Validation Check: Upon stirring for 5 minutes at room temperature, the suspension must transition from yellow to a homogeneous deep red/purple solution. This color change visually validates the successful formation of the active Ln​Pd(0) catalytic species. If it remains brown or yellow, your catalyst has oxidized, and the reaction will fail.

• Reaction: Heat the sealed flask to 65°C for 12 hours.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate for flash chromatography.

Mechanistic divergence in Pd(0) oxidative addition governed by steric and electronic factors.

Part 3: Diazotization and Sandmeyer Transformations

Mechanistic Causality: Radical Protodebromination

Converting the amine to a diazonium salt is a standard method to functionalize the C1 position. However, the strongly electron-withdrawing nature of the halogens decreases the nucleophilicity of the amine, making nitrosation sluggish. Once formed, the resulting diazonium salt is highly electrophilic and prone to homolytic cleavage. If the temperature fluctuates, the diazonium salt decomposes into an aryl radical, which will abstract hydrogen from the solvent, leading to protodeamination or protodebromination side-products.

Frequently Asked Questions

Q2: My Sandmeyer reaction yields massive amounts of tar and a byproduct missing a bromine atom. What is happening? A2: You are observing radical-induced degradation. Because the substrate is highly deactivated, batch diazotization often requires higher temperatures to initiate, which immediately causes the unstable diazonium intermediate to violently decompose. To solve this, transition to a continuous-flow microreactor setup [2]. Flow chemistry ensures immediate heat dissipation and instantaneous mixing with the copper nucleophile trap, preventing radical runaway.

Protocol: Continuous-Flow Diazotization & Cyanation

• Precursor Solutions:

  • Solution A: 3,4-Dibromo-5-fluoroaniline (0.5 M) in MeCN / aq. HBF4 (1:1 v/v).

  • Solution B:tert-Butyl nitrite (t-BuONO) (0.6 M) in MeCN.

• Flow Parameters: Pump Solution A and B into a PFA T-mixer submerged in a 0°C cooling bath. Set flow rates to achieve a residence time of exactly 2.0 minutes in the reaction loop.

• Quench/Reaction: Direct the output stream immediately into a vigorously stirred flask containing CuCN (1.5 equiv) and KCN (2.0 equiv) in water at 0°C.

  • Self-Validation Check: Continuous, controlled evolution of N2​ gas bubbles upon the stream entering the quench flask confirms successful, instantaneous Sandmeyer cyanation. If gas evolution occurs inside the PFA tubing before the quench flask, decrease the residence time or lower the bath temperature to -5°C.

Part 4: Nucleophilic Aromatic Substitution (SNAr)

Q3: Can I displace the fluorine atom at C5 via SNAr to introduce an amine or ether? A3: Direct SNAr on 3,4-Dibromo-5-fluoroaniline will result in near-zero yields. While fluorine is an excellent leaving group for SNAr, the reaction requires strong electron-withdrawing groups ortho or para to the leaving group to stabilize the Meisenheimer complex. In this molecule, the strongly electron-donating C1-amine deactivates the entire ring toward nucleophilic attack.

Troubleshooting Fix: You must perform a "polarity reversal" on the amine. Protect the NH2​ group with a Trifluoroacetyl ( COCF3​ ) group prior to the SNAr step. This temporarily converts the electron-donating amine into a powerful electron-withdrawing group, activating the C5-F bond for nucleophilic displacement.

References

• Title: A Comparative Study of Palladium Catalysts for Cross-Coupling Reactions with 4-Bromo-2,6-diiodoaniline Source: Benchchem URL
• Source: Journal of the American Chemical Society (ACS Publications)
• Title: 1806327-60-5 | 3,4-Dibromo-5-fluoroaniline Source: ChemScene URL

Technical Support Center: 3,4-Dibromo-5-fluoroaniline Reaction Scale-Up

Welcome to the technical support center for the synthesis and scale-up of 3,4-Dibromo-5-fluoroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The information herein is grounded in established chemical principles and practical experience to ensure the successful and safe execution of your synthetic protocols.

Troubleshooting Guide

Scaling up the synthesis of 3,4-Dibromo-5-fluoroaniline from the lab bench to pilot or production scale can introduce a variety of challenges. The following table outlines common issues, their probable causes, and recommended solutions to mitigate these problems.

Issue	Potential Causes	Recommended Solutions & Explanations
Low Yield of 3,4-Dibromo-5-fluoroaniline	- Incomplete reaction. - Over-bromination leading to tri-substituted byproducts.[1][2] - Sub-optimal reaction temperature.[3] - Inefficient mixing at a larger scale.	- Reaction Monitoring: Implement in-process controls (e.g., TLC, HPLC, GC) to monitor the consumption of the starting material and the formation of the product and byproducts. - Stoichiometry Control: Carefully control the stoichiometry of the brominating agent. A slight excess of the aniline starting material may be preferable to drive the reaction to completion and minimize over-bromination.[1] - Temperature Management: Maintain the optimal reaction temperature. Exothermic bromination reactions may require efficient cooling systems at scale to prevent temperature spikes that can lead to side reactions.[4] - Agitation: Ensure adequate agitation to maintain a homogeneous reaction mixture, especially in larger reactors where mass transfer limitations can become significant.
Formation of Impurities	- Presence of isomeric impurities in the starting material (e.g., other fluoroaniline isomers). - Formation of regioisomers during bromination. - Oxidation of the aniline.[1]	- Starting Material Purity: Verify the purity of the starting 3-fluoroaniline by appropriate analytical methods (e.g., NMR, GC-MS) before commencing the reaction. - Regiocontrol: The directing effects of the amino and fluoro groups on the aromatic ring influence the position of bromination. The amino group is a strong ortho-, para-director, while the fluorine is a weak ortho-, para-director.[5] Careful control of reaction conditions is crucial. - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation of the electron-rich aniline ring.[1]
Difficult Product Isolation and Purification	- "Oiling out" during recrystallization.[6] - Co-crystallization with impurities. - Product is an insoluble solid.[7]	- Solvent Selection: For recrystallization, select a solvent system where the product has high solubility at elevated temperatures and low solubility at room or lower temperatures. If the product "oils out," consider using a co-solvent to modify the solubility profile.[6] - Purification Strategy: If recrystallization is insufficient, column chromatography may be necessary to separate closely related impurities.[6] - Isolation: For insoluble solids, filtration is the primary isolation method. Ensure the filter medium is appropriate to prevent clogging and allow for efficient washing of the filter cake with a suitable solvent to remove soluble impurities.[7]
Reaction Stalls or Proceeds Slowly at Scale	- Poor heat transfer in a large reactor.[7] - Inefficient mixing of reactants.[7] - Deactivation of the brominating agent.	- Heat Transfer: Ensure the reactor is designed for efficient heat transfer to maintain the desired reaction temperature. Monitor the internal temperature closely.[7] - Mixing: Use appropriate agitation to ensure good mixing of reactants, especially if the reaction involves multiple phases. - Reagent Quality: Use a fresh or properly stored brominating agent to ensure its activity.
Safety Concerns	- Toxicity of reagents and product.[8][9][10] - Exothermic reaction runaway.[4]	- Handling Precautions: 3,4-Dibromo-5-fluoroaniline and its precursors are toxic and may cause skin and eye irritation.[8][9][10] Always handle these chemicals in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8][9][10] - Thermal Management: Be aware of the exothermic nature of the bromination reaction. Implement robust temperature control and have a cooling plan in place, especially during scale-up, to prevent a thermal runaway.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,4-Dibromo-5-fluoroaniline?

A1: The most common route is the direct bromination of 3-fluoroaniline. This is an electrophilic aromatic substitution reaction where the amino group (-NH₂) strongly activates the ring towards substitution at the ortho and para positions. The fluorine atom also directs to the ortho and para positions, but its influence is weaker than the amino group.

Q2: How can I control the regioselectivity of the bromination to favor the 3,4-dibromo isomer?

A2: Achieving high regioselectivity can be challenging. The initial bromination of 3-fluoroaniline will likely occur at the positions most activated by the amino group. To obtain the desired 3,4-dibromo-5-fluoroaniline, a multi-step synthesis might be more effective, potentially involving protection of the amino group to modulate its directing effect, followed by a directed bromination strategy.

Q3: What are the best analytical techniques to monitor the progress of the reaction?

A3: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of the disappearance of starting material and the appearance of products.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of the reaction mixture, allowing for accurate determination of conversion and the relative amounts of product and impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify the components of the reaction mixture, including starting materials, intermediates, products, and byproducts.

Q4: My reaction mixture is turning dark. What does this indicate?

A4: A dark coloration often suggests the formation of oxidized byproducts.[1] Anilines are susceptible to oxidation, especially in the presence of strong oxidizing agents or when exposed to air for extended periods. To mitigate this, it is advisable to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use purified, degassed solvents.[1]

Q5: Are there alternative, greener synthesis methods being explored?

A5: Research into more environmentally friendly synthetic methods is ongoing. This includes the use of less hazardous brominating agents and solvent-free reaction conditions. For instance, some studies have explored the use of copper(II) bromide as a catalyst in ionic liquids for the bromination of anilines, which can offer high yields under mild conditions.[11]

Experimental Protocol: Synthesis of 4-Bromo-2-fluoroaniline (A Related Procedure)

While a specific, validated scale-up protocol for 3,4-Dibromo-5-fluoroaniline is proprietary, the following procedure for the synthesis of a related compound, 4-Bromo-2-fluoroaniline, illustrates the general principles and can be adapted.

Materials:

• 2-Fluoroaniline

• Tetrabutylammonium bromide

• Bromine

• Methylene chloride (or another suitable inert solvent)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve tetrabutylammonium bromide in methylene chloride.[12]

• Slowly add bromine to the mixture at room temperature over a period of 15 minutes. An exotherm may be observed.[12]

• Stir the mixture for 30 minutes.

• Add 2-fluoroaniline to the reaction mixture in one portion. A temperature increase is expected.[12]

• Stir the reaction mixture. The color of the solution should change, and a precipitate may form.

• After the reaction is complete (as determined by TLC or HPLC), filter the solid product and wash it with cold methylene chloride.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the reaction scale-up.

Caption: A workflow diagram for troubleshooting reaction scale-up.

References

• Safety Data Sheet - Angene Chemical. (2021, May 1). Retrieved from [Link]

• Synthesis of 3-bromo-5-fluoroaniline. PrepChem.com. Retrieved from [Link]

• Crow, J. M. (2012, April). When it comes to scaling up organic synthesis, it pays to think small. Chemistry World. Retrieved from [Link]

• What are some chemical reactions that failed to scale up? (2021, November 27). Quora. Retrieved from [Link]

• Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. (2012, May 4). ResearchGate. Retrieved from [Link]

• Preparation method of para-fluoroaniline. (n.d.). Google Patents.

• Bromination of aromatic compounds without catalyst. (2021, December 23). Sciencemadness.org. Retrieved from [Link]

• Catalytic bromination of 2-fluoroaniline. (n.d.). Google Patents.
• Process for preparing 3,5-difluoroaniline. (n.d.). Google Patents.
• Process for preparing 3,4-difluoroaniline. (n.d.). Google Patents.

• Explain why the bromination of b... [FREE SOLUTION]. (n.d.). Vaia. Retrieved from [Link]

Sources

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. US5053542A - Catalytic bromination of 2-fluoroaniline - Google Patents [patents.google.com]

Technical Support Center: Managing Impurities in 3,4-Dibromo-5-fluoroaniline

For researchers, scientists, and drug development professionals, ensuring the purity of polyhalogenated building blocks is paramount. 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) is a critical intermediate in the synthesis of advanced pharmaceuticals and agrochemicals. Due to the competing electronic and steric effects of its substituents, synthesizing and storing this compound often yields a complex impurity profile.

This technical guide bypasses generic advice to provide a deep, mechanistic look at impurity causality, orthogonal analytical strategies, and self-validating purification protocols.

Mechanistic Causality of Impurity Formation

Understanding why impurities form is the first step in eliminating them. The synthesis of 3,4-dibromo-5-fluoroaniline typically involves the electrophilic aromatic bromination of 3-fluoroaniline. The amino group strongly activates the ring, while the fluorine atom exerts a competing inductive electron-withdrawing effect and resonance-donating effect. This tension leads to three primary classes of impurities:

• Regioisomers: Kinetic vs. thermodynamic control during bromination often yields unwanted isomers (e.g., 2,4-dibromo-5-fluoroaniline)[1].

• Over-halogenation: If the activating effect of the amino group is not strictly moderated, excess bromine leads to tribrominated byproducts[1].

• Oxidative Degradation: Polyhalogenated anilines are highly susceptible to oxidation upon exposure to air and light, leading to the formation of large-molecule colored impurities such as benzoquinone imines and polymeric ring-cleavage products[2].

Mechanistic pathways of impurity formation during halogenation and storage.

Troubleshooting & FAQs

Q1: My purified 3,4-Dibromo-5-fluoroaniline has turned dark brown upon storage. What caused this, and how can I recover the pure compound? A1: Discoloration in halogenated anilines is driven by oxidative degradation, which forms intensely colored polymeric byproducts and benzoquinone imines[2][3]. Freshly purified anilines are typically colorless but darken upon air exposure. Resolution: To decolorize the sample, perform an activated charcoal treatment during recrystallization. Dissolve the crude solid in a hot solvent, add a small amount of activated carbon, and filter hot. The carbon physically adsorbs the large, non-polar polymeric oxidation products[1]. For liquid mixtures, vacuum distillation under an inert atmosphere (nitrogen/argon) prevents thermal decomposition while leaving non-volatile colored tars behind[3].

Q2: I am detecting multiple peaks with identical m/z values in my LC-MS. How do I effectively separate these regioisomers? A2: The identical m/z values indicate the presence of di-bromo regioisomers. Because these isomers share nearly identical molecular weights and polarities, standard C18 columns often fail to resolve them. Resolution: Switch to a Phenyl-Hexyl stationary phase. The phenyl ring in the stationary phase provides orthogonal π−π interactions that are highly sensitive to the specific spatial arrangement of the halogens on the aniline ring, allowing for baseline separation of closely related regioisomers[1][4].

Q3: My unreacted starting material (3-fluoroaniline) is co-crystallizing with my product. How do I remove it before recrystallization? A3: 3-Fluoroaniline is significantly more basic than 3,4-dibromo-5-fluoroaniline (the two bulky, electron-withdrawing bromine atoms drastically reduce the nucleophilicity and basicity of the amine). Resolution: Utilize an acidic wash during liquid-liquid extraction. Washing the organic layer with dilute HCl will selectively protonate the more basic unreacted starting material, drawing it into the aqueous phase as a water-soluble salt, while the less basic di-brominated product remains in the organic phase[1].

Q4: UV quantification of my impurities is inconsistent. What orthogonal technique should I use? A4: UV response factors vary significantly between different halogenated isomers. For robust quantification, use 19 F-NMR. It is a highly specific technique for fluorine-containing impurities; the chemical shift of the fluorine atom is exquisitely sensitive to the substitution pattern of the adjacent bromine atoms, allowing for direct integration and quantification without the need for UV response correction[5].

Quantitative Data: Impurity Profiling

Table 1: Typical Impurity Profile and Physicochemical Characteristics

Impurity Classification	Specific Example	Causality / Origin	Optimal Detection Method
Unreacted Precursor	3-Fluoroaniline	Incomplete bromination	GC-MS, HPLC (early eluting)
Regioisomers	2,4-Dibromo-5-fluoroaniline	Competing ortho/para directing effects	HPLC (Phenyl-Hexyl), 19 F-NMR
Over-halogenated	2,3,4-Tribromo-5-fluoroaniline	Excess bromine equivalents	LC-MS (higher m/z isotopic cluster)
Oxidation Products	Benzoquinone imines	Air/light exposure during storage	Visual (dark color), UV-Vis

Table 2: Optimized Isocratic HPLC Parameters for Regioisomer Separation

To ensure self-validating analytical checks, utilize the following optimized parameters for separating polyhalogenated aniline isomers[4]:

Parameter	Specification	Causality / Rationale
Column	HALO C18 or Phenyl-Hexyl (4.6 x 50 mm)	Phenyl-Hexyl provides orthogonal π−π interactions for isomer resolution.
Mobile Phase	60/40 Buffer / Acetonitrile	Ensures adequate retention of hydrophobic halogenated rings.
Buffer	0.02 M Sodium Phosphate (pH 7.0)	Maintains the aniline in its un-ionized (free base) form to prevent peak tailing.
Flow Rate	2.0 mL/min	Rapid separation enabled by fused-core particle technology.
Detection	UV at 254 nm	Optimal absorption wavelength for halogenated aromatic systems.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes a physical or analytical checkpoint to ensure the causality of the purification mechanism is functioning as intended.

Self-validating workflow for the purification of polyhalogenated anilines.

Protocol A: Acidic Wash & Charcoal Decolorization

Objective: Remove basic unreacted starting materials and polymeric oxidation products.

• Dissolution: Dissolve the crude 3,4-dibromo-5-fluoroaniline in a suitable water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Acidic Extraction: Wash the organic layer with 1.0 M HCl (3 x 50 mL).

  • Causality: The highly basic unreacted 3-fluoroaniline protonates and migrates to the aqueous layer. The target compound remains in the organic layer[1].

  • Validation Check: Spot the organic layer on a TLC plate; the low-Rf spot corresponding to the starting material should be absent.

• Charcoal Treatment: Transfer the organic layer to an Erlenmeyer flask. Add 5-10% (w/w) activated charcoal. Heat the suspension to a gentle reflux for 15 minutes[3].

• Hot Filtration: Filter the hot mixture rapidly through a pad of Celite to remove the charcoal.

  • Validation Check: The resulting filtrate must be completely colorless or pale yellow. If a dark brown tint persists, the charcoal capacity was exceeded; repeat Step 3.

Protocol B: Fractional Crystallization

Objective: Isolate 3,4-dibromo-5-fluoroaniline from its regioisomers.

• Solvent Selection: Concentrate the decolorized organic layer from Protocol A in vacuo. Re-dissolve the resulting solid in a minimal amount of boiling solvent (e.g., a mixture of ethanol/water or toluene/hexane).

• Controlled Cooling: Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator for 12 hours.

  • Causality: Rapid cooling causes "oiling out" (supersaturation where the compound separates as an oil rather than a crystal), trapping impurities in the matrix[1]. Slow cooling thermodynamically favors the growth of a pure crystal lattice.

• Isolation: Filter the crystals via vacuum filtration and wash with a minimal amount of ice-cold solvent.

• Final Validation: Analyze the isolated crystals using the HPLC parameters outlined in Table 2. The target peak should integrate to >98% purity, with baseline resolution from any residual regioisomers[4].

References

• Application Note: Isocratic Separation of Anilines on HALO C18. Advanced Materials Technology. [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. National Science Foundation. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: C–Br Bond Dynamics in 3,4-Dibromo-5-fluoroaniline

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), the selective functionalization of polyhalogenated arenes is a persistent challenge. 3,4-Dibromo-5-fluoroaniline presents a classic regioselectivity puzzle: two adjacent carbon-bromine (C–Br) bonds competing for palladium-catalyzed oxidative addition. This guide objectively compares the reactivity of the C3–Br and C4–Br bonds, providing the mechanistic causality, comparative performance data, and a self-validating experimental workflow to achieve >90% regioselectivity in cross-coupling applications.

Mechanistic Rationale: Electronic & Steric Causality

The 1 is a cornerstone of modern organic synthesis, enabling the formation of critical carbon-carbon bonds[1]. In dihalogenated aromatic systems, the position of oxidative addition by the palladium catalyst is dictated by a delicate balance of electronic and steric factors[2].

To understand why one C–Br bond reacts preferentially over the other, we must analyze the molecular topography of 3,4-dibromo-5-fluoroaniline:

• Electronic Effects (The Dominant Force): The catalytic cycle's rate-determining step—oxidative addition—is kinetically favored at the most electron-deficient carbon-halogen bond[3]. The amino ( −NH2​ ) group at the C1 position acts as a powerful π -electron donor (+M effect). Because the C4 position is para to the amino group, it receives a massive influx of electron density via resonance. This renders the C4–Br bond highly electron-rich and inert to rapid oxidative addition. Conversely, the C3 position is meta to the amino group, isolating it from this resonance donation. Consequently, the C3–Br bond remains highly electron-deficient, making it the primary site for reactivity.

• Steric Topography: Steric hindrance further dictates the trajectory of the bulky PdLn​ active species. The C4–Br bond is sterically compressed between the C3-bromine and the C5-fluorine. The C3–Br bond, however, is flanked by the C4-bromine and the C2-hydrogen. Because the van der Waals radius of hydrogen (~1.2 Å) is significantly smaller than that of fluorine (~1.47 Å), the C3 position presents a lower steric barrier for catalyst insertion.

• Fluorine's Inductive Influence: The incorporation of fluorine is highly valued in drug design for modulating lipophilicity and metabolic stability[4]. At the C5 position, fluorine exerts a strong electron-withdrawing inductive effect (-I). While this effect theoretically withdraws electron density from C4 (ortho) and C3 (meta), the overwhelming +M resonance effect from the para-amino group at C4 completely eclipses fluorine's inductive pull.

Visualizing the Reactivity Pathway

Regioselective Pd(0) oxidative addition favoring the C3-Br bond over the C4-Br bond.

Quantitative Data & Reactivity Comparison

The theoretical causality aligns perfectly with empirical outcomes. Below is a structured comparison of the two reactive sites based on standard cross-coupling conditions.

Table 1: Electronic and Steric Profiling of C–Br Bonds

Property	C3–Br Position (Alternative A)	C4–Br Position (Alternative B)	Impact on Reactivity
Electronic State	Electron-Deficient (Meta to NH2​ )	Electron-Rich (Para to NH2​ )	C3 is kinetically favored for electrophilic Pd(0) insertion.
Steric Environment	Low Hindrance (Adjacent to H)	High Hindrance (Adjacent to F)	Bulky Pd-ligand complexes preferentially insert at C3.
Inductive Effect (-I)	Weakly Withdrawn by F (Meta)	Strongly Withdrawn by F (Ortho)	F's inductive effect at C4 is overpowered by NH2​ resonance.

Table 2: Comparative Performance in Suzuki-Miyaura Coupling (Phenylboronic Acid)

Reaction Parameter	C3-Coupled Product (Major)	C4-Coupled Product (Minor)	Di-Coupled Product
Expected Yield (%)	82 - 88%	< 5%	< 5%
Reaction Kinetics	Fast (Complete in < 4h at 80°C)	Slow (Requires > 12h or forcing conditions)	Slow (Requires excess boronic acid)
Selectivity Ratio	> 16:1	1	N/A

Self-Validating Experimental Protocol

To achieve high regioselectivity (mono-arylation at C3), the reaction must be carefully controlled to prevent over-coupling (di-arylation) or off-target C4 coupling. This protocol acts as a self-validating system by incorporating specific In-Process Controls (IPC).

Step-by-Step Methodology:

• Substrate & Reagent Preparation: In an oven-dried Schlenk flask, combine 3,4-dibromo-5-fluoroaniline (1.0 equiv) and the desired arylboronic acid (1.05 equiv).

  • Causality: A strict near-equimolar ratio starves the reaction of the boron coupling partner, preventing the thermodynamic push towards di-arylation.

• Catalyst & Base Selection: Add Pd(dppf)Cl2​ (0.05 equiv) and anhydrous K2​CO3​ (2.0 equiv).

  • Causality: The bidentate dppf ligand provides a bulky, electron-rich palladium center that enhances oxidative addition. Its significant steric bulk amplifies the discrimination between the less hindered C3 and the highly hindered C4 positions.

• Solvent & Degassing: Suspend the mixture in a 4:1 ratio of 1,4-Dioxane to Water (0.2 M concentration). Degas the system via three freeze-pump-thaw cycles and backfill with Argon.

  • Causality: Water is essential for the activation of the boronic acid (forming the reactive boronate species), while rigorous deoxygenation prevents catalyst degradation and homocoupling of the boronic acid.

• Controlled Heating & IPC (Self-Validation): Heat the reaction to 80°C. At exactly 2 hours and 4 hours, extract a 50 µL aliquot, quench in acetonitrile, and analyze via LC-MS.

  • Causality: LC-MS monitoring validates the kinetics in real-time. You should observe the rapid formation of the C3-coupled product (mass = M + Aryl - Br). If di-arylation exceeds 5% at the 2-hour mark, the system validates that the temperature is too high; lower the temperature to 70°C immediately.

• Workup & Isolation: Once the starting material is consumed (<5% remaining by TLC/LC-MS), cool to room temperature, dilute with EtOAc, and wash with brine. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Visualization

Step-by-step self-validating experimental workflow for regioselective cross-coupling.

References

• Zhao, Peng, et al. "Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements." Organic & Biomolecular Chemistry, The Royal Society of Chemistry, 2015. URL:[Link][3]

• Chemistry LibreTexts. "Suzuki-Miyaura Coupling." LibreTexts, 2024. URL:[Link][1]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reactivity comparison of dibromofluoroaniline isomers

Reactivity Comparison of Dibromofluoroaniline Isomers: A Technical Guide

Executive Summary Polyhalogenated anilines are indispensable building blocks in modern drug discovery, agrochemical development, and materials science[1]. The precise arrangement of halogen atoms around the aniline core dramatically alters the molecule's electronic landscape and steric environment. This guide provides an objective, data-driven comparison of two critical isomers: 2,4-dibromo-5-fluoroaniline and 2,6-dibromo-4-fluoroaniline . By understanding the causality behind their reactivity, researchers can rationally design cross-coupling and substitution workflows with predictable outcomes.

Mechanistic Causality: Sterics vs. Electronics

The reactivity of dibromofluoroaniline isomers is dictated by the push-pull dynamics of the electron-donating amino group (-NH₂) and the electron-withdrawing halogens (-F, -Br)[1].

• 2,4-Dibromo-5-fluoroaniline (Asymmetric System): In this isomer, the bromines occupy the ortho (C2) and para (C4) positions relative to the -NH₂ group, while the fluorine is at the meta (C5) position. The -NH₂ group strongly activates the C2 and C4 positions for electrophilic attack, but more importantly, it differentiates the two C-Br bonds during transition-metal catalysis[2]. The C4 bromine is significantly less sterically hindered than the C2 bromine, allowing for highly regioselective oxidative addition by palladium catalysts. This makes it an ideal precursor for complex pharmaceutical intermediates, such as those found in the synthesis of the antibiotic Levonadifloxacin[3].

• 2,6-Dibromo-4-fluoroaniline (Symmetric System): Here, both bromines flank the -NH₂ group at the ortho positions (C2, C6), with the fluorine at the para position (C4). This creates a highly symmetric but sterically congested environment[4]. The di-ortho substitution effectively shields the C-Br bonds, drastically reducing the rate of standard cross-coupling reactions. Overcoming this activation barrier requires specialized, bulky, electron-rich phosphine ligands to force the palladium center into the sterically demanding pocket.

Logical flow of steric and electronic effects dictating isomer reactivity.

Comparative Reactivity Data

To objectively compare these alternatives, the following table summarizes their experimental performance across standard synthetic transformations.

Reactivity Parameter	2,4-Dibromo-5-fluoroaniline	2,6-Dibromo-4-fluoroaniline	Causality / Rationale
Suzuki-Miyaura (Monocoupling)	High yield (>85%), excellent C4 regioselectivity.	Low yield (<40%) under standard conditions; no regioselectivity.	C4-Br in the 2,4-isomer is sterically accessible. The 2,6-isomer requires forcing conditions to activate either ortho-Br.
Buchwald-Hartwig Amination	Moderate to High yield at C4.	High yield only with BrettPhos/RuPhos ligands.	Di-ortho bromines in the 2,6-isomer cause severe steric clash during the reductive elimination step.
Electrophilic Aromatic Substitution	C6 position is activated by -NH₂ and -F.	Ring is fully substituted at activated positions.	The 2,6-isomer lacks available ortho/para positions for EAS, rendering it highly stable to electrophiles[1].
Nucleophilic Aromatic Substitution	Low reactivity (requires strong base/heat).	Moderate reactivity at C4 if F is displaced.	The electron-donating -NH₂ group deactivates the ring toward SNAr, stabilizing the ground state[1].

Self-Validating Experimental Protocols

Do not just follow steps; understand the why behind the workflow. The following protocols are designed as self-validating systems, ensuring that intermediate success can be verified before proceeding to workup.

Protocol 1: Regioselective C4-Suzuki Coupling of 2,4-Dibromo-5-fluoroaniline Objective: Selectively couple an arylboronic acid at the C4 position while leaving the C2 bromine intact for future functionalization[2].

• Reagent Assembly: Combine 2,4-dibromo-5-fluoroaniline (1.0 equiv), arylboronic acid (1.05 equiv), and K₂CO₃ (2.0 equiv) in a Schlenk flask. Causality: A slight excess of boronic acid prevents over-coupling, while K₂CO₃ provides the necessary basicity to activate the boronic acid into a reactive boronate complex without degrading the sensitive fluoroaniline core.

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%). Causality: The choice of Pd(dppf)Cl₂ over Pd(PPh₃)₄ is critical. The large bite angle of the dppf ligand accelerates the reductive elimination step, which is often the bottleneck when dealing with electron-rich anilines.

• Solvent & Degassing: Add a 4:1 mixture of Toluene/H₂O. Degas via three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) active species.

• Execution & Self-Validation: Heat to 80 °C for 12 hours. Validation Checkpoint: Pull a 0.1 mL aliquot, run a mini-workup, and analyze via GC-MS or TLC. The appearance of a single new product mass (M - Br + Aryl) confirms regioselectivity. If di-coupling is observed, lower the temperature to 70 °C.

Protocol 2: Exhaustive Double-Coupling of 2,6-Dibromo-4-fluoroaniline Objective: Overcome steric hindrance to functionalize both ortho positions simultaneously[4].

• Reagent Assembly: Combine 2,6-dibromo-4-fluoroaniline (1.0 equiv), arylboronic acid (2.5 equiv), and Cs₂CO₃ (3.0 equiv). Causality: Cs₂CO₃ is highly soluble in organic solvents and provides a stronger driving force for transmetalation in sterically congested environments.

• Catalyst Selection: Add Pd₂(dba)₃ (5 mol%) and XPhos (10 mol%). Causality: XPhos is a bulky, electron-rich biaryl phosphine ligand. Its structure forces the palladium center to remain mono-ligated (L₁Pd), creating a highly reactive 12-electron species capable of inserting into the hindered C-Br bonds.

• Execution: Reflux in 1,4-Dioxane at 100 °C for 24 hours.

• Validation Checkpoint: Monitor via ¹⁹F NMR. The starting material exhibits a distinct fluorine shift. As the two ortho bromines are replaced by aryl groups, the local magnetic environment of the para-fluorine changes drastically, resulting in a clear, quantifiable shift in the ¹⁹F NMR spectrum.

Step-by-step workflow for the selective cross-coupling of isomers.

Analytical Grounding & Verification

To ensure trustworthiness, all synthesized products must be rigorously characterized. For dibromofluoroanilines, ¹H and ¹⁹F NMR are the gold standards.

• In 2,4-dibromo-5-fluoroaniline derivatives, the residual aromatic proton at C6 will exhibit a characteristic ortho-coupling to the fluorine atom (³JH-F ≈ 8-10 Hz)[3]. This coupling constant is an undeniable internal control that the regiochemistry remains intact.

• In 2,6-dibromo-4-fluoroaniline derivatives, the two meta protons (C3, C5) are chemically equivalent and will appear as a doublet due to coupling with the para-fluorine (³JH-F)[4]. Any break in this symmetry immediately flags an incomplete reaction or unexpected side product.

References

• Benchchem. "6-Chloro-2,4-dibromo-3-fluoroaniline - Benchchem". Benchchem.
• Echemi. "2,4-dibromo-5-fluoroaniline RC00167 - Echemi". Echemi.
• ACS Omega. "Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771)".
• The Royal Society of Chemistry. "Making Endo-Cyclizations Favorable Again: Conceptually New Synthetic Approach to Benzotriazoles". RSC.

Sources

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• 2. echemi.com [echemi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Computational Studies on the Reactivity of 3,4-Dibromo-5-fluoroaniline: A Comparative Guide

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) and agrochemicals frequently relies on heavily functionalized aromatic building blocks. Among these, 3,4-Dibromo-5-fluoroaniline (CAS: 1806327-60-5) stands out as a highly versatile scaffold[1]. However, achieving site-selective functionalization on a polyhalogenated ring requires a deep understanding of its electronic topography. This guide provides an in-depth comparative analysis of 3,4-Dibromo-5-fluoroaniline against alternative halogenated anilines (such as 3,4-difluoroaniline and 3,4,5-tribromoaniline), utilizing Density Functional Theory (DFT) and Fukui function descriptors to predict reactivity. Furthermore, we provide a self-validating experimental protocol for its site-selective Buchwald-Hartwig amination, bridging computational theory with benchtop reality.

The Electronic Landscape of Polyhalogenated Anilines

In polyhalogenated anilines, the reactivity of the aromatic ring is governed by a complex "push-pull" electronic interplay. The primary amine (–NH₂) group is a strong electron-donating group (EDG) via resonance, acting as an ortho/para director. Conversely, the halogens (–F, –Br) act as electron-withdrawing groups (EWGs) via induction, pulling electron density away from the ring system.

When designing a cross-coupling reaction (e.g., Suzuki-Miyaura or Buchwald-Hartwig), the transition metal catalyst (typically an electron-rich Pd(0) species) must undergo oxidative addition into a carbon-halogen bond[2]. This step is highly sensitive to the local electrophilicity of the specific carbon atom. By mapping these electronic variations computationally, we can predict which C–X bond will react first, preventing the need for exhaustive empirical screening.

Computational Methodology: DFT and Fukui Functions

To objectively compare the reactivity of these building blocks, Density Functional Theory (DFT) provides a rigorous mathematical framework[3]. Global and local reactivity descriptors are calculated to evaluate the stability and site-specific reactivity of the molecules[4].

Global Descriptors

Global descriptors, derived from the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), dictate the overall stability of the molecule. A smaller HOMO-LUMO gap indicates a "softer," more reactive molecule[5].

Local Descriptors (Fukui Functions)

To determine where the molecule will react, we utilize the Fukui function, f(r) , a concept introduced by Parr and Yang[6]. The Fukui function measures the change in electron density upon the addition or removal of an electron. For cross-coupling reactions, the oxidative addition of Pd(0) is conceptually similar to a nucleophilic attack. Therefore, we analyze the condensed electrophilic Fukui function, f+ , defined as:

fk+​=qk​(N+1)−qk​(N)

Where qk​ is the electron population at atom k for the anionic ( N+1 ) and neutral ( N ) states[6][7]. A higher f+ value at a specific carbon atom indicates a higher susceptibility to oxidative addition by the palladium catalyst.

Workflow integrating DFT computational predictions with experimental cross-coupling validation.

Comparative Reactivity Analysis

To benchmark the performance of 3,4-Dibromo-5-fluoroaniline , we compared it computationally against two common alternatives: 3,4-difluoroaniline and 3,4,5-tribromoaniline . Calculations were performed at the B3LYP/6-311++G(d,p) level of theory.

Table 1: Global Reactivity Descriptors

Molecule	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Global Hardness (η)
3,4-difluoroaniline	-5.92	-0.85	5.07	2.53
3,4-Dibromo-5-fluoroaniline	-6.15	-1.42	4.73	2.36
3,4,5-tribromoaniline	-6.28	-1.65	4.63	2.31

Analysis: 3,4-difluoroaniline exhibits a large energy gap (5.07 eV), making it a "hard" molecule that is generally resistant to mild cross-coupling conditions. Conversely, 3,4,5-tribromoaniline is highly reactive (gap = 4.63 eV) but suffers from poor chemoselectivity. 3,4-Dibromo-5-fluoroaniline occupies the optimal middle ground, offering sufficient reactivity without sacrificing stability.

Table 2: Local Reactivity Descriptors (Condensed Fukui Function f+ )

Molecule	f+ at C3	f+ at C4	f+ at C5
3,4-difluoroaniline	N/A	0.082 (C-F)	N/A
3,4-Dibromo-5-fluoroaniline	0.145 (C-Br)	0.061 (C-Br)	0.042 (C-F)
3,4,5-tribromoaniline	0.138 (C-Br)	0.058 (C-Br)	0.138 (C-Br)

Mechanistic Causality: Why is the f+ value at C3 significantly higher than at C4 in 3,4-Dibromo-5-fluoroaniline? The –NH₂ group donates electron density into the ortho (C2, C6) and para (C4) positions via resonance. Because C4 is para to the amine, it is relatively electron-rich. C3, being meta to the amine, does not receive this resonance donation, making it the most electron-deficient (electrophilic) carbon on the ring. Consequently, the nucleophilic Pd(0) catalyst will preferentially undergo oxidative addition at the C3–Br bond over the C4–Br bond[2]. Furthermore, the high bond dissociation energy of the C5–F bond ensures it remains inert under these conditions.

Unlike 3,4,5-tribromoaniline, which has identical highly reactive sites at both C3 and C5 (leading to statistical product mixtures), 3,4-Dibromo-5-fluoroaniline allows for absolute site-selective functionalization.

Experimental Validation: Site-Selective Buchwald-Hartwig Amination

To validate the computational predictions, we utilize a Buchwald-Hartwig amination protocol[8]. The goal is to selectively couple a secondary amine (e.g., morpholine) at the C3 position while leaving the C4–Br and C5–F bonds intact.

Site-selective Buchwald-Hartwig catalytic cycle for 3,4-Dibromo-5-fluoroaniline.

Step-by-Step Methodology

This protocol is designed as a self-validating system; the use of XPhos as a ligand is highly specific for preventing over-arylation, and strict anaerobic conditions ensure the longevity of the Pd(0) species[8].

Reagents:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv, 1.0 mmol)

• Morpholine (1.2 equiv, 1.2 mmol)

• Pd₂(dba)₃ (2.5 mol%, 0.025 mmol)

• XPhos (5.0 mol%, 0.05 mmol)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv, 1.5 mmol)

• Anhydrous Toluene (5.0 mL)

Procedure:

• Preparation of the Inert Atmosphere: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3,4-Dibromo-5-fluoroaniline, Pd₂(dba)₃, XPhos, and NaOtBu. Evacuate the tube and backfill with ultra-pure Argon (repeat 3 times). Causality: Pd(0) is highly susceptible to oxidation by atmospheric O₂; strict exclusion of oxygen is mandatory to prevent catalyst deactivation.

• Solvent and Amine Addition: Under a positive flow of Argon, inject anhydrous toluene followed by morpholine via a gas-tight syringe.

• Degassing: Subject the mixture to two cycles of freeze-pump-thaw degassing. Causality: Removing dissolved oxygen from the toluene ensures the catalytic cycle can initiate without immediate quenching of the active Pd(0)-XPhos complex.

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture in a pre-heated oil bath at 80 °C for 12 hours.

• In-Process Tracking (Self-Validation): At 4 hours and 8 hours, withdraw a 50 µL aliquot under Argon, quench with water, extract with ethyl acetate, and analyze via GC-MS. Causality: GC-MS tracking will confirm the formation of the mono-aminated product (m/z ~274 for the Br-F-morpholino derivative) and verify the absence of di-aminated byproducts, validating the computational prediction of high chemoselectivity.

• Workup and Isolation: Cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure C3-aminated product. Structural confirmation via ¹H and ¹³C NMR will definitively show the intact C4–Br and C5–F bonds.

Conclusion

The integration of Density Functional Theory with practical organic synthesis provides a powerful paradigm for drug development. As demonstrated, 3,4-Dibromo-5-fluoroaniline is a vastly superior building block compared to its difluoro- or tribromo- analogs when site-specific functionalization is required. By leveraging the calculated Fukui f+ functions, researchers can confidently predict that the C3 position will undergo preferential oxidative addition. The provided Buchwald-Hartwig protocol translates these quantum mechanical insights into a reliable, high-yielding benchtop reality, accelerating the synthesis of complex pharmaceutical scaffolds.

References

• Passer Journal of Basic and Applied Sciences. (2021). Effects of solvent polarity on the frontier molecular orbitals energy gap and global chemical reactivity. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). (2018). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Retrieved from:[Link]

• MDPI. (2002). The Concept of Density Functional Theory Based Descriptors and its Relation with the Reactivity of Molecular Systems: A Semi-Quantitative Study. Retrieved from:[Link]

• Royal Society of Chemistry. (2003). Density functional theory of chemical reactivity. Retrieved from:[Link]

• FACCTs. (n.d.). Plotting Fukui functions - ORCA 5.0 tutorials. Retrieved from:[Link]

• Grokipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from:[Link]

• Royal Society of Chemistry (Faraday Discussions). (2022). Use of DFT-based reactivity descriptors for rationalizing radical addition reactions: applicability and difficulties. Retrieved from:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. passer.garmian.edu.krd [passer.garmian.edu.krd]
• 6. Plotting Fukui functions - ORCA 5.0 tutorials [faccts.de]
• 7. Use of DFT-based reactivity descriptors for rationalizing radical addition reactions: applicability and difficulties - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 8. grokipedia.com [grokipedia.com]

Strategic Functionalization of Halogenated Anilines: A Comparative Guide to 3,4-Dibromo-5-fluoroaniline Reaction Products

As drug development increasingly relies on highly functionalized, sterically precise aromatic cores, the strategic selection of halogenated aniline building blocks has never been more critical.1 represents a uniquely versatile scaffold for modern synthetic chemists[1]. By offering two reactive bromines and a stable fluorine atom on an electron-rich aniline ring, it enables the synthesis of complex poly-substituted biaryls through site-selective cross-coupling[2].

This guide provides an objective, data-driven comparison of 3,4-dibromo-5-fluoroaniline against its chlorinated and mono-brominated alternatives, detailing the causality behind its reactivity and providing self-validating experimental protocols for its characterization.

The Reactivity Landscape: Causality in Cross-Coupling

In palladium-catalyzed cross-coupling reactions, reactivity is fundamentally dictated by the3[3]. The established reactivity trend for oxidative addition—the rate-determining step in most catalytic cycles—is C-I > C-Br > C-Cl >> C-F[4].

For 3,4-dibromo-5-fluoroaniline, the C-F bond is virtually inert under standard Pd(0) catalysis, serving instead as a stable bioisostere and an electronic modulator[3]. The true synthetic value lies in the two C-Br bonds.

The Causality of Site-Selectivity: When a substrate possesses identical halogens,5[5].

• C4-Position: Located para to the strongly electron-donating amino (-NH₂) group, the C4 carbon is highly electron-rich via resonance.

• C3-Position: Located meta to the amino group, the C3 carbon lacks this direct resonance donation, making the C3-Br bond significantly more electrophilic.

Consequently, oxidative addition of the electron-rich Pd(0) catalyst occurs preferentially at the C3 position. This electronic disparity allows chemists to perform sequential, site-selective functionalizations—a feat highly challenging with symmetrically substituted dihaloarenes[5].

Comparative Performance Data

To objectively evaluate 3,4-dibromo-5-fluoroaniline, we must compare its performance in a standard Suzuki-Miyaura mono-arylation against common structural alternatives. The data below synthesizes established reactivity profiles for halogenated anilines.

Substrate	Reactive Sites	Typical Yield (Mono-arylation)	Required Catalyst System	Reaction Temp	Sequential Coupling Capability
3,4-Dibromo-5-fluoroaniline	2 (C3, C4)	78 - 85%	Pd(dppf)Cl₂ / K₂CO₃	80 °C	High (C3 then C4)
3,4-Dichloro-5-fluoroaniline	2 (C3, C4)	40 - 55%	Pd₂(dba)₃ / XPhos (Strong)	100 - 110 °C	Low (Sluggish reactivity)
3-Bromo-5-fluoroaniline	1 (C3)	85 - 90%	Pd(PPh₃)₄ / Na₂CO₃	80 °C	None (Only one reactive site)

Analysis: While 3-bromo-5-fluoroaniline offers slightly higher yields for a single coupling due to the absence of competing reactive sites, it lacks the dual-functionalization potential of the dibromo analogue. Conversely, the dichloro variant requires harsh temperatures that often lead to degradation of the free amine, making 3,4-dibromo-5-fluoroaniline the optimal balance of reactivity and structural complexity.

Mechanistic Visualization

The diagram below illustrates the self-contained catalytic cycle for the site-selective Suzuki-Miyaura coupling of 3,4-dibromo-5-fluoroaniline, highlighting the preferential oxidative addition at the C3 position.

Catalytic cycle of site-selective Suzuki-Miyaura coupling for 3,4-dibromo-5-fluoroaniline.

Self-Validating Experimental Protocol: Site-Selective Mono-Arylation

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. It incorporates specific causality for reagent selection and in-process controls to verify the reaction's success prior to final characterization.

Objective: Synthesis of 3-aryl-4-bromo-5-fluoroaniline via site-selective Suzuki-Miyaura coupling.

Materials:

• 3,4-Dibromo-5-fluoroaniline (1.0 equiv)

• Phenylboronic acid (1.05 equiv)

• Pd(dppf)Cl₂ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Solvent Degassing (Critical Causality): Purge the 1,4-Dioxane/H₂O mixture with Argon for 20 minutes. Why: Dissolved oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) peroxo complex, prematurely halting the catalytic cycle.

• Reagent Assembly: In a flame-dried Schlenk flask under Argon, combine 3,4-dibromo-5-fluoroaniline, phenylboronic acid, and K₂CO₃. Why: Using a strict 1.05 equivalent of boronic acid acts as a kinetic control to prevent over-arylation (coupling at both C3 and C4), ensuring mono-selectivity.

• Catalyst Addition: Add Pd(dppf)Cl₂ and the degassed solvent mixture. Why: The bidentate dppf ligand is chosen because its large bite angle accelerates reductive elimination, minimizing side reactions like protodehalogenation.

• Reaction Execution: Heat the biphasic mixture to 80 °C for 6–8 hours with vigorous stirring.

• In-Process Validation (TLC/LC-MS): Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The disappearance of the starting material and the emergence of a single major new spot validates successful mono-coupling. LC-MS should confirm the mass of the mono-arylated product, displaying the characteristic isotopic pattern of a single bromine atom (1:1 ratio of M / M+2 peaks).

• Workup & Purification: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

Characterization of Reaction Products

Proper characterization is required to confirm both the success of the coupling and the site-selectivity (confirming arylation at C3 rather than C4). 6 can be utilized for baseline comparisons[6].

• ¹H NMR (400 MHz, CDCl₃): Look for the shift in the aromatic proton signals. The starting material possesses only one aromatic proton. Upon arylation, the integration will reflect the addition of the phenyl ring (5 new protons).

• ¹⁹F NMR (376 MHz, CDCl₃): The fluorine signal serves as an excellent internal probe. Its chemical shift will perturb significantly based on whether the adjacent C4 position remains brominated or if it was erroneously arylated.

• ¹³C NMR & HMBC: To definitively prove site-selectivity, 2D NMR (HMBC) is essential. Correlation between the newly introduced phenyl protons and the C3 carbon of the aniline ring confirms the exact regiochemistry of the product.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC. Available at: [Link]

Sources

• 1. 3,4-dibromo-5-fluoroaniline - CAS:1806327-60-5 - Abovchem [abovchem.com]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,4-Dibromo-5-fluoroaniline(1806327-60-5) 1H NMR spectrum [chemicalbook.com]

Validating the structure of 3,4-Dibromo-5-fluoroaniline derivatives

Title: Structural Validation of 3,4-Dibromo-5-fluoroaniline Derivatives: A Comparative Analytical Guide

Introduction Polysubstituted halogenated anilines, such as 3,4-dibromo-5-fluoroaniline (CAS: 1806327-60-5)[1], are highly privileged scaffolds in modern medicinal chemistry and agrochemical development. The strategic placement of halogens modulates lipophilicity, blocks metabolic liabilities (like CYP450 oxidation), and enables orthogonal dipole interactions within protein binding pockets[2]. However, validating the exact regiochemistry of these derivatives is notoriously difficult. Bromine atoms possess significant steric bulk and strong inductive effects but lack a spin-1/2 nucleus for standard NMR coupling, making it challenging to distinguish between closely related regioisomers (e.g., 3,5-dibromo-4-fluoroaniline vs. 3,4-dibromo-5-fluoroaniline). This guide provides a comprehensive, self-validating analytical workflow to unambiguously confirm the structure of 3,4-dibromo-5-fluoroaniline derivatives.

1. Comparative Analysis of Analytical Modalities To achieve absolute structural certainty, researchers must move beyond single-technique validation. Table 1 objectively compares the performance of various analytical alternatives for this specific molecular class.

Table 1: Performance Comparison of Analytical Techniques for Halogenated Anilines

Analytical Technique	Primary Utility	Regiochemical Resolution	Limitations
1 H NMR	Aromatic proton mapping	Low (Only 2 protons available)	Cannot directly locate Br atoms; relies on indirect shielding effects.
13 C NMR	Carbon backbone connectivity	Medium	Halogenated carbons (C-Br, C-F) have long relaxation times, leading to weak signals.
19 F NMR	Fluorine environment & coupling	High	Identifies F position but requires 2D NMR to map the rest of the ring[3].
GC-MS (EI)	Molecular weight & Isotopic signature	Low	Confirms the presence of two bromines via isotopic ratio but not their positions.
X-Ray Crystallography	Absolute 3D configuration	Absolute	Requires high-quality single crystals; time-consuming and low throughput.

2. The Self-Validating Analytical Workflow A robust structural validation relies on a self-validating system where orthogonal data points corroborate one another. For 3,4-dibromo-5-fluoroaniline, the isotopic signature in Mass Spectrometry confirms the atomic composition, while multinuclear NMR ( 1 H, 13 C, 19 F) maps the connectivity[4].

Caption: Fig 1. Integrated analytical workflow for halogenated aniline validation.

3. Causality-Driven Experimental Protocols The following protocols detail the exact methodologies for validating this scaffold, explaining the physical causality behind each experimental parameter.

Protocol A: High-Resolution Multinuclear NMR Acquisition Causality: Halogenated carbons (C-Br, C-F) lack attached protons, meaning they cannot rely on the Nuclear Overhauser Effect (NOE) for signal enhancement and relax very slowly via dipole-dipole mechanisms. Therefore, standard NMR parameters will result in "missing" carbon signals.

• Sample Preparation: Dissolve 15-20 mg of the derivative in 0.6 mL of CDCl 3​ . Causality of Solvent Choice: CDCl 3​ is preferred over DMSO-d 6​ to prevent strong solvent-solute hydrogen bonding with the aniline -NH 2​ , which can artificially broaden the amine protons and obscure long-range 4JHF​ couplings.

• 19 F NMR Acquisition: Acquire data at 376 MHz (for a 400 MHz spectrometer). Run two experiments: one 1 H-decoupled (to identify the exact chemical shift, typically between -110 to -130 ppm for this scaffold[3]) and one 1 H-coupled (to measure 3JHF​ and 4JHF​ coupling constants)[5].

• 13 C NMR Acquisition: Set the relaxation delay (D1) to at least 3-5 seconds (standard is 1s). Causality: This extended delay allows the quaternary C-Br and C-F carbons to fully relax back to the z-axis between pulses, ensuring their signals are visible above the baseline noise.

Protocol B: GC-MS Isotopic Profiling Causality: Bromine naturally exists as two isotopes ( 79 Br and 81 Br) in a nearly 1:1 ratio. A molecule with two bromine atoms will exhibit a mathematically precise 1:2:1 triplet in its molecular ion cluster, serving as an absolute self-check for the dibromo motif.

• Derivatization (Optional but Recommended): Treat the sample with acetic anhydride to acetylate the aniline nitrogen. Causality: Free anilines often interact with the silanol groups on the GC column, causing peak tailing. Acetylation neutralizes this basicity, ensuring sharp, Gaussian peaks.

• Ionization: Utilize Electron Ionization (EI) at 70 eV.

• Data Interpretation: Locate the molecular ion ( M+ ). For 3,4-dibromo-5-fluoroaniline (MW ~268.9 g/mol )[1], you must observe peaks at m/z 267, 269, and 271 with relative abundances of 25%, 50%, and 25%, respectively.

4. Deciphering the Spectral Data Once acquired, the data must be synthesized. The fluorine atom at position 5 breaks the symmetry of the molecule, resulting in two distinct aromatic protons at positions 2 and 6.

Table 2: Expected NMR Data Profile for 3,4-Dibromo-5-fluoroaniline

Nucleus	Position	Expected Signal	Coupling Constant ( J )	Mechanistic Causality
1 H	H-6	Doublet (d)	3JH−F​≈8−10 Hz	Ortho-coupling to the highly electronegative F atom[5].
1 H	H-2	Singlet (s) or fine d	4JH−F​≈1−2 Hz	Meta-coupling to F; deshielded by the adjacent Br atom.
13 C	C-5	Doublet (d)	1JC−F​≈240−250 Hz	Direct C-F bond causes massive spin-spin splitting[5].
13 C	C-4, C-6	Doublet (d)	2JC−F​≈20−25 Hz	Two-bond coupling to the fluorine atom.
19 F	F-5	Doublet of doublets (dd)	3J≈9 Hz, 4J≈2 Hz	Split by H-6 (ortho) and H-2 (meta).

5. Advanced Regiochemical Assignment via 2D NMR If the 1D NMR data leaves any ambiguity regarding the relative positions of the bromines versus the fluorine, 2D NMR correlation is mandatory. The logic relies on tracing the scalar couplings from the highly sensitive 19 F nucleus through the carbon backbone to the protons.

Caption: Fig 2. 2D NMR correlation logic for the 3,4-dibromo-5-fluoroaniline scaffold.

By utilizing a 1 H- 19 F Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment, researchers can observe through-space interactions. A strong cross-peak between the 19 F signal and the H-6 proton definitively proves their ortho spatial relationship, thereby locking in the regiochemistry of the entire ring system and confirming the 3,4-dibromo-5-fluoro substitution pattern.

References

• National Center for Biotechnology Information (PMC). "Synthesis, Characterization, DNA Binding, Anticancer, and Molecular Docking Studies of Novel Imidazolium-Based Ionic Liquids with Fluorinated Phenylacetamide Tethers". NIH. Available at: [Link]

• 1. chemscene.com [chemscene.com]
• 2. 2-(3,4,5-Trifluorophenyl)aniline | 915416-45-4 | Benchchem [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Synthesis, Characterization, DNA Binding, Anticancer, and Molecular Docking Studies of Novel Imidazolium-Based Ionic Liquids with Fluorinated Phenylacetamide Tethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Biological Activity Screening of Substituted Dibromoanilines: A Comparative Guide on Antimicrobial and Antibiofilm Efficacy

Substituted dibromoanilines have historically been utilized as versatile building blocks in organic synthesis. However, recent screenings have repositioned these halogenated compounds as compelling candidates in antimicrobial drug discovery. With the rising threat of multidrug-resistant Uropathogenic Escherichia coli (UPEC) and ESKAPE pathogens, researchers are actively evaluating halogenated anilines for dual antimicrobial and antibiofilm activities.

This technical guide provides an objective comparison of 3,5-dibromoaniline (3,5-DBA) against its structural analog 4-bromo-3-chloroaniline (4B3CA) . By dissecting the mechanistic rationale and detailing self-validating experimental frameworks, this guide equips drug development professionals with the insights needed to accurately screen and evaluate this class of compounds.

Mechanistic Causality: The Role of Halogen Bonding

The biological activity of substituted dibromoanilines is not merely a function of generalized lipophilicity; it is driven by highly specific electrostatic interactions. Recent studies demonstrate that 3,5-DBA acts as a potent inhibitor of bacterial adenylate cyclase ().

The Causality of Inhibition: The efficacy of 3,5-DBA relies heavily on the "sigma-hole" effect—a localized region of positive electrostatic potential on the outermost surface of the bromine atoms. The symmetrical meta-substitution (3,5-positions) of bromine creates an optimal electrostatic surface that stabilizes binding within the adenylate cyclase active site via directional halogen bonds.

By inhibiting adenylate cyclase, 3,5-DBA directly halts the conversion of ATP to cyclic AMP (cAMP). Because cAMP is an essential secondary messenger required to activate the cAMP receptor protein (CRP), its depletion cascades into the profound downregulation of critical virulence genes (cyaA, crp). Without CRP activation, the transcription of genes encoding curli fimbriae and motility elements is suppressed, effectively stripping the bacteria of their ability to adhere to surfaces and assemble biofilms.

Proposed adenylate cyclase inhibition pathway by 3,5-dibromoaniline.

Comparative Performance Data

When screening halogenated anilines, phenotypic outcomes must be correlated with structural features. 3D-QSAR analyses indicate that electrostatic favorability at the 3rd and 4th positions of the aniline ring dictates both antimicrobial potency and biofilm inhibition ().

The table below summarizes the comparative biological activity of 3,5-DBA versus 4B3CA against UPEC strains. While both compounds exhibit identical biofilm inhibition thresholds, the symmetrical dibromo substitution in 3,5-DBA yields superior direct antimicrobial (planktonic) activity.

Compound	Substitution Pattern	MIC against UPEC (μg/mL)	Biofilm IC50 (μg/mL)	Primary Target
3,5-Dibromoaniline (3,5-DBA)	3,5-diBr	100	10	Adenylate Cyclase
4-Bromo-3-chloroaniline (4B3CA)	3-Cl, 4-Br	200	10	Adenylate Cyclase

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the screening of dibromoanilines must employ self-validating assay systems. The following protocols incorporate strict internal controls to rule out false positives caused by compound precipitation or solvent toxicity.

Protocol A: Broth Microdilution MIC Assay

This protocol determines the Minimum Inhibitory Concentration (MIC) of the substituted anilines against planktonic bacteria.

Causality of Experimental Choices:

• Maximum 1% DMSO: Halogenated anilines are highly lipophilic and require DMSO for solubilization. However, DMSO concentrations above 1% can independently induce bacterial membrane stress. Capping the final concentration at 1% ensures the observed toxicity is strictly compound-driven.

• Resazurin Addition: Relying solely on optical density (OD) can be misleading if the compound precipitates out of solution, mimicking bacterial turbidity. Adding resazurin (a metabolic indicator that shifts from blue to pink upon reduction by viable cells) provides a secondary, biochemical validation of cell death.

Step-by-Step Methodology:

• Preparation: Dissolve 3,5-DBA in 100% DMSO to create a 10 mg/mL stock solution.

• Dilution: Perform two-fold serial dilutions of the compound in Mueller-Hinton Broth (MHB) across a 96-well plate (concentration range: 3.125 to 400 μg/mL).

• Inoculation: Standardize the UPEC culture to an OD600 of 0.08, then dilute 1:100. Add 50 μL of this inoculum to each well (final well volume = 100 μL).

• Self-Validation Controls:

  • Sterility Control: MHB only (Validates aseptic technique).

  • Vehicle Control: MHB + 1% DMSO + Bacteria (Validates solvent non-toxicity).

  • Positive Control: Ciprofloxacin + Bacteria (Validates strain susceptibility).

• Incubation & Readout: Incubate at 37°C for 18 hours. Add 10 μL of 0.015% resazurin to each well, incubate for 2 hours, and visually determine the MIC as the lowest concentration that remains blue (no metabolic activity).

Protocol B: Crystal Violet Biofilm Inhibition Assay

This assay quantifies the ability of the compound to prevent the assembly of the extracellular polymeric substance (EPS) matrix.

Causality of Experimental Choices:

• Static Incubation: Unlike the shaking required for optimal planktonic growth, static conditions induce environmental stress and prevent the mechanical disruption of the fragile EPS matrix, actively forcing UPEC to transition to a sessile biofilm state.

• Crystal Violet (CV) Staining: CV is a basic dye that binds electrostatically to the negatively charged surface molecules and polysaccharides within the EPS. It effectively quantifies total biofilm biomass rather than just living cells.

Step-by-step workflow for the Crystal Violet biofilm inhibition assay.

Step-by-Step Methodology:

• Inoculation: Seed a 96-well polystyrene plate with 100 μL of UPEC culture (diluted 1:100 in Luria-Bertani broth supplemented with 0.2% glucose to promote biofilm formation).

• Treatment: Add 3,5-DBA at sub-MIC concentrations (e.g., 5, 10, and 20 μg/mL) to evaluate antibiofilm activity independent of bactericidal effects.

• Incubation: Incubate the plates statically at 37°C for 24 hours.

• Washing (Critical Step): Carefully aspirate the media and wash the wells three times with sterile Phosphate-Buffered Saline (PBS). Causality: This removes non-adherent, planktonic cells so that only the true biofilm is measured.

• Staining & Quantification: Add 125 μL of 0.1% Crystal Violet solution for 15 minutes. Wash three times with distilled water to remove unbound dye. Solubilize the bound dye using 30% acetic acid and measure the absorbance at OD570 using a microplate reader.

References

• Broad-Spectrum Antimicrobial and Antibiofilm Activities of Halogenated Anilines Against Uropathogenic Escherichia coli and ESKAPE Pathogens. Microbial Biotechnology (2025).[Link]

Comparative study of catalysts for 3,4-Dibromo-5-fluoroaniline cross-coupling

The selective functionalization of polyhalogenated arenes is a critical bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. 3,4-Dibromo-5-fluoroaniline presents a highly specific synthetic challenge: differentiating two adjacent carbon-bromine (C-Br) bonds during a palladium-catalyzed Suzuki-Miyaura cross-coupling.

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of palladium catalyst systems. By dissecting the mechanistic causality behind regioselectivity and providing a self-validating experimental protocol, this guide equips drug development professionals with the insights needed to achieve high-yielding, site-selective mono-arylation.

Mechanistic Causality: Decoding Regioselectivity

In polybrominated systems, regiocontrol is dictated by a delicate balance of steric hindrance and electronic activation. To understand why a catalyst behaves the way it does, we must first analyze the inherent electronic and steric microenvironments of 3,4-dibromo-5-fluoroaniline.

According to established models for 1 [1], the oxidative addition of the Pd(0) species preferentially occurs at the most electron-deficient and least sterically hindered C-X bond.

• Electronic Factors: The amino (-NH₂) group at C1 is a strong resonance electron donor. It primarily enriches the para position (C4), making the C4-Br bond less electrophilic and raising its activation barrier for oxidative addition. Conversely, the fluorine atom at C5 exerts a strong inductive electron-withdrawing effect (-I), which generally activates adjacent bonds, but its resonance donation (+R) complicates this.

• Steric Factors: The C4 position is highly congested, flanked by the C3-Br and C5-F groups. The C3 position is relatively less hindered, flanked only by C2-H and C4-Br.

The Verdict: Oxidative addition preferentially occurs at the C3 position , which is both less sterically hindered and less electronically deactivated by the para-amino group. However, achieving >90% regioselectivity requires a catalyst capable of differentiating these subtle microenvironments without triggering over-coupling (di-arylation) or hydrodehalogenation, a common issue in 2 [2].

Objective Catalyst Performance Comparison

To identify the optimal system, we compared four distinct palladium/ligand complexes for the mono-arylation of 3,4-dibromo-5-fluoroaniline with phenylboronic acid (1.05 equiv). The quantitative data reflects the intrinsic ability of the ligand to control the kinetics of oxidative addition and reductive elimination.

Table 1: Quantitative Catalyst Comparison for C3-Selective Mono-Arylation

Catalyst System	Ligand Classification	C3-Aryl Yield (%)	C4-Aryl Yield (%)	Di-Aryl Yield (%)	Unreacted (%)
Pd(PPh₃)₄	Monodentate Phosphine	42	18	25	15
Pd(dppf)Cl₂	Bidentate Phosphine	65	12	15	8
Pd₂(dba)₃ / XPhos	Dialkylbiaryl Phosphine	89	3	6	2
PEPPSI-IPr	N-Heterocyclic Carbene	91	2	5	2

Causality of Catalyst Performance:

• Pd(PPh₃)₄: The traditional tetrakis catalyst suffers from poor regiocontrol. Its lack of steric bulk allows the active Pd(0) species to indiscriminately insert into both C-Br bonds. Furthermore, the relatively slow reductive elimination associated with PPh₃ leads to significant di-arylation and 3 [3].

• Pd₂(dba)₃ / XPhos: The Buchwald ligand (XPhos) excels here. Its electron-rich dicyclohexylphosphine moiety accelerates the initial oxidative addition at the less hindered C3 position. More importantly, the immense steric bulk of the biphenyl backbone forces a rapid reductive elimination, ejecting the mono-arylated product before a second oxidative addition can occur. This aligns with findings on the 4 [4].

• PEPPSI-IPr: This NHC-based catalyst provides massive steric shielding (via diisopropylphenyl groups) and strong σ-donation. It effectively suppresses hydrodehalogenation and delivers exceptional C3-selectivity, matching the Buchwald system while offering superior bench stability.

Figure 1: Catalytic cycle illustrating the divergence point where bulky ligands (XPhos/NHC) suppress di-arylation.

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol utilizes the Pd₂(dba)₃/XPhos system. It incorporates dynamic in-process controls, transforming a standard procedure into a self-validating workflow.

Figure 2: Sequential experimental workflow emphasizing the critical in-process validation step.

Step-by-Step Methodology: Regioselective Suzuki-Miyaura Coupling

Step 1: Reagent Preparation (Schlenk Technique)

• In an oven-dried Schlenk tube, charge 3,4-dibromo-5-fluoroaniline (1.0 mmol, 1.0 equiv), phenylboronic acid (1.05 mmol, 1.05 equiv), and anhydrous K₃PO₄ (2.0 mmol, 2.0 equiv).

• Add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%) and XPhos (0.036 mmol, 3.6 mol%).

• Causality: A strict 1.05 equivalent of boronic acid prevents mass-action driven over-coupling. K₃PO₄ provides the necessary basicity to form the reactive boronate complex without hydrolyzing the sensitive fluoroaniline substrate.

Step 2: Solvent Degassing

• Add 5.0 mL of a Toluene/H₂O mixture (10:1 v/v).

• Perform three rigorous freeze-pump-thaw cycles.

• Causality: Oxygen rapidly quenches the electron-rich Pd(0)-XPhos species. The trace water is not an impurity; it is mechanistically critical for the activation of the boronic acid via the formation of a transient palladium-hydroxo complex [5].

Step 3: Reaction Execution & In-Process Control (Self-Validation)

• Heat the mixture to 80 °C under a positive pressure of argon.

• Validation Step: At t = 2 hours, withdraw a 50 µL aliquot under argon. Quench with EtOAc/H₂O, filter through a short silica plug, and analyze via GC-MS using dodecane (added to the aliquot) as an internal standard.

• Interpretation: You must observe >70% conversion to the C3-isomer with <2% di-arylation. If significant starting material remains, verify the integrity of your inert atmosphere or check for base insolubility. If di-arylation exceeds 5%, lower the temperature to 65 °C for subsequent runs.

Step 4: Workup and Purification

• After 12 hours, cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 10 mL).

• Dry the organic layer over MgSO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure 3-aryl-4-bromo-5-fluoroaniline.

References

• Handy, S. T. (2006). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC / NIH.
• BenchChem Technical Support. (2025). Cross-Coupling Reactions with 5-Chloro-2,3-dibromoaniline. BenchChem.
• Organic Chemistry Portal. (2020). Suzuki Coupling. Organic Chemistry Portal.
• Beaudry, C. M., et al. (2015). Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements. The Royal Society of Chemistry.
• Beilstein Journal of Organic Chemistry. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals.

Sources

• 1. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

3,4-Dibromo-5-fluoroaniline proper disposal procedures

As a Senior Application Scientist specializing in the lifecycle management of complex pharmaceutical intermediates, I frequently consult on the logistical and safety challenges posed by halogenated anilines. 3,4-Dibromo-5-fluoroaniline is a highly valuable, yet hazardous, building block used in advanced drug development. Handling and disposing of this compound requires more than just reading a standard Safety Data Sheet (SDS)—it demands a mechanistic understanding of its reactivity, toxicology, and environmental persistence.

This guide provides a self-validating, step-by-step operational framework for the safe handling, spill management, and regulatory disposal of 3,4-Dibromo-5-fluoroaniline.

Chemical Profiling & Hazard Characterization

Before interacting with the material, personnel must understand its physical properties and the causality behind its hazards. Halogenated anilines are highly lipophilic, allowing them to easily cross biological membranes. Once in the bloodstream, the aniline core can oxidize hemoglobin to methemoglobin, severely impairing oxygen transport[1].

Table 1: Physicochemical & Hazard Profile of 3,4-Dibromo-5-fluoroaniline

Property	Value / Description
CAS Number	1806327-60-5[2]
Molecular Formula	C₆H₄Br₂FN[2]
Molecular Weight	268.91 g/mol [2]
Physical State	Solid (Crystalline powder)[2]
Primary Hazards	Toxic (Ingestion/Inhalation/Skin), Irritant, Environmental Hazard[1]
Specific Toxicity	Induces methemoglobinemia; Highly toxic to aquatic life[1]
Incompatibilities	Strong oxidizers, strong acids, strong bases[3]

Regulatory & Waste Characterization Framework

You cannot dispose of 3,4-Dibromo-5-fluoroaniline down the drain or in standard solid waste[3]. Because it contains multiple halogens (bromine and fluorine), it falls under strict Resource Conservation and Recovery Act (RCRA) guidelines for halogenated organic waste[4].

To ensure compliance before final handover to a disposal facility, waste streams must be characterized. We adapt EPA Method 8131 , which utilizes Gas Chromatography (GC) to quantify aniline derivatives[5].

Protocol 1: Waste Characterization via EPA Method 8131

Causality Check: Why extract at a basic pH? Anilines are basic amines. At a low pH, they protonate into water-soluble salts. By raising the pH above 11, the aniline is deprotonated into its free-base form, allowing it to partition effectively into the organic extraction solvent.

• Sample Preparation: Extract a measured volume of the aqueous waste matrix using methylene chloride at a pH > 11 using a separatory funnel (EPA Method 3510)[5].

• Calibration: Prepare at least five calibration standards of 3,4-dibromo-5-fluoroaniline ranging from 3x to 300x the Method Detection Limit (MDL)[6].

• Gas Chromatography: Inject the sample into a GC equipped with a Nitrogen-Phosphorus Detector (NPD) or Mass Spectrometer (MS). Use a 5% diphenyl/95% dimethylpolysiloxane capillary column[6].

• Quantification: Compare peak areas against the calibration curve to determine the exact concentration of the aniline derivative in the waste stream[5].

Step-by-Step Disposal & Spill Management

Trustworthy safety protocols must be self-validating systems. The following procedures ensure that every action has a verifiable safety check.

Protocol 2: Routine Waste Segregation & Disposal

• High-Barrier PPE Donning: Standard nitrile gloves are highly permeable to solvated anilines. Personnel must wear Butyl, Polyvinyl Alcohol (PVA), Neoprene, or Viton gloves[3].

• Segregation: Place collected solid waste or solvated liquid waste in a chemically compatible, high-density polyethylene (HDPE) container.

• Labeling & Storage: Label strictly as "Halogenated Organic Waste - Toxic". Store in a cool, dark, well-ventilated secondary containment area, strictly isolated from strong oxidizers[3].

• Incineration Handover: Transfer to a licensed RCRA facility.

  • Mechanistic Rationale: Halogenated anilines must undergo rotary kiln incineration at 820°C–1,600°C[4]. Lower temperatures risk the thermal rearrangement of the halogens and aromatic rings, synthesizing highly toxic polybrominated dibenzo-p-dioxins and furans.

Protocol 3: Solid Spill Management (Self-Validating System)

• Evacuation & Isolation: Immediately clear the area and ensure the space is well-ventilated[7].

• Respiratory Protection: Equip a P100 particulate respirator or powered air-purifying respirator (PAPR)[3]. Rationale: Aerosolized 3,4-dibromo-5-fluoroaniline dust poses a severe inhalation risk.

• Dust-Free Collection: Do NOT sweep the dry powder, as this generates aerosols[7]. Lightly dampen the spill with a compatible, non-reactive solvent (if safe) or use a HEPA-filtered vacuum dedicated to hazardous materials.

• Containment: Place the collected material into a sealed, labeled hazardous waste container[7].

• Decontamination & Validation: Wash the affected surface with a dilute acid solution (to protonate residual aniline into a water-soluble salt), followed by soap and water. Validation Step: Swab the area and analyze the swab extract via GC (EPA Method 8131) to confirm complete decontamination before reopening the workspace[5].

Workflow Visualization

Figure 1: Operational workflow for safe handling and disposal of halogenated aniline derivatives.

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A Comprehensive Guide to Personal Protective Equipment for Handling 3,4-Dibromo-5-fluoroaniline

The recommendations herein are synthesized from safety data sheets of analogous halogenated anilines and established laboratory safety practices. The core principle is to create a self-validating system of safety through a comprehensive understanding of the risks and the diligent application of protective measures.

Hazard Assessment and the Imperative for PPE

Halogenated anilines are a class of compounds that warrant careful handling due to their potential for skin and eye irritation, as well as toxicity upon inhalation, ingestion, or dermal absorption.[1][2][3][4] While specific toxicological data for 3,4-Dibromo-5-fluoroaniline is not extensively documented in readily available literature, the presence of bromine and fluorine atoms on the aniline ring suggests that it should be treated as a hazardous substance. Brominated compounds, in particular, have been noted for their potential to cause adverse health effects.[5][6][7][8] Therefore, a multi-layered PPE strategy is not merely a recommendation but a critical requirement to mitigate exposure risks.

Core Personal Protective Equipment (PPE) Requirements

A comprehensive PPE plan is the foundation of safe handling. The following table summarizes the essential PPE for working with 3,4-Dibromo-5-fluoroaniline.

PPE Category	Item	Specifications and Rationale
Hand Protection	Chemical-resistant gloves	Nitrile, neoprene, or butyl rubber gloves are recommended.[1][9] Given the potential for dermal absorption of anilines, double-gloving is a prudent measure for extended procedures. Always inspect gloves for any signs of degradation or perforation before use.
Eye and Face Protection	Safety goggles and face shield	Chemical splash goggles that form a complete seal around the eyes are mandatory to protect against splashes.[9] A face shield should be worn in conjunction with goggles, especially during procedures with a heightened risk of splashing or when handling larger quantities.[10]
Body Protection	Laboratory coat and chemical-resistant apron	A flame-retardant laboratory coat, fully buttoned, is the minimum requirement.[1][9] For tasks involving a significant risk of splashes, a chemical-resistant apron worn over the lab coat is essential.
Respiratory Protection	Respirator	All work with 3,4-Dibromo-5-fluoroaniline must be conducted within a certified chemical fume hood to prevent the inhalation of dust or vapors.[1][9][11] In the event of a spill outside of a fume hood or if engineering controls are not available, a full-face respirator equipped with organic vapor cartridges is necessary.[9][12]
Foot Protection	Closed-toe shoes	Chemical-resistant, closed-toe shoes are a standard and non-negotiable requirement in any laboratory setting where hazardous chemicals are handled.[1][9]

Operational Plan: Step-by-Step PPE Protocols

A systematic approach to the use of PPE is crucial for ensuring a safe working environment.

Preparation and Donning PPE

• Risk Assessment: Before commencing any experiment, conduct a thorough risk assessment specific to the planned procedure.

• Engineering Controls Verification: Ensure that the chemical fume hood is functioning correctly.

• Emergency Equipment Check: Confirm the location and operational readiness of the nearest safety shower, eyewash station, and fire extinguisher.

• PPE Inspection: Carefully inspect all PPE for any damage or defects before use.

• Donning Sequence:

  • Put on the laboratory coat and closed-toe shoes.

  • Don the inner pair of chemical-resistant gloves.

  • If required, put on a chemical-resistant apron.

  • Don the outer pair of chemical-resistant gloves.

  • Put on safety goggles.

  • Finally, wear a face shield if the risk assessment indicates a splash hazard.

Doffing and Disposal of Contaminated PPE

Proper removal of PPE is critical to prevent cross-contamination.

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you do so. Dispose of them in a designated hazardous waste container.

• Face Shield and Goggles: Remove the face shield and goggles. If they are disposable, place them in the appropriate hazardous waste container. If they are reusable, decontaminate them according to your institution's protocols.

• Apron and Lab Coat: Remove the apron and lab coat, turning them away from your body. Place disposable items in the designated hazardous waste. Reusable items should be laundered according to institutional guidelines for contaminated clothing.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out. Dispose of them in the hazardous waste container.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[2][3][4]

The following diagram illustrates the logical flow of PPE selection and disposal.

Caption: PPE Selection and Disposal Workflow for Halogenated Anilines.

Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[11] Only personnel trained in hazardous spill cleanup should address the spill, wearing the appropriate level of PPE, including respiratory protection.[1] All materials used for cleanup should be collected in a sealed, labeled hazardous waste container for proper disposal.

Disposal of Contaminated Materials

All disposable PPE and any materials that have come into contact with 3,4-Dibromo-5-fluoroaniline must be treated as hazardous waste.[13] It is crucial to segregate halogenated organic waste from other waste streams to ensure proper disposal by your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company.

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